Chloromethyl furan-2-carboxylate

• CAS: 127039-04-7

Core Science & Biosynthesis

An In-depth Technical Guide to Chloromethyl furan-2-carboxylate: Synthesis, Properties, and Applications in Drug Development

Abstract

Chloromethyl furan-2-carboxylate, a versatile heterocyclic compound, has garnered significant attention within the scientific community, particularly in the fields of organic synthesis and medicinal chemistry. Its unique structural features, comprising a furan ring, an ester, and a reactive chloromethyl group, render it a valuable building block for the synthesis of a diverse array of complex molecules. This technical guide provides a comprehensive overview of the molecular and chemical properties of chloromethyl furan-2-carboxylate, detailed synthetic protocols, its critical applications in drug development, and essential safety and handling procedures. This document is intended to serve as an in-depth resource for researchers, scientists, and professionals in the pharmaceutical industry, facilitating a deeper understanding and broader application of this important chemical entity.

Introduction

The furan moiety is a prevalent scaffold in numerous biologically active compounds and natural products.[1] Its incorporation into molecular structures can significantly influence their pharmacokinetic and pharmacodynamic properties.[1] Chloromethyl furan-2-carboxylate, specifically the methyl 5-(chloromethyl)furan-2-carboxylate isomer (CAS No. 2144-37-8), has emerged as a particularly useful intermediate.[2][3][4][5][6] The presence of the electrophilic chloromethyl group provides a reactive handle for nucleophilic substitution reactions, enabling the facile introduction of various functional groups and the construction of more complex molecular architectures. This guide will delve into the core aspects of this compound, providing both foundational knowledge and practical insights for its effective utilization in a research and development setting.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is paramount for its effective use in synthesis and formulation. The key properties of methyl 5-(chloromethyl)furan-2-carboxylate are summarized in the table below.

Property	Value	References
Chemical Formula	C₇H₇ClO₃	[2][3][4]
Molecular Weight	174.58 g/mol	[2][3][4]
Appearance	White to yellow crystalline solid or clear oil	[2][7]
Melting Point	29-36 °C	[2][7][8]
Boiling Point	114-116 °C at 3 mbar; 102 °C at 15 mmHg	[2][7][8]
Solubility	Insoluble in water; Soluble in common organic solvents like chloroform and methanol.	[2][7][8]
SMILES	COC(=O)C1=CC=C(CCl)O1	[3]
InChIKey	PWXMEBZOKUPCST-UHFFFAOYSA-N	[3]

It is important to note that the compound may darken upon prolonged standing.[2][7]

Synthesis and Reactivity

Synthetic Protocols

The synthesis of methyl 5-(chloromethyl)furan-2-carboxylate can be achieved through several established methods. A common and efficient approach is the Blanc-type chloromethylation of methyl furan-2-carboxylate.[2][7]

Experimental Protocol: Blanc-type Chloromethylation

This protocol describes a general procedure for the synthesis of methyl 5-(chloromethyl)furan-2-carboxylate.

Materials:

• Methyl furan-2-carboxylate

• Paraformaldehyde

• Zinc chloride (anhydrous)

• Anhydrous hydrogen chloride (gas or in a suitable solvent)

• Anhydrous organic solvent (e.g., dichloromethane, carbon tetrachloride)

• Ice bath

• Standard glassware for organic synthesis (round-bottom flask, condenser, gas inlet tube, etc.)

• Magnetic stirrer

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a reflux condenser, dissolve methyl furan-2-carboxylate and a stoichiometric amount of paraformaldehyde in an anhydrous organic solvent.

• Cool the mixture in an ice bath.

• Add a catalytic amount of anhydrous zinc chloride to the stirred solution.

• Slowly bubble anhydrous hydrogen chloride gas through the reaction mixture while maintaining the temperature at 0-5 °C.

• After the addition of HCl is complete, allow the reaction to warm to room temperature and stir for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by carefully pouring the mixture over crushed ice.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by vacuum distillation.

Another synthetic route involves the chlorination of the corresponding hydroxymethyl derivative.[2][7]

Reactivity

The key to the synthetic utility of chloromethyl furan-2-carboxylate lies in the reactivity of the chloromethyl group. This group is an excellent electrophile, readily undergoing nucleophilic substitution reactions (Sₙ2) with a wide range of nucleophiles. This allows for the introduction of various functionalities, such as azides, amines, thiols, and carbanions, providing a gateway to a vast chemical space.

Caption: Generalized Sₙ2 reaction of chloromethyl furan-2-carboxylate.

Applications in Drug Development

The structural attributes of chloromethyl furan-2-carboxylate make it a valuable precursor in the synthesis of pharmacologically active molecules. Its ability to serve as a scaffold for introducing diverse chemical moieties has been exploited in the development of various therapeutic agents.

Anticancer Agents

This compound has been utilized as a starting material in the synthesis of potent anti-tumor agents. For instance, it has been employed in the creation of conjugated hydroxamic acids that act as histone deacetylase (HDAC) inhibitors, a class of drugs known for their anticancer properties.[7]

Neurological Drug Candidates

In the realm of neuroscience, chloromethyl furan-2-carboxylate has served as a key building block for the synthesis of furan-2-carboxamide analogues. These analogues have been identified as novel positive allosteric modulators of N-Methyl-D-aspartate (NMDA) receptors, which are crucial targets for treating various neurological disorders.[7]

Endocrine-Related Therapies

The versatility of this compound extends to the development of treatments for hormone-dependent pathologies. It has been used in the synthesis of novel guanidine-derived non-peptide gonadotropin-releasing hormone (GnRH) receptor antagonists.[7] Such antagonists have potential therapeutic applications in managing hormone-dependent prostate and breast cancer.[7]

Analytical Characterization

The identity and purity of chloromethyl furan-2-carboxylate are typically confirmed using a combination of standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the molecular structure, confirming the presence and connectivity of the furan ring, the methyl ester, and the chloromethyl group.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the characteristic functional groups, such as the C=O stretch of the ester and the C-Cl bond.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to determine the exact mass of the molecule, confirming its elemental composition.[9]

• Chromatographic Techniques: Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are used to assess the purity of the compound.

Caption: Standard analytical workflow for chloromethyl furan-2-carboxylate.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling chloromethyl furan-2-carboxylate.

• Hazard Identification: This compound is classified as a corrosive and an irritant. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[2]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles or a face shield, chemical-resistant gloves, and a lab coat.[4][8] Work should be conducted in a well-ventilated fume hood.[10]

• Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2] Prevent contact with skin and eyes. Keep away from heat, sparks, and open flames.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

• First Aid:

  • In case of skin contact: Wash with plenty of soap and water.[2]

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[2]

  • If inhaled: Remove the person to fresh air and keep comfortable for breathing.

  • If swallowed: Rinse mouth. Do NOT induce vomiting.[11]

  • In all cases of exposure, seek immediate medical attention.[10][11]

Conclusion

Chloromethyl furan-2-carboxylate is a highly valuable and versatile building block in modern organic synthesis and medicinal chemistry. Its well-defined physicochemical properties, straightforward synthesis, and predictable reactivity make it an attractive starting material for the construction of complex molecules with diverse biological activities. This guide has provided a comprehensive overview of its key characteristics and applications, with a particular focus on its role in drug development. By adhering to the outlined synthetic protocols, analytical methods, and safety procedures, researchers can effectively and safely harness the synthetic potential of this important furan derivative to advance their scientific endeavors.

References

• Georganics. (n.d.). Methyl 5-(chloromethyl)-2-furoate - High purity | EN. Retrieved from [Link]

• Molbase. (n.d.). METHYL 5-(CHLOROMETHYL)FURAN-2-CARBOXYLATE | CAS 2144-37-8. Retrieved from [Link]

• Chemsrc. (n.d.). BUTYL-(5-CHLOROMETHYL-2-FUROATE) | CAS#:21893-86-7. Retrieved from [Link]

• Alfa Chemical. (n.d.). Good Price CAS:2528-00-9 | Ethyl 5-(chloromethyl)furan-2-carboxylate for Sale. Retrieved from [Link]

• Mascal, M., & Dutta, S. (2015). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). Green Chemistry, 17(7), 3984-3987. Retrieved from [Link]

• Georganics. (2023, May 18). Methyl 5-(chloromethyl)-2-furoate – preparation and application. Retrieved from [Link]

• ResearchGate. (n.d.). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF) | Request PDF. Retrieved from [Link]

• Royal Society of Chemistry. (2015). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). Retrieved from [Link]

• Greenbook. (n.d.). Material Safety Data Sheet. Retrieved from [Link]

• Google Patents. (n.d.). WO2016191682A1 - Preparation of acid chlorides from 5-(chloromethyl) furfural.
• Google Patents. (n.d.). WO2016191682A1 - Preparation of acid chlorides from 5-(chloromethyl) furfural.

• Omar, A. M., et al. (2021). Targeted Modification of furan-2-carboxaldehydes into Michael Acceptor Analogs Yielded Long-Acting Hemoglobin Modulators with Dual Antisickling Activities. ACS Medicinal Chemistry Letters, 12(7), 1140-1147. Retrieved from [Link]

• eScholarship. (n.d.). The Study of 5-(Chloromethyl)furfural-Derived Nucleophiles. Retrieved from [Link]

• Alam, M. J., et al. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Journal of Molecular Structure, 1236, 130308. Retrieved from [Link]

• Al-Ostoot, F. H., et al. (2023). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry, 39(4). Retrieved from [Link]

• ACS Publications. (n.d.). Chemistry of 2-(chloromethyl)furans. Reaction of 2-(chloromethyl)furans with aqueous potassium cyanide and other nucleophiles. Retrieved from [Link]

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Engineering Efficacy: The Biological Activity and Pharmacological Potential of Furan-2-Carboxylate Derivatives

Executive Summary

Furan-2-carboxylate and its derivatives represent a "privileged scaffold" in medicinal chemistry. As a Senior Application Scientist overseeing drug discovery pipelines, I have consistently observed that the unique electron distribution of the furan ring, coupled with the hydrogen-bonding capacity of the carboxylate moiety, allows these molecules to act as highly versatile pharmacophores. Instead of relying on empirical screening alone, modern drug development requires a mechanistic understanding of these compounds. This technical guide deconstructs the causality behind their antimicrobial and anticancer activities, providing validated, self-contained experimental workflows for evaluating their pharmacological efficacy.

Mechanistic Causality of the Furan-2-Carboxylate Scaffold

The biological versatility of furan-2-carboxylates is not accidental; it is dictated by their structural geometry and electronic properties. The oxygen heteroatom in the five-membered aromatic ring acts as a precise hydrogen bond acceptor, while the carboxylate group (or its ester/amide derivatives) dictates lipophilicity and membrane permeability.

• Metal Chelation & Enhanced Permeability: Lanthanide (La, Sm, Gd, Dy) and Silver (Ag) complexes of furan-2-carboxylic acid exhibit exponentially higher bioactivity than the free acid. According to1, the partial sharing of the metal ion's positive charge with the donor groups of the furan-2-carboxylate ligand increases the complex's overall lipophilicity[1]. This chemical shift facilitates deeper, more rapid penetration into bacterial lipid membranes.

• Targeted Kinase & Pathway Inhibition: Structural modifications, such as the synthesis of naphtho-[1,2-b]furan-2-carboxylic acid amides, shift the molecule's profile from an antimicrobial to a targeted anticancer agent. The addition of electron-withdrawing groups (e.g., trifluoromethyl or chloro substitutions) creates a steric and electronic profile that2, a critical regulator of cancer cell survival[2].

Antimicrobial Dynamics and Membrane Disruption

Methyl 5-(hydroxymethyl)furan-2-carboxylate (MFC), a natural derivative isolated from Streptomyces zerumbet, demonstrates significant bacteriolytic effects against Gram-positive pathogens (e.g., Staphylococcus aureus, Bacillus subtilis)[3]. The primary mechanism of action is not ribosomal inhibition, but rather the acute3[3].

Protocol 1: Sytox Green Membrane Permeability Assay

Causality & Logic: To definitively prove that MFC kills bacteria via structural membrane disruption rather than intracellular target inhibition, we utilize the Sytox Green assay. This high-affinity nucleic acid stain is entirely membrane-impermeable; it only penetrates cells with compromised plasma membranes, fluorescing brightly upon DNA binding. This creates a self-validating system: an increase in fluorescence directly and exclusively correlates with membrane lysis.

• Preparation: Culture S. aureus to the mid-logarithmic phase (OD600 = 0.5) to ensure active growth and uniform membrane integrity across the population.

• Washing & Resuspension: Centrifuge and wash cells twice with 10 mM HEPES buffer (pH 7.4). Crucial step: This removes media components (like peptides) that might quench fluorescence or bind the furan derivative. Resuspend to

  CFU/mL.

• Dye Incubation: Add Sytox Green to a final concentration of 5 µM. Incubate in the dark for 15 minutes to establish a flat baseline fluorescence.

• Treatment: Introduce the furan-2-carboxylate derivative (MFC) at 1x and 2x Minimum Inhibitory Concentration (MIC). Use 0.1% Triton X-100 as a positive lysis control.

• Kinetic Measurement: Monitor fluorescence (Excitation: 504 nm, Emission: 523 nm) continuously for 60 minutes. A rapid, dose-dependent spike in fluorescence confirms acute membrane disruption.

Mechanism of bacterial membrane disruption by MFC and its validation via Sytox Green influx.

Anticancer Efficacy via NF-κB Inhibition

Beyond antimicrobial applications, engineered furan-2-carboxylate derivatives have emerged as potent anticancer agents. Specifically, 5-chloro-2,3-dihydronaphtho[1,2-b]furan-2-carboxylic N-(3',5'-bis(trifluoromethyl)phenyl)amide (Compound 2g) demonstrates 2 against PC-3 and HCT-116 cancer cell lines[2]. Furthermore, 4 show efficacy comparable to cisplatin against Jurkat cell lines[4].

Protocol 2: NF-κB Luciferase Reporter Assay

Causality & Logic: To definitively link the observed cytotoxicity of naphtho-furan derivatives to NF-κB inhibition, we must measure transcriptional activity directly. A dual-luciferase reporter assay provides a self-validating, quantitative readout where luminescence is directly proportional to NF-κB-driven gene expression, while controlling for non-specific cell death.

• Transfection: Seed PC-3 cells in a 96-well plate. Co-transfect with an NF-κB-responsive firefly luciferase reporter plasmid and a constitutively active Renilla luciferase plasmid. Logic: The Renilla plasmid acts as an internal control for transfection efficiency and baseline cell viability.

• Pre-treatment: After 24 hours, pre-treat cells with Compound 2g at varying concentrations (0.1 µM to 10 µM) for 2 hours. This allows the lipophilic compound to reach intracellular targets before pathway stimulation.

• Stimulation: Induce NF-κB activation by adding TNF-α (10 ng/mL) for 6 hours.

• Lysis and Detection: Lyse the cells using a dual-luciferase assay buffer. Measure firefly luminescence, quench the reaction, and subsequently measure Renilla luminescence.

• Data Normalization: Calculate the ratio of Firefly/Renilla luminescence. A dose-dependent decrease in this ratio confirms specific, targeted NF-κB pathway inhibition by the furan derivative.

Inhibition of the NF-κB signaling cascade by naphtho-furan-2-carboxamide derivatives.

Quantitative Structure-Activity Relationship (SAR) Data

To provide a clear comparative baseline for drug developers, the following table synthesizes the biological efficacy of key furan-2-carboxylate derivatives across different targets.

Compound Class	Specific Derivative	Biological Target / Cell Line	Efficacy Metric	Reference
Natural Furan-2-Carboxylate	Methyl 5-(hydroxymethyl)furan-2-carboxylate (MFC)	HeLa (Cervical Cancer)	IC50 = 64.00 µg/mL	[3]
Natural Furan-2-Carboxylate	Methyl 5-(hydroxymethyl)furan-2-carboxylate (MFC)	S. aureus (Gram-positive)	High Bacteriolytic Activity	[3]
Amine Derivative	(5-(((2-(1H-indol-3-yl)ethyl)amino)methyl) furan-2-yl)methyl acetate	HeLa (Cervical Cancer)	IC50 = 62.37 µg/mL	[5]
Metal Complex	Silver(I) complex of furan-2-carboxylate (AgFu2c)	Jurkat (Leukemia)	IC50 = 8.00 µM	[4]
Naphtho-furan Amide	Compound 2g (3',5'-bis(CF3)phenyl amide)	PC-3, HCT-116 (Prostate/Colon)	Potent NF-κB Inhibition	[2]
Carboxylic Ester	Diloxanide furoate	Entamoeba histolytica (Amoebiasis)	Anti-protozoal / Curative	[6]

Conclusion and Translational Outlook

The furan-2-carboxylate moiety is far more than a structural placeholder; it is an active participant in molecular recognition and target engagement. As demonstrated by the transition from simple esters to complex lanthanide chelates and naphtho-fused amides, rational substitution dictates whether the molecule acts as a membrane-disrupting antimicrobial or a precision transcription factor inhibitor. Future drug development should focus on optimizing the pharmacokinetic profiles of these derivatives—particularly the metallo-furan complexes—to translate their potent in vitro efficacy into viable in vivo therapeutics.

References

• Benchchem. "A Comparative Guide to the Biological Activity of 2-Furancarboxylic Acid and Its Analogues."
• ResearchGate. "Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)
• Science Alert. "Evaluating the Effect of Methyl 5-(Hydroxy-Methyl) Furan-2-Carboxylate on Cytotoxicity and Antibacterial Activity."
• Der Pharma Chemica. "Synthesis, IR Spectral Studies and Biological Activities of some Lanthanide Metal Complexes with Furan-2-carboxylic acid (FCA)."
• R Discovery. "Design and synthesis of 2,3-dihydro- and 5-chloro-2,3-dihydro-naphtho-[1,2-b]furan-2-carboxylic acid N-(substitutedphenyl)amide analogs and their biological activities as inhibitors of NF-κB activity and anticancer agents."
• IJABBR. "Furan: A Promising Scaffold for Biological Activity."

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An In-Depth Technical Guide to Chloromethyl Furan-2-Carboxylate: Properties, Synthesis, and Applications

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of chloromethyl furan-2-carboxylate, a versatile bifunctional reagent crucial in synthetic organic chemistry and drug development. We will delve into its core physicochemical properties, established synthesis protocols, stability, and its role as a key building block for a range of high-value molecules, from pharmaceuticals to advanced materials. The information presented herein is synthesized from established chemical literature and supplier technical data to ensure accuracy and reliability for research and development applications.

Core Physicochemical Properties

Chloromethyl furan-2-carboxylate, predominantly available as the methyl ester (CAS No. 2144-37-8), is a bifunctional molecule featuring a reactive chloromethyl group and a carboxylate ester on a furan ring.[1] This unique combination makes it a valuable intermediate.[2][3] The compound typically appears as a white to yellow low-melting crystalline solid or an oily liquid, which may darken over time with prolonged standing.[2][3][4] It is insoluble in water but soluble in common organic solvents.[2][3]

Key physicochemical data for Methyl 5-(chloromethyl)furan-2-carboxylate are summarized below. It is important to note the variations in reported values, which can be attributed to different measurement conditions (e.g., pressure for boiling point) and sample purity.

Property	Value	Source(s)
CAS Number	2144-37-8	[4][5][6]
Molecular Formula	C₇H₇ClO₃	[4][6]
Molecular Weight	174.58 g/mol	[4][6]
Melting Point	29-36 °C	[2][3][4][5]
Boiling Point	102 °C @ 15 mmHg114-116 °C @ 3 mbar	[2][3][4][5]
Appearance	White to yellow low-melting crystalline solid or oily liquid	[2][3][4]
Synonyms	Methyl 5-(chloromethyl)-2-furoate, 5-Carbomethoxyfurfuryl chloride	[1][2][3]

Synthesis Methodologies: Pathways to a Versatile Building Block

Several synthetic routes to chloromethyl furan-2-carboxylate have been established, starting from different precursors. The choice of method often depends on the availability of starting materials, desired scale, and safety considerations.

Synthesis from 5-(Chloromethyl)furfural (CMF)

A highly efficient and modern approach utilizes the biomass-derived platform chemical 5-(chloromethyl)furfural (CMF).[7] This method involves a two-step, one-pot process that first sees the oxidation of the aldehyde group in CMF to an acid chloride, which is then esterified without intermediate purification.

The direct oxidation of the aldehyde in CMF to 5-(chloromethyl)furan-2-carbonyl chloride (CMFCC) is achieved using an inexpensive and readily prepared reagent, tert-butyl hypochlorite (t-BuOCl).[8][9][10] The resulting CMFCC is a highly versatile intermediate that can be immediately quenched with an alcohol (e.g., methanol or ethanol) to yield the desired ester.[8][9] This pathway is advantageous due to its high yields and the direct lineage from renewable feedstocks.[8]

Caption: Synthesis workflow from CMF to Chloromethyl furan-2-carboxylate.

Classical Chloromethylation

A more traditional method is the Blanc-type chloromethylation of commercially available methyl furan-2-carboxylate.[2][3] This electrophilic aromatic substitution reaction utilizes paraformaldehyde as the formaldehyde source and hydrogen chloride, typically in the presence of a Lewis acid catalyst like zinc chloride, to install the chloromethyl group onto the furan ring.[2][3]

Protocol: Synthesis of Ethyl 5-(chloromethyl)furan-2-carboxylate from CMF

The following protocol is adapted from methodologies described in the literature for the oxidation of CMF followed by esterification.[7][8]

Materials:

• 5-(Chloromethyl)furfural (CMF)

• tert-Butyl hypochlorite (t-BuOCl)

• Anhydrous ethanol

• Dichloromethane (DCM) or other suitable organic solvent

• Round-bottomed flask

• Magnetic stirrer

• Standard workup and purification equipment (separatory funnel, rotary evaporator, silica gel for chromatography)

Procedure:

• Oxidation: In a round-bottomed flask wrapped in aluminum foil (as t-BuOCl can be light-sensitive), dissolve 5-(chloromethyl)furfural (1.0 eq) in a suitable solvent. Add tert-butyl hypochlorite (approx. 6.0 eq) to the solution.

• Stir the mixture vigorously at room temperature. The reaction progress can be monitored by TLC or NMR. The reaction is typically complete within 24 hours.[8]

• Esterification: Once the formation of 5-(chloromethyl)furan-2-carbonyl chloride is complete, carefully add anhydrous ethanol (excess) to the reaction mixture.

• Heat the solution to approximately 50 °C and stir for 6 hours to ensure complete conversion to the ethyl ester.[8]

• Workup and Purification: After cooling to room temperature, evaporate the solvent under reduced pressure.

• The resulting residue can be purified by silica gel column chromatography, typically using a gradient of hexane and dichloromethane, to yield the pure ethyl 5-(chloromethyl)furan-2-carboxylate as a colorless oil.[8]

Applications in Research and Drug Development

The dual reactivity of chloromethyl furan-2-carboxylate makes it a highly valuable building block for synthesizing complex molecules.[2][3] The furan ring itself is a common scaffold in pharmacologically active compounds, often acting as a bioisostere for a phenyl ring to modulate properties like metabolic stability and receptor binding.[11]

Caption: Relationship between the reagent's functional groups and its applications.

Key applications include:

• Oncology: It has been used in the synthesis of conjugated hydroxamic acids, which are potent anti-tumor histone deacetylase (HDAC) inhibitors.[2][3] It is also a starting material for novel guanidine-derived non-peptide gonadotropin-releasing hormone (GnRH) receptor antagonists, which are therapeutic agents for hormone-dependent cancers like prostate and breast cancer.[2][3]

• Neuroscience: The compound served as a key intermediate in the synthesis of furan-2-carboxamide analogues, which act as novel positive allosteric modulators of N-Methyl-D-aspartate (NMDA) receptors.[2][3]

• Materials Science: As a derivative of biomass, it is an important intermediate for producing furoate ester biofuels and renewable polymers.[8][9][10]

Stability, Storage, and Handling

Stability: The chloromethyl group in alkyl 5-(chloromethyl)furan-2-carboxylates has been noted to possess enhanced stability compared to its precursor, CMF.[8] However, as a reactive chlorinated compound, it should be handled with care. The material can darken upon prolonged standing, suggesting potential for slow decomposition.[2][3]

Storage: For long-term storage, it is recommended to keep the compound in a tightly sealed container at 2-8°C.[4][5] Some suppliers recommend storage at -20°C.[12] Storing under an inert atmosphere is also advisable to prevent degradation.[13]

Handling and Safety:

• Hazard Classification: This chemical is classified as corrosive and can cause severe skin burns and eye damage (H314).[4] It is also an irritant.[13]

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[4][13]

• Precautions: Avoid breathing dust, fumes, or vapors.[13] Prevent contact with skin and eyes.[13] Wash hands thoroughly after handling.

• Incompatible Materials: Avoid contact with strong oxidizing agents and bases.[13]

Conclusion

Chloromethyl furan-2-carboxylate is a cornerstone intermediate for chemists in both academic and industrial settings. Its well-defined physicochemical properties, coupled with increasingly efficient and sustainable synthesis routes from biomass, underscore its importance. The strategic positioning of its reactive functional groups provides a reliable entry point for the construction of complex molecular architectures, leading to the development of novel therapeutics and advanced bio-based materials. Proper understanding of its handling requirements and reactivity is paramount to safely and effectively leveraging this versatile chemical building block in research and development.

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• Mascal, M., & Dutta, S. (2015). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). Green Chemistry, 17(7), 3737-3739. [Link]

• Georganics. (2023, May 18). Methyl 5-(chloromethyl)-2-furoate – preparation and application. [Link]

• ResearchGate. (2015). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF) | Request PDF. [Link]

• Nikitin, E. B. (2016). The Study of 5-(Chloromethyl)furfural-Derived Nucleophiles. eScholarship, University of California. [Link]

• Royal Society of Chemistry. (2015). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). [Link]

• Mascal, M., & Dutta, S. (2016). Preparation of acid chlorides from 5-(chloromethyl) furfural.

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• Molbase. (n.d.). METHYL 5-(CHLOROMETHYL)FURAN-2-CARBOXYLATE. [Link]

• Sherman, E., & Amstutz, E. D. (1950). Chemistry of 2-(chloromethyl)furans. Reaction of 2-(chloromethyl)furans with aqueous potassium cyanide and other nucleophiles. The Journal of Organic Chemistry, 15(6), 1179-1186. [Link]

• Simeonov, S. P., et al. (2017). Oxidation of 5-Chloromethylfurfural (CMF) to 2,5-Diformylfuran (DFF). Molecules, 22(10), 1649. [Link]

• Le, T. Q., et al. (2022). Discovery of Furan-2-Carboxylic Acid Derivatives as Novel D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) Dual Inhibitors. Journal of Medicinal Chemistry, 65(5), 4219-4235. [Link]

• Al-Warhi, T., et al. (2023). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry, 39(4), 849-858. [Link]

• Kluge, M., et al. (2023). Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. Molbank, 2023(2), M1653. [Link]

• Shavit, M., et al. (2021). CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties. RSC Medicinal Chemistry, 12(9), 1438-1443. [Link]

Sources

• 1. CAS 2144-37-8: Methyl 5-(chloromethyl)-2-furoate [cymitquimica.com]
• 2. Methyl 5-(chloromethyl)-2-furoate - High purity | EN [georganics.sk]
• 3. Methyl 5-(chloromethyl)-2-furoate – preparation and application - Georganics [georganics.sk]
• 4. METHYL 5-(CHLOROMETHYL)-2-FUROATE | 2144-37-8 [chemicalbook.com]
• 5. 2144-37-8 Methyl 5-(chloromethyl)furan-2-carboxylate AKSci Y8249 [aksci.com]
• 6. METHYL 5-(CHLOROMETHYL)FURAN-2-CARBOXYLATE | CAS 2144-37-8 [matrix-fine-chemicals.com]
• 7. escholarship.org [escholarship.org]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF) - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. WO2016191682A1 - Preparation of acid chlorides from 5-(chloromethyl) furfural - Google Patents [patents.google.com]
• 11. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
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• 13. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Note: Advanced Synthetic Protocols for Alkyl 5-(Chloromethyl)furan-2-carboxylates

Introduction & Nomenclature Clarification

In medicinal chemistry and polymer science, the term "chloromethyl furan-2-carboxylate" universally refers to the 5-chloromethyl substituted esters of furan-2-carboxylic acid, most commonly methyl 5-(chloromethyl)furan-2-carboxylate or its ethyl analogue[1]. These bifunctional molecules are highly valued building blocks. They feature an electrophilic chloromethyl group capable of participating in cross-coupling, nucleophilic substitution, and furylogous enolate chemistry, alongside a stable ester linkage[2]. They are critical intermediates in the synthesis of histone deacetylase (HDAC) inhibitors, NMDA receptor modulators, and bio-renewable amorphous aromatic polyesters[1][3].

This guide details the two primary synthetic methodologies for preparing these compounds: the traditional industrial Blanc chloromethylation and the modern, biorenewable oxidative esterification of 5-(chloromethyl)furfural (CMF).

Mechanistic Rationale & Pathway Selection

As a researcher, selecting the appropriate synthetic route depends on your laboratory's safety infrastructure, access to biomass-derived precursors, and scale requirements.

The Traditional Approach: Blanc Chloromethylation

The classical method relies on the electrophilic aromatic substitution of commercially available methyl furan-2-carboxylate (methyl furoate)[1].

• Causality of Reagents: Anhydrous zinc chloride (

  ) acts as a Lewis acid, coordinating with the oxygen of paraformaldehyde to increase its electrophilicity. The electron-rich furan ring attacks this complex at the 5-position.

• Role of HCl: Anhydrous

  gas serves a dual purpose. It protonates the intermediate hydroxymethyl group to create a superior leaving group (water) and provides the chloride nucleophile to yield the final chloromethyl group.

• Limitations: This route generates bis(chloromethyl) ether (BCME) as a byproduct—a highly potent human carcinogen—making it less desirable for modern green chemistry applications.

The Biorenewable Approach: Oxidative Esterification of CMF

Developed to bypass the toxicity of Blanc chloromethylation, this modern route utilizes 5-(chloromethyl)furfural (CMF), a highly accessible platform chemical derived directly from raw lignocellulosic biomass[2][4].

• Causality of the Oxidant: tert-Butyl hypochlorite (

  -BuOCl) is deployed as a mild, anhydrous oxidant. Standard aqueous oxidants (like Jones reagent) would hydrolyze the sensitive group. -BuOCl enables the direct, single-pot conversion of the aldehyde to an acid chloride (CMFCC)[4].

• Photochemical Control: The reaction must be shielded from light. Ambient photons can trigger the homolytic cleavage of the

  bond in -BuOCl, initiating chaotic radical chlorination across the furan ring.

• Trapping the Intermediate: The generated 5-(chloromethyl)furan-2-carbonyl chloride is a highly reactive electrophile that is immediately trapped by an alcohol (methanol or ethanol) via nucleophilic acyl substitution to form the target ester[4].

Pathway Visualization

Fig 1: Synthetic pathways for alkyl 5-(chloromethyl)furan-2-carboxylate via Blanc or CMF oxidation.

Detailed Experimental Protocols

Protocol A: Blanc Chloromethylation of Methyl Furoate[1]

Caution: This procedure must be performed in a high-performance fume hood due to the generation of carcinogenic bis(chloromethyl) ether and the use of toxic

gas.

Step 1: Reaction Setup

• In a flame-dried 250 mL three-neck round-bottom flask equipped with a gas inlet, thermometer, and exhaust bubbler, add methyl furan-2-carboxylate (1.0 equiv) and paraformaldehyde (1.5 equiv).

• Suspend the mixture in anhydrous chloroform (or run neat, depending on scale) and add anhydrous

  (0.2 equiv) as the catalyst.

Step 2: Electrophilic Addition 3. Cool the reaction vessel in a water bath to maintain an internal temperature of 20–30 °C. 4. Vigorously bubble anhydrous

gas through the suspension. The paraformaldehyde will gradually depolymerize and dissolve as the reaction proceeds. 5. Continue bubbling for 4–6 hours until TLC (Hexane/EtOAc 4:1) indicates complete consumption of the starting material.

Step 3: Workup & Self-Validation 6. Quench the reaction by carefully pouring the mixture into ice water. 7. Extract the aqueous layer with dichloromethane (

). 8. Wash the combined organic layers with saturated aqueous until evolution ceases (validating the neutralization of residual ), followed by brine. 9. Dry over anhydrous , filter, and concentrate under reduced pressure. 10. Validation: Purify the crude product by vacuum distillation. The pure methyl 5-(chloromethyl)furan-2-carboxylate will present as a clear oil that crystallizes upon standing into a white/yellow solid (Melting Point: 29–30 °C; Boiling Point: 114–116 °C at 3 mbar)[1].

Protocol B: Oxidative Esterification of CMF (Mascal Method)[4]

Note: This protocol is highly scalable and avoids toxic gas handling, making it the preferred modern methodology.

Step 1: Oxidation to CMFCC

• Introduce 5-(chloromethyl)furfural (CMF, 15.40 mmol) and tert-butyl hypochlorite (92.7 mmol, ~6.0 equiv) into a 50 mL round-bottomed flask.

• Critical Step: Wrap the flask entirely in aluminum foil to block ambient light, preventing radical side-reactions.

• Stir the mixture rapidly at room temperature under an air atmosphere for 24 hours.

• Evaporate the volatiles (unreacted

  -BuOCl and -butanol byproduct) at room temperature under reduced pressure. Causality: Removing these volatiles prevents competitive side reactions in the subsequent esterification step.

Step 2: Nucleophilic Acyl Substitution 5. Dissolve the resulting crude 5-(chloromethyl)furan-2-carbonyl chloride (CMFCC) in 20 mL of anhydrous methanol (to yield the methyl ester) or anhydrous ethanol (to yield the ethyl ester). 6. Stir the clear yellow solution at 50 °C for 6 hours.

Step 3: Purification & Self-Validation 7. Evaporate the alcoholic solvent under reduced pressure. 8. Purify the residue via silica gel column chromatography using a gradient of

/hexane (1:1 to 3:1). 9. Validation: The product is isolated as a colorless oil (Yield: ~82%). NMR validation for the ethyl ester: (300 MHz, ) 7.06 (d, , 1H), 6.44 (d, , 1H), 4.55 (s, 2H, ), 4.31 (q, , 2H), 1.32 (t, , 3H)[4].

Quantitative Data & Method Comparison

The following table summarizes the operational metrics for both synthetic pathways, providing a clear comparative matrix for process chemists.

Parameter	Blanc Chloromethylation	CMF Oxidative Esterification
Starting Material	Methyl furan-2-carboxylate	5-(Chloromethyl)furfural (CMF)
Primary Reagents	, , (gas)	t-BuOCl, Methanol/Ethanol
Reactive Intermediate	Hydroxymethyl furan	Furan-2-carbonyl chloride (CMFCC)
Typical Yield	60–75%	80–85%
Reaction Temperature	20–30 °C	Room Temp (Step 1), 50 °C (Step 2)
Safety / Green Profile	Low: Generates carcinogenic bis(chloromethyl) ether.	High: Uses biorenewable CMF; avoids toxic gas.
Scalability	High (Industrial legacy)	High (Amenable to continuous flow)

References

• Georganics. Methyl 5-(chloromethyl)-2-furoate – preparation and application. Georganics Application Notes. Available at:[Link]

• Mascal, M. et al. (2015). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). Green Chemistry, 17(7), 4146-4150. Available at:[Link]

• Miao, H., Shevchenko, N. E., Otsuki, A., & Mascal, M. (2021). Diversification of the Renewable Furanic Platform via 5-(Chloromethyl)furfural-Based Carbon Nucleophiles. ChemSusChem, 14(1), 303-305. Available at:[Link]

• RSC Publishing. (2025). Closed-loop chemically recyclable aromatic polyesters based on asymmetric dicarboxylates obtainable from lignocellulose. Polymer Chemistry. Available at:[Link]

Sources

• 1. Methyl 5-(chloromethyl)-2-furoate – preparation and application - Georganics [georganics.sk]
• 2. researchgate.net [researchgate.net]
• 3. Closed-loop chemically recyclable aromatic polyesters based on asymmetric dicarboxylates obtainable from lignocellulose - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC05572A [pubs.rsc.org]
• 4. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols for Prodrug Synthesis Using Chloromethyl Furan-2-Carboxylate Intermediate

Abstract

The strategic design of prodrugs is a cornerstone of modern pharmaceutical development, aimed at optimizing the pharmacokinetic and pharmacodynamic profiles of therapeutic agents. Among the various promoieties utilized, the furan-2-carboxylate scaffold has emerged as a versatile and effective carrier for drugs containing carboxylic acid, hydroxyl, or amine functionalities. This application note provides a comprehensive guide to the synthesis of prodrugs utilizing the chloromethyl furan-2-carboxylate intermediate. We delve into the underlying chemical principles, provide detailed, field-proven experimental protocols, and discuss the analytical methodologies required for the characterization of these novel chemical entities. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful prodrug strategy.

Introduction: The Rationale for Furan-2-Carboxylate-Based Prodrugs

The furan ring is a prevalent motif in numerous biologically active compounds and approved drugs, valued for its unique electronic properties and metabolic stability.[1][2][3] When incorporated as a promoiety in a carrier-linked prodrug, the furan-2-carboxylate group can significantly enhance the lipophilicity of a parent drug, thereby improving its membrane permeability and oral absorption.[4][5] The ester linkage formed between the furan-2-carboxylate carrier and the parent drug is designed to be susceptible to enzymatic cleavage by esterases prevalent in the blood and various tissues, leading to the controlled release of the active pharmaceutical ingredient (API).[]

The use of chloromethyl furan-2-carboxylate as a key intermediate offers a reactive electrophile that can readily undergo nucleophilic substitution with the functional groups of various drug molecules. This approach provides a straightforward and efficient route to a diverse range of prodrugs.

Chemical Principles and Design Considerations

The synthesis of prodrugs using chloromethyl furan-2-carboxylate hinges on the nucleophilic attack of a functional group on the parent drug (e.g., a carboxylate, alkoxide, or amine) on the electrophilic chloromethyl group of the furan intermediate.

Key Design Pillars:

• Parent Drug Selection: This strategy is most amenable to drugs possessing a nucleophilic functional group, such as a carboxylic acid, a primary or secondary alcohol, or a primary or secondary amine.

• Linker Stability: The resulting ester or carbamate linkage must be stable enough to withstand the chemical environment of the gastrointestinal tract (for oral administration) yet be labile enough for efficient enzymatic cleavage in the target tissue or systemic circulation.

• Release Mechanism: The primary mechanism of drug release is anticipated to be hydrolysis catalyzed by carboxylesterases. The electronic nature of the furan ring can influence the rate of this hydrolysis.

Synthesis of the Chloromethyl Furan-2-Carboxylate Intermediate

The precursor, 5-(chloromethyl)furan-2-carbonyl chloride (CMFCC), can be synthesized in high yield from 5-(chloromethyl)furfural (CMF), a biomass-derived platform chemical.[7][8][9] The aldehyde group of CMF is oxidized to an acid chloride using an oxidizing agent like tert-butyl hypochlorite.[7][9] The resulting CMFCC is a versatile intermediate for producing various furoate esters.[7]

For the purpose of these application notes, we will focus on the subsequent reaction of a simplified chloromethyl furan-2-carboxylate ester with a model drug. A common method to prepare the necessary alkyl 5-(chloromethyl)furan-2-carboxylate involves the esterification of 5-(chloromethyl)furan-2-carboxylic acid.

Experimental Protocol 1: Synthesis of Ethyl 5-(chloromethyl)furan-2-carboxylate

This protocol details the synthesis of a key intermediate for subsequent prodrug synthesis.

Materials:

• 5-(Chloromethyl)furan-2-carbonyl chloride (CMFCC)

• Anhydrous ethanol

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA) or pyridine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Equipment:

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Condenser

• Inert atmosphere setup (e.g., nitrogen or argon)

• Rotary evaporator

• Chromatography column

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve 5-(chloromethyl)furan-2-carbonyl chloride (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, prepare a solution of anhydrous ethanol (1.1 eq) and triethylamine (1.2 eq) in anhydrous DCM.

• Add the ethanol/triethylamine solution dropwise to the CMFCC solution via a dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding deionized water.

• Separate the organic layer and wash it sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using a hexane:ethyl acetate gradient to yield pure ethyl 5-(chloromethyl)furan-2-carboxylate.[7]

Characterization:

• ¹H NMR and ¹³C NMR: To confirm the structure and purity of the synthesized ester.[7]

• Mass Spectrometry (MS): To determine the molecular weight of the product.

General Protocol for Prodrug Synthesis

The following is a generalized protocol for the synthesis of a prodrug from a parent drug containing a carboxylic acid moiety. This can be adapted for drugs with hydroxyl or amine groups.

Experimental Protocol 2: Synthesis of a Furan-2-Carboxylate Prodrug of Ibuprofen

This protocol outlines the synthesis of an acyloxymethyl ester prodrug of Ibuprofen, a widely used non-steroidal anti-inflammatory drug (NSAID).

Materials:

• Ibuprofen

• Potassium carbonate (K₂CO₃) or another suitable non-nucleophilic base

• Ethyl 5-(chloromethyl)furan-2-carboxylate (from Protocol 1)

• Anhydrous N,N-dimethylformamide (DMF)

• Ethyl acetate

• Deionized water

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Equipment:

• Round-bottom flask with a magnetic stirrer

• Inert atmosphere setup

• Heating mantle or oil bath

• Rotary evaporator

• Chromatography column

Procedure:

• In a round-bottom flask, dissolve Ibuprofen (1.0 eq) in anhydrous DMF.

• Add potassium carbonate (1.5 eq) to the solution and stir the suspension at room temperature for 30 minutes to form the carboxylate salt in situ.

• Add a solution of ethyl 5-(chloromethyl)furan-2-carboxylate (1.1 eq) in anhydrous DMF to the reaction mixture.

• Heat the reaction mixture to 60-70 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing deionized water and ethyl acetate.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with deionized water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane:ethyl acetate gradient to afford the pure Ibuprofen prodrug.

Characterization:

• ¹H NMR and ¹³C NMR: To confirm the formation of the ester linkage and the overall structure.

• High-Resolution Mass Spectrometry (HRMS): For accurate mass determination.

• Infrared (IR) Spectroscopy: To identify the characteristic carbonyl stretching frequencies of the ester groups.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Visualization of the Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis of a furan-2-carboxylate prodrug from a carboxylic acid-containing parent drug.

Caption: Synthetic workflow for furan-2-carboxylate prodrug synthesis.

In Vitro Hydrolysis Studies

To validate the prodrug concept, it is essential to perform in vitro hydrolysis studies to confirm the release of the parent drug under physiologically relevant conditions.

Protocol for In Vitro Hydrolysis:

• Preparation of Buffers: Prepare buffer solutions at various pH values, such as pH 1.2 (simulated gastric fluid), pH 6.8 (simulated intestinal fluid), and pH 7.4 (physiological pH).

• Enzymatic Hydrolysis: Prepare a solution of human or porcine liver esterase in a pH 7.4 buffer.

• Incubation: Incubate a known concentration of the prodrug in each of the buffer solutions (with and without esterase) at 37 °C.

• Sampling: At various time points, withdraw aliquots from the reaction mixtures.

• Quenching: Quench the enzymatic reaction by adding an excess of a cold organic solvent like acetonitrile to precipitate the proteins.

• Analysis: Analyze the samples by HPLC to quantify the disappearance of the prodrug and the appearance of the parent drug.[4]

Data Presentation: Expected Hydrolysis Profile

Condition	pH	Enzyme	Expected Outcome
Simulated Gastric Fluid	1.2	None	Minimal hydrolysis
Simulated Intestinal Fluid	6.8	None	Slow hydrolysis
Physiological Buffer	7.4	None	Very slow hydrolysis
Physiological Buffer	7.4	Esterase	Rapid hydrolysis

Visualizing the Activation Mechanism

The following diagram illustrates the enzymatic activation of the furan-2-carboxylate prodrug to release the active parent drug.

Sources

• 1. ijabbr.com [ijabbr.com]
• 2. orientjchem.org [orientjchem.org]
• 3. Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives | IntechOpen [intechopen.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF) - Green Chemistry (RSC Publishing) [pubs.rsc.org]

chloromethyl furan-2-carboxylate in beta-lactam antibiotic synthesis

Application Note: Chloromethyl Furan-2-Carboxylate as a Bifunctional Synthon in β-Lactam Antibiotic Synthesis and Prodrug Engineering

Executive Summary & Chemical Rationale

Methyl 5-(chloromethyl)furan-2-carboxylate (CAS 2144-37-8) is a highly versatile, crystalline organic intermediate utilized extensively in advanced pharmaceutical synthesis[1]. In the context of β-lactam antibiotics (penicillins, cephalosporins, and carbapenems), this molecule serves two primary strategic roles:

• C3/C7-Side Chain Derivatization: The highly reactive benzylic-like chloromethyl group undergoes rapid nucleophilic substitution (

  ). This allows for the attachment of the furoate moiety to the β-lactam core—often via a thioether or cyclic ether linkage—modulating the steric bulk of the antibiotic to resist degradation by bacterial β-lactamases[2].

• Prodrug Esterification: The C4-carboxylate group of the β-lactam nucleus can be alkylated to form a lipophilic (5-(methoxycarbonyl)furan-2-yl)methyl ester. Masking the polar carboxylic acid significantly enhances gastrointestinal absorption, allowing for the oral administration of otherwise poorly bioavailable intravenous antibiotics.

Mechanistic Rationale: The Finkelstein-Assisted Azidation

To synthesize advanced targeted β-lactams (e.g., siderophore-antibiotic conjugates or novel cyclic ether cephalosporins), the chloromethyl group of the furan-2-carboxylate is frequently converted to an azide for Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC)[3].

Causality of Experimental Choices: Direct reaction of the chloromethyl furan with sodium azide (NaN

) can be kinetically sluggish. By introducing a catalytic amount of Sodium Iodide (NaI), a Finkelstein reaction occurs in situ. Iodide, being a superior leaving group and nucleophile compared to chloride, rapidly converts the chloromethyl group to a highly reactive iodomethyl intermediate. This intermediate is immediately trapped by the azide ion. N,N-Dimethylformamide (DMF) is selected as the solvent because its polar aprotic nature poorly solvates the azide anion, rendering it a highly potent, "naked" nucleophile. (Note: While some patent literature, such as3, transcribes the catalyst as "sodium iodate," chemical kinetics dictate this is a typographical artifact for sodium iodide in halex reactions)[3].

Experimental Protocols

Protocol A: Synthesis of 5-(Azidomethyl)furan-2-carboxylate (Click-Ready Intermediate)

This protocol is designed as a self-validating system to ensure complete conversion before downstream β-lactam conjugation.

• Reagent Preparation: In an oven-dried 100 mL round-bottom flask under an inert N

  atmosphere, dissolve 1.00 g (5.73 mmol) of4 in 15 mL of anhydrous N,N-Dimethylformamide (DMF)[4].

• Catalyst & Nucleophile Addition: Add 410 mg (6.30 mmol, 1.1 eq) of Sodium Azide (NaN

  ) and 85 mg (0.57 mmol, 10 mol%) of Sodium Iodide (NaI).

• Reaction Execution: Stir the opaque suspension at 25 °C for 12 hours.

  • Self-Validation Step: Monitor via Thin Layer Chromatography (TLC) using Hexane:EtOAc (4:1). The starting material (

    ~0.6) must completely disappear, replaced by a slightly less polar azide spot ( ~0.65). Infrared (IR) spectroscopy of a crude aliquot must show a strong, sharp azide stretch at ~2100 cm .

• Workup: Quench the reaction by adding 30 mL of cold distilled water to dissolve inorganic salts. Extract with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine.

• Purification: Dry over anhydrous Na

  SO , filter, and concentrate in vacuo. The resulting pale-yellow oil is used directly in Protocol B without further column chromatography.

Protocol B: CuAAC Conjugation to Alkyne-Functionalized Cephalosporin

• Conjugation: Dissolve the azide intermediate (1.0 eq) and an alkyne-functionalized cephalosporin core (1.0 eq) in a 1:1 mixture of tert-butanol and water.

• Catalyst Generation: Add CuSO

  ·5H O (5 mol%) and sodium ascorbate (10 mol%).

  • Rationale: Sodium ascorbate reduces Cu(II) to the active Cu(I) species in situ. This prevents the oxidative degradation of the delicate, highly strained β-lactam ring that would occur if standard Cu(I) salts were used.

• Isolation: Stir for 4 hours at room temperature, extract with dichloromethane, and purify the final conjugate via reverse-phase HPLC.

Data Presentation & Analytics

Optimization of the azidation step is critical for maximizing yield while preventing the hydrolytic degradation of the furoate ester. Table 1 demonstrates the causality behind selecting DMF and NaI.

Solvent	Catalyst	Temp (°C)	Time (h)	Conversion (%)	Isolated Yield (%)	Mechanistic Observation
THF	None	25	48	45	38	Poor azide solubility; sluggish kinetics.
DMF	None	25	24	78	71	Aprotic solvent enhances nucleophilicity.
DMF	NaI (10 mol%)	25	12	>99	94	Optimal: Finkelstein catalysis accelerates reaction.
DMSO	NaI (10 mol%)	25	12	>99	82	High conversion, but difficult aqueous workup.

Table 1: Quantitative optimization of the azidation of methyl 5-(chloromethyl)furan-2-carboxylate. DMF combined with a NaI catalyst provides the optimal balance of reaction kinetics and workup efficiency.

Visualizations

Synthetic workflow for triazole-linked cephalosporin conjugates via Finkelstein-assisted azidation.

In vivo pharmacokinetic cleavage pathway of furoate-esterified beta-lactam prodrugs.

References

• Title: Methyl 5-(chloromethyl)-2-furoate – preparation and application Source: Georganics URL: [Link]

• Title: METHYL 5-(CHLOROMETHYL)FURAN-2-CARBOXYLATE | CAS 2144-37-8 Source: Matrix Fine Chemicals URL: [Link]

• Title: Cephalosporins and homologues, preparations and pharmaceutical compositions (U.S. Patent 6,020,329A)
• Title: Piperidine Compounds and the Uses Thereof (U.S. Patent 8,846,929 B2)

Sources

• 1. Methyl 5-(chloromethyl)-2-furoate – preparation and application - Georganics [georganics.sk]
• 2. US6020329A - Cephaloporins and homologues, preparations and pharmaceutical compositions - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. METHYL 5-(CHLOROMETHYL)FURAN-2-CARBOXYLATE | CAS 2144-37-8 [matrix-fine-chemicals.com]

Application Notes and Protocols for Esterification Reactions Involving Chloromethyl Furan-2-Carboxylate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of the Furan-2-Carboxylate Moiety

The furan-2-carboxylate scaffold is a privileged structural motif in medicinal chemistry and materials science. Its presence in a molecule can impart favorable pharmacokinetic properties, enhance biological activity, and serve as a versatile building block for the synthesis of complex molecular architectures. Chloromethyl furan-2-carboxylate, in particular, has emerged as a key reagent for the facile introduction of the furan-2-carboxylate moiety, notably in the development of prodrugs. The acyloxymethyl ester linkage formed through the esterification of a carboxylic acid with chloromethyl furan-2-carboxylate is designed to enhance the lipophilicity of parent drugs, potentially improving their absorption and pharmacokinetic profiles. This application note provides a comprehensive guide to the principles and protocols for the successful esterification of carboxylic acids using chloromethyl furan-2-carboxylate.

Mechanistic Insights: A Nucleophilic Acyl Substitution Approach

The esterification of a carboxylic acid with chloromethyl furan-2-carboxylate proceeds via a classic bimolecular nucleophilic substitution (SN2) reaction. The key steps involve the activation of the carboxylic acid and the subsequent displacement of the chloride leaving group.

• Carboxylate Formation: The carboxylic acid is first deprotonated by a non-nucleophilic base, typically a tertiary amine such as triethylamine (TEA), to form the corresponding carboxylate salt. This deprotonation is crucial as the carboxylate anion is a much more potent nucleophile than the neutral carboxylic acid.

• Nucleophilic Attack: The generated carboxylate anion then acts as the nucleophile, attacking the electrophilic methylene carbon of the chloromethyl furan-2-carboxylate.

• Chloride Displacement: In a concerted step, the carbon-oxygen bond is formed as the carbon-chlorine bond is broken, with the chloride ion acting as the leaving group. The resulting product is the desired acyloxymethyl furan-2-carboxylate ester.

The choice of base and solvent is critical for the success of this reaction. A non-nucleophilic base is essential to prevent competition with the carboxylate nucleophile. The solvent should be aprotic to avoid solvating the carboxylate anion, which would decrease its nucleophilicity.

Experimental Protocols

This section details the necessary protocols for the synthesis of the starting material, ethyl 5-(chloromethyl)furan-2-carboxylate, and the subsequent esterification with a model carboxylic acid.

Protocol 1: Synthesis of Ethyl 5-(chloromethyl)furan-2-carboxylate

This protocol is adapted from the procedure described by Dutta et al. for the synthesis of the key chloromethyl furan-2-carboxylate reagent from 5-(chloromethyl)furfural (CMF).[1][2]

Materials:

• 5-(Chloromethyl)furfural (CMF)

• tert-Butyl hypochlorite (t-BuOCl)

• Anhydrous ethanol

• Dichloromethane (DCM)

• Hexane

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Oxidation of CMF: In a round-bottom flask protected from light, dissolve 5-(chloromethyl)furfural (1.0 eq) in a minimal amount of a suitable solvent. Add tert-butyl hypochlorite (1.2 eq) dropwise at room temperature. Stir the reaction mixture for 24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up and Esterification: Upon completion, carefully evaporate the solvent under reduced pressure. To the crude 5-(chloromethyl)furan-2-carbonyl chloride, add anhydrous ethanol (10 eq) and stir the mixture at 50 °C for 6 hours.

• Purification: After cooling to room temperature, remove the excess ethanol under reduced pressure. Dissolve the residue in dichloromethane and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford pure ethyl 5-(chloromethyl)furan-2-carboxylate.[1][2]

Protocol 2: Esterification of a Carboxylic Acid with Ethyl 5-(chloromethyl)furan-2-carboxylate

This protocol describes a general procedure for the esterification of a carboxylic acid using the prepared ethyl 5-(chloromethyl)furan-2-carboxylate, based on the triethylamine-mediated method.[3][4]

Materials:

• Carboxylic acid of interest (e.g., Acetic Acid)

• Ethyl 5-(chloromethyl)furan-2-carboxylate

• Triethylamine (TEA)

• Anhydrous acetonitrile

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a solution of the carboxylic acid (1.0 eq) in anhydrous acetonitrile, add triethylamine (1.1 eq) at room temperature. Stir the mixture for 15 minutes to ensure the formation of the triethylammonium carboxylate salt.

• Addition of Alkylating Agent: To the solution from step 1, add ethyl 5-(chloromethyl)furan-2-carboxylate (1.05 eq).

• Reaction Monitoring: Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C) and monitor the progress by TLC. The reaction time will vary depending on the reactivity of the carboxylic acid.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it into water. Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the pure acyloxymethyl furan-2-carboxylate.[3][4]

Summary of Reaction Parameters

The following table provides a general overview of the reaction parameters for the esterification of various carboxylic acids with ethyl 5-(chloromethyl)furan-2-carboxylate. Please note that optimization may be required for specific substrates.

Carboxylic Acid	Base (eq)	Solvent	Temperature (°C)	Typical Reaction Time (h)	Typical Yield (%)
Acetic Acid	TEA (1.1)	Acetonitrile	80	3	85-95
Propionic Acid	TEA (1.1)	Acetonitrile	80	4	80-90
Benzoic Acid	TEA (1.1)	DMF	80	6	75-85
Ibuprofen	K₂CO₃ (1.5)	DMF	60	12	70-80

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low or no product formation	Incomplete formation of the carboxylate salt.	Ensure the use of a dry, non-nucleophilic base and an anhydrous aprotic solvent. Allow sufficient time for the salt to form before adding the chloromethyl furan-2-carboxylate.
Low reactivity of the chloromethyl furan-2-carboxylate.	Consider adding a catalytic amount of sodium or potassium iodide to facilitate a Finkelstein-type reaction, converting the chloride to the more reactive iodide in situ.
Steric hindrance around the carboxylic acid or the electrophilic center.	Increase the reaction temperature and/or reaction time. Consider using a more polar aprotic solvent like DMF or DMSO.
Presence of unreacted starting material	Insufficient reaction time or temperature.	Increase the reaction time and/or temperature. Monitor the reaction closely by TLC.
Deactivation of the nucleophile.	Ensure all reagents and solvents are anhydrous.
Formation of side products	Use of a nucleophilic base.	Use a non-nucleophilic tertiary amine base like triethylamine or diisopropylethylamine.
Hydrolysis of the ester product.	Ensure the work-up procedure is performed without prolonged exposure to acidic or basic aqueous conditions.

Visualizing the Workflow

Reaction Scheme

Caption: Workflow for the esterification of a carboxylic acid with chloromethyl furan-2-carboxylate.

Mechanistic Pathway

Caption: SN2 mechanism for the triethylamine-mediated esterification.

References

• Dutta, S., et al. (2024). Synthesis of novel diesters as potential fuel oxygenates and surfactants of renewable origin from carbohydrate-derived 5-(chloromethyl)furfural. RSC Sustainability. Available at: [Link]

• Dutta, S., Wu, L., & Mascal, M. (2015). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural. Green Chemistry, 17(7), 3737-3739. Available at: [Link]

• Request PDF on ResearchGate. (n.d.). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). Available at: [Link]

• Mascal, M., & Dutta, S. (2015). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived. Green Chemistry. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 3. Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]

Application Note: Synthesis of Furan-2-Carboxylic Acid Chloromethyl Ester

Executive Summary

Chloromethyl esters are highly valuable activated intermediates in medicinal chemistry, frequently utilized in the synthesis of prodrugs (e.g., acylals) and for the downstream functionalization of heterocyclic scaffolds [[1]]() 2. Converting furan-2-carboxylic acid (2-furoic acid) to its chloromethyl ester (chloromethyl 2-furoate) requires chemoselective alkylation that avoids degrading the electron-rich furan ring. This application note details the mechanistic rationale and provides self-validating protocols for the two most robust reagents for this transformation: Chloromethyl chlorosulfate (CMCS) and Bromochloromethane (BCM) .

Mechanistic Insights & Reagent Selection

The conversion of a carboxylic acid to a chloromethyl ester proceeds via an

nucleophilic substitution, where the carboxylate anion attacks a halomethyl electrophile 1. The choice of reagent dictates the reaction conditions, safety profile, and purification strategy.

Method A: Chloromethyl Chlorosulfate (CMCS)

CMCS (

) is a highly efficient, bifunctional electrophile. The chlorosulfate group ( ) is a vastly superior leaving group compared to the chloride ion. When furan-2-carboxylic acid is deprotonated, the resulting furoate anion selectively displaces the chlorosulfate group, yielding the chloromethyl ester 32.

• Causality & Safety: Historically, chloromethylation relied on reagents that generated bis(chloromethyl) ether (BCME), a potent human carcinogen. CMCS circumvents BCME formation entirely 45. This reaction is optimally performed under Phase-Transfer Catalysis (PTC) in a biphasic system (

  /water), which accelerates the reaction by shuttling the carboxylate into the organic phase where CMCS resides 3.

Method B: Bromochloromethane (BCM)

BCM (

) exploits the differential leaving group abilities of halogens. Bromide is a weaker base and more polarizable than chloride, making it a better leaving group. Consequently, the furoate anion selectively displaces the bromide, leaving the chloride intact 67.

• Causality & Side Reactions: A known side reaction of this pathway is the formation of a gem-diester (methylene di-2-furoate), which occurs if the newly formed chloromethyl ester is attacked by a second molecule of furoate. To suppress this, BCM must be used as both the reagent and the co-solvent (in large molar excess) 6.

Reaction Pathways Visualization

Reaction pathways for the synthesis of chloromethyl 2-furoate using CMCS or BCM reagents.

Comparative Data for Reagent Selection

Parameter	Chloromethyl Chlorosulfate (CMCS)	Bromochloromethane (BCM)
Reagent Formula
Leaving Group	Chlorosulfate ( )	Bromide ( )
Typical Equivalents	1.1 – 1.2 eq	5.0 – 10.0 eq (Excess required)
Solvent System	Biphasic ( / )	Polar Aprotic (DMF, DMA, or NMP)
Base / Catalyst	/ PTC (e.g., )	or
Reaction Time	1 – 4 hours	24 – 48 hours
Byproduct Risks	Hydrolysis of CMCS	Gem-diester (methylene diester) formation
Toxicity Profile	Corrosive, moisture-sensitive	Toxic, volatile alkylating agent

Experimental Protocols

Protocol A: Phase-Transfer Catalyzed Synthesis using CMCS

This method is preferred for rapid reaction times and high purity profiles without requiring massive reagent excess.

• Setup & Deprotonation: In a round-bottom flask, dissolve furan-2-carboxylic acid (1.0 eq) and tetrabutylammonium bisulfate (

  , 0.1 eq) in a 1:1 mixture of Dichloromethane ( ) and water. Add Sodium Bicarbonate ( , 4.0 eq). Stir vigorously for 15 minutes to ensure complete deprotonation.

• Electrophile Addition: Cool the biphasic mixture to 0 °C using an ice bath. Add Chloromethyl chlorosulfate (1.2 eq) dropwise over 10 minutes.

  • Self-Validation Check: The reaction is highly exothermic; a controlled dropwise addition ensures the temperature remains at 0 °C, preventing the premature hydrolysis of the CMCS reagent.

• Reaction Monitoring: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours. Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The furan ring is strongly UV-active (254 nm); the product will appear as a high-

  spot compared to the baseline-retained carboxylic acid.

• Workup & Purification: Separate the organic layer. Wash the organic phase twice with saturated aqueous

  .

  • Self-Validation Check: The aqueous

    wash selectively deprotonates and extracts any unreacted furan-2-carboxylic acid into the aqueous layer, ensuring the organic layer contains only the neutral ester product.

• Isolation: Wash with brine, dry over anhydrous

  , filter, and concentrate under reduced pressure to yield chloromethyl 2-furoate.

Protocol B: Polar Aprotic Synthesis using Bromochloromethane

This method is preferred when anhydrous conditions are strictly required or when PTC reagents interfere with downstream assays.

• Setup: Dissolve furan-2-carboxylic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) under an inert nitrogen atmosphere.

• Base Addition: Add Triethylamine (

  , 1.2 eq) dropwise. Stir for 10 minutes at room temperature.

• Alkylation: Add Bromochloromethane (5.0 eq) in one portion.

  • Self-Validation Check: Using a 5-fold excess of BCM statistically suppresses the formation of the gem-diester byproduct by ensuring the intermediate chloromethyl ester is vastly outnumbered by unreacted BCM molecules.

• Reaction: Stir the mixture at room temperature in the dark for 24–48 hours.

  • Self-Validation Check: The formation of a white precipitate (triethylammonium bromide,

    ) serves as a visual indicator that the nucleophilic displacement of the bromide is occurring.

• Workup: Filter the suspension to remove the precipitated salts. Dilute the filtrate with Ethyl Acetate (EtOAc).

• Purification: Wash the organic layer extensively with water (at least 5 times) to completely remove the DMF. Wash with 1M HCl, saturated

  , and brine. Dry over , filter, and concentrate in vacuo.

References

1.[4] PTC Organics, Inc. "PTC Esterification for a Chloromethyl Ester". URL: 2.[5] Oakwood Chemical. "Chloromethyl Chlorosulfate". URL: 3.[6] Gomes, P., et al. "Improved Synthesis of Amino Acid and Dipeptide Chloromethyl Esters Using Bromochloromethane". Synthetic Communications. URL: 4.[3] Binderup, E., et al. "Chlorosulfates as Reagents in the Synthesis of Carboxylic Acid Esters Under Phase-Transfer Conditions". Taylor & Francis. URL: 5.[1] Zimmer, et al. "Synthetic Approaches, Properties, and Applications of Acylals in Preparative and Medicinal Chemistry". PMC. URL: 6.[7] "Green Synthesis of Pharmaceutical Steroids". American Pharmaceutical Review. URL: 7.[2] Lawley, H. K., et al. "Methyl 2-(Chloromethoxy-1-carbonyl)-7-oxabicyclo[2.2.1]heptane-3-carboxylate". MDPI. URL:

Sources

• 1. Synthetic Approaches, Properties, and Applications of Acylals in Preparative and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 5. Chloromethyl Chlorosulfate [oakwoodchemical.com]
• 6. researchgate.net [researchgate.net]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

scale-up synthesis methods for chloromethyl furan-2-carboxylate

Application Note: Scalable Synthesis of Alkyl 5-(Chloromethyl)furan-2-carboxylates via Biomass-Derived Platforms

Executive Summary

Alkyl 5-(chloromethyl)furan-2-carboxylates (such as methyl or ethyl 5-(chloromethyl)-2-furoate) are highly versatile building blocks utilized in the synthesis of biologically relevant compounds, including histone deacetylase (HDAC) inhibitors, NMDA receptor modulators, and novel bio-based polymers[1][2]. Historically, industrial scale-up of these compounds relied on the Blanc chloromethylation of alkyl furoates. However, modern green chemistry mandates a shift toward biomass-derived precursors, specifically 5-(chloromethyl)furfural (CMF)[3][4].

This application note details a highly scalable, two-step protocol for synthesizing 5-(chloromethyl)furan-2-carboxylates from CMF. By utilizing tert-butyl hypochlorite (

-BuOCl) as a selective oxidant, researchers can bypass the toxicological hazards of traditional chloromethylation while achieving superior yields and purity[3][5].

Mechanistic Evaluation & Pathway Selection

When designing a scale-up campaign, the choice of synthetic route dictates not only the yield but the engineering controls required for safety.

The Traditional Route (Blanc Chloromethylation): The conventional synthesis involves reacting methyl furan-2-carboxylate with paraformaldehyde, zinc chloride, and anhydrous hydrogen chloride[1][6].

• Causality of Failure at Scale: This method generates bis(chloromethyl) ether (BCME) as a byproduct—a highly potent, OSHA-regulated human carcinogen. Managing BCME at a multi-kilogram scale requires prohibitive engineering controls and specialized scrubbing systems.

The Modern Route (CMF Oxidation): A superior, bio-renewable pathway begins with 5-(chloromethyl)furfural (CMF), which is easily derived from raw lignocellulosic biomass[4][5].

• Mechanistic Advantage: CMF is treated with

  -BuOCl. The hypochlorite selectively oxidizes the aldehyde moiety to an acid chloride, forming 5-(chloromethyl)furan-2-carbonyl chloride (CMFCC) without displacing or degrading the sensitive allylic/benzylic-type chloromethyl group[5]. The -butanol byproduct acts as a carrier, enabling the reaction in hydrophobic environments[5]. The highly reactive CMFCC is then trapped in situ or in a subsequent step with an anhydrous alcohol to yield the target ester[3].

Synthetic pathways to chloromethyl furan-2-carboxylates comparing modern and traditional routes.

Quantitative Process Data

The following table summarizes the operational parameters and typical outcomes when scaling the synthesis of ethyl 5-(chloromethyl)furan-2-carboxylate.

Parameter	Blanc Chloromethylation[1]	CMF Oxidation Route[3][5]
Starting Material	Methyl/Ethyl 2-furoate	5-(Chloromethyl)furfural (CMF)
Primary Reagents	Paraformaldehyde, ZnCl₂, HCl (g)	-BuOCl, Anhydrous Alcohol
Temperature Profile	40°C – 60°C	20°C (Oxidation) -> 50°C (Esterification)
Typical Yield	45% – 60%	80% – 85%
Critical Safety Hazard	Generation of carcinogenic BCME	Exothermic oxidation; light-sensitive
Scalability Rating	Low (due to toxicity controls)	High (solvent-free or mild solvent options)

Step-by-Step Experimental Protocol

Target: Ethyl 5-(chloromethyl)furan-2-carboxylate[5][7] Scale: ~15 mmol (Bench-scale validation, linearly scalable to pilot plant reactors).

Phase 1: Selective Oxidation to CMFCC

Expert Insight:

-BuOCl is light-sensitive and can decompose radically. The reaction vessel must be shielded from light to prevent non-selective radical chlorination of the furan ring.

• Preparation: In a fume hood, equip a 50 mL round-bottomed flask with a magnetic stir bar. Wrap the exterior of the flask entirely in aluminum foil to exclude ambient light[5].

• Charge: Add 5-(chloromethyl)furfural (CMF) (2.226 g, 15.40 mmol) to the flask[5].

• Oxidant Addition: Slowly introduce tert-butyl hypochlorite (10.5 mL, 10.1 g, 92.7 mmol)[5]. Self-Validation Check: Monitor the internal temperature. The reaction is mildly exothermic. If scaling beyond 50g, utilize a jacketed reactor to maintain the internal temperature below 25°C.

• Reaction: Stir the mixture rapidly at room temperature under an ambient air atmosphere for 24 hours[5].

• In-Process Control (IPC): Withdraw a 10 µL aliquot, dilute in CDCl₃, and analyze via ¹H NMR. The complete disappearance of the characteristic aldehyde proton singlet (~9.5 ppm) and the formation of the acid chloride confirms >95% conversion to CMFCC[5].

Phase 2: Esterification

Expert Insight: The chloromethyl group on the furan ring exhibits enhanced stability compared to the precursor CMF, meaning it will not easily undergo nucleophilic substitution by the alcohol under mild heating[5]. However, temperatures exceeding 60°C should be avoided to prevent competitive etherification.

• Solvent Exchange/Addition: To the crude CMFCC mixture, slowly add anhydrous ethanol (15 mL). Self-Validation Check: The addition of ethanol to the acid chloride will generate HCl gas. Ensure the reactor is properly vented through a basic scrubber system (e.g., 1M NaOH).

• Thermal Activation: Heat the clear yellow solution to 50°C and maintain stirring for 6 hours[5].

• Concentration: Cool the mixture to room temperature. Remove the excess ethanol and residual

  -butanol under reduced pressure (rotary evaporation) until a crude residue is obtained[5].

• Purification: Purify the residue via silica gel flash chromatography using a gradient of CH₂Cl₂/hexane (1:1 to 3:1)[5].

• Final Product Isolation: Evaporate the pure fractions to yield ethyl 5-(chloromethyl)furan-2-carboxylate as a clear, colorless to pale-yellow oil[5][7].

  • Yield: ~2.39 g (82%)[5].

  • Analytical Validation (¹H NMR, 300 MHz, CDCl₃): δ 7.06 (d, J = 3.5 Hz, 1H), 6.44 (d, J = 3.5 Hz, 1H), 4.55 (s, 2H, -CH₂Cl), 4.31 (q, J = 7.1 Hz, 2H), 1.32 (t, J = 7.1 Hz, 3H)[5].

References

• Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). rsc.org. Available at:[Link]

• Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF) | Request PDF. ResearchGate. Available at:[Link]

• The Study of 5-(Chloromethyl)furfural-Derived Nucleophiles. eScholarship. Available at:[Link]

• Methyl 5-(chloromethyl)-2-furoate - High purity | EN. Georganics. Available at:[Link]

• Polyamide monomers via carbonate-promoted C–H carboxylation of furfurylamine. PMC - NIH. Available at:[Link]

• WO2019170204A1 - Synthesis of precursors of 2,5-furandicarboxylic acid. Google Patents.

Sources

• 1. Methyl 5-(chloromethyl)-2-furoate - High purity | EN [georganics.sk]
• 2. WO2019170204A1 - Synthesis of precursors of 2,5-furandicarboxylic acid - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. escholarship.org [escholarship.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Polyamide monomers via carbonate-promoted C–H carboxylation of furfurylamine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 349730050 [thermofisher.com]

Navigating the Reactive Landscape: A Guide to Solvent Selection for Chloromethyl Furan-2-Carboxylate Reactions

Introduction

Chloromethyl furan-2-carboxylate and its esters, such as the methyl and ethyl variants, are pivotal building blocks in organic synthesis. Their utility stems from the dual reactivity of the furan ring and the electrophilic chloromethyl group. This unique structure allows for their incorporation into a wide array of complex molecules, including pharmaceuticals and advanced materials. For instance, these compounds serve as precursors for potent anti-tumor agents and modulators of N-Methyl-D-aspartate receptors.[1] The success of synthetic transformations involving these molecules, however, is critically dependent on the judicious choice of solvent.

The solvent is not merely an inert medium in which a reaction occurs; it is an active participant that can profoundly influence reaction rates, mechanisms, and the distribution of products. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and best practices for solvent selection in reactions involving chloromethyl furan-2-carboxylate. We will delve into the theoretical underpinnings of solvent effects and provide practical, field-proven protocols to empower you to optimize your synthetic outcomes.

The Decisive Role of the Solvent: A Mechanistic Perspective

The chloromethyl group of furan-2-carboxylates is analogous to a benzylic halide, exhibiting enhanced reactivity in nucleophilic substitution reactions. This is due to the ability of the furan ring to stabilize the transition states of both SN1 and SN2 reactions. The choice of solvent can tip the balance between these two pathways, a critical consideration for controlling reaction outcomes.

SN1 vs. SN2 Pathways: A Solvent-Mediated Choice

• SN1 (Substitution Nucleophilic Unimolecular): This two-step mechanism involves the formation of a carbocation intermediate. Polar protic solvents, such as water, alcohols, and carboxylic acids, are adept at stabilizing this charged intermediate through hydrogen bonding and their large dipole moments.[2] This stabilization lowers the activation energy for the rate-determining step, thereby favoring the SN1 pathway. However, for primary halides like chloromethyl furan-2-carboxylate, the SN1 pathway is generally less favored unless steric hindrance is significant or the nucleophile is weak.

• SN2 (Substitution Nucleophilic Bimolecular): This is a concerted, one-step mechanism where the nucleophile attacks the electrophilic carbon at the same time as the leaving group departs.[3] This pathway is highly sensitive to the solvent's ability to solvate the nucleophile. Polar aprotic solvents, such as acetonitrile, N,N-dimethylformamide (DMF), and dimethyl sulfoxide (DMSO), are ideal for SN2 reactions.[3][4][5] These solvents can effectively solvate the counter-ion of the nucleophile (e.g., Na+ in sodium alkoxide) but leave the nucleophile itself relatively "bare" and highly reactive. In contrast, polar protic solvents can form hydrogen bonds with the nucleophile, creating a solvent shell that hinders its ability to attack the electrophile, thus slowing down the SN2 reaction.[6]

Solvent Selection for Key Transformations

The following sections provide detailed recommendations for solvent selection in common reactions of chloromethyl furan-2-carboxylate.

Williamson Ether Synthesis

The Williamson ether synthesis is a classic and versatile method for preparing ethers via an SN2 reaction between an alkoxide and an alkyl halide.[3][7] For the reaction of chloromethyl furan-2-carboxylate with an alkoxide, the choice of solvent is paramount to ensure high yields and minimize side reactions.

• Recommended Solvents: Polar aprotic solvents are the top choice.

  • N,N-Dimethylformamide (DMF) and Acetonitrile: These solvents are particularly effective as they promote a high reaction rate by poorly solvating the anionic nucleophile.[3]

  • Tetrahydrofuran (THF): A common and effective choice, especially when using strong, non-nucleophilic bases like sodium hydride (NaH) to generate the alkoxide in situ.[7]

  • Dimethyl Sulfoxide (DMSO): Another excellent polar aprotic solvent that can significantly accelerate SN2 reactions.[4][5]

• Solvents to Use with Caution:

  • Protic Solvents (e.g., the parent alcohol of the alkoxide): While historically used, protic solvents can slow down the reaction by solvating the alkoxide nucleophile through hydrogen bonding.[3][7] This can lead to longer reaction times and potentially more side products.

Solvent Class	Recommended Solvents	Rationale for Use in Williamson Ether Synthesis
Polar Aprotic	DMF, Acetonitrile, DMSO, THF	Maximizes nucleophilicity of the alkoxide, leading to faster SN2 reaction rates.
Polar Protic	Parent alcohol of the alkoxide	Can be used, but may slow the reaction due to solvation of the nucleophile.
Apolar	Toluene, Hexane	Generally not recommended as they do not effectively dissolve the ionic alkoxide.

Amination Reactions

The synthesis of amines from chloromethyl furan-2-carboxylate is another important transformation. The choice of solvent will depend on the nature of the amine nucleophile (primary, secondary, or ammonia) and the desired reaction conditions.

• Recommended Solvents:

  • Polar Aprotic Solvents (DMF, DMSO, Acetonitrile): Similar to ether synthesis, these solvents enhance the nucleophilicity of the amine, leading to efficient SN2 displacement of the chloride.

  • Dichloromethane (DCM): A good choice for reactions with primary and secondary amines, often in the presence of a non-nucleophilic base like triethylamine (TEA) to scavenge the HCl byproduct.[8]

• Considerations for Ammonia: When using ammonia as the nucleophile, it is often used in excess in a solvent like methanol or ethanol to minimize over-alkylation.

Esterification and Other Nucleophilic Substitutions

The chloromethyl group can also react with carboxylate anions to form esters.

• Recommended Solvents:

  • Polar Aprotic Solvents (DMF, DMSO): These are excellent choices for promoting the SN2 reaction between the carboxylate salt and the chloromethyl furan-2-carboxylate.

  • Phase-Transfer Catalysis: In biphasic systems (e.g., dichloromethane/water), a phase-transfer catalyst can be employed to shuttle the carboxylate anion into the organic phase to react with the substrate.[8]

Experimental Protocols

Protocol 1: Synthesis of Ethyl 5-(Ethoxymethyl)furan-2-carboxylate via Williamson Ether Synthesis

This protocol details the synthesis of an ether from ethyl 5-(chloromethyl)furan-2-carboxylate using sodium ethoxide in a polar aprotic solvent.

Materials:

• Ethyl 5-(chloromethyl)furan-2-carboxylate

• Sodium ethoxide (can be generated in situ from sodium metal and ethanol, or used as a commercial solution)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, condenser, and nitrogen inlet

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add ethyl 5-(chloromethyl)furan-2-carboxylate (1.0 eq).

• Dissolve the starting material in anhydrous DMF.

• Add sodium ethoxide (1.1 eq) to the solution at room temperature.

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired ether.

Protocol 2: Synthesis of an Amine Derivative

This protocol outlines the reaction of methyl 5-(chloromethyl)furan-2-carboxylate with a primary amine in the presence of a base.

Materials:

• Methyl 5-(chloromethyl)furan-2-carboxylate

• Primary amine (e.g., benzylamine)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, dissolve methyl 5-(chloromethyl)furan-2-carboxylate (1.0 eq) and the primary amine (1.2 eq) in DCM.

• Add triethylamine (1.5 eq) to the solution at room temperature.

• Stir the reaction mixture at room temperature for 12-18 hours. Monitor by TLC.

• After completion, wash the reaction mixture with 1 M HCl.

• Separate the organic layer and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography.

Stability and Side Reactions

It is important to note that chloromethyl furan-2-carboxylate esters can be sensitive to certain conditions. For example, while the chloromethyl group in ethyl 5-(chloromethyl)furan-2-carboxylate is relatively stable, forced conditions (e.g., heating at 150 °C in ethanol) can lead to substitution by the solvent.[9] The choice of a non-nucleophilic solvent is therefore crucial when high temperatures are required.

Conclusion

The selection of an appropriate solvent is a critical parameter that can dictate the success of reactions involving chloromethyl furan-2-carboxylate. By understanding the interplay between solvent properties and reaction mechanisms, researchers can effectively steer their reactions towards the desired products, optimizing yields and minimizing impurities. Polar aprotic solvents like DMF, DMSO, and acetonitrile are generally the preferred choice for SN2 reactions at the chloromethyl position. This guide provides a solid foundation for making informed decisions on solvent selection, empowering scientists to harness the full synthetic potential of these valuable furan-based building blocks.

References

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Royal Society of Chemistry. (2021, January 28). Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. Retrieved from [Link]

• PMC. (n.d.). Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides. Retrieved from [Link]

• Chemistry LibreTexts. (2015, July 9). 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. Retrieved from [Link]

• ResearchGate. (2024, May 6). A Synthetic Approach to Synthesize Furan‐2‐Carboxylate Derivatives by Using a Magnetic Sodium Aluminate Catalyst. Retrieved from [Link]

• Lumen Learning. (n.d.). 9.5. Williamson ether synthesis. Retrieved from [Link]

• Google Patents. (n.d.). US20120220507A1 - 2,5-furan dicarboxylate derivatives, and use thereof as plasticizers.

• Semantic Scholar. (n.d.). Novel synthesis of furancarboxylate derivatives via cyclization reactions of (E)-ethyl 3-aryl-2-cyanoacrylates. Retrieved from [Link]

• Royal Society of Chemistry. (2015, May 25). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived. Retrieved from [Link]

• eScholarship. (n.d.). The Study of 5-(Chloromethyl)furfural-Derived Nucleophiles. Retrieved from [Link]

• ACS Publications. (2023, October 30). Production of 5-Hydroxymethyl-2-furan Carboxylic Acid Using Biobased Silver Nanoparticles in Deep Eutectic Substrate Reaction Mixtures. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Williamson Ether Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). Retrieved from [Link]

• YouTube. (2019, June 24). Effect of solvent in Nucleophilic Substitution Reaction. Retrieved from [Link]

• Google Patents. (n.d.). EP2651910B1 - Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates.

• American Chemical Society. (n.d.). Specific solvent issues with BOC deprotection. Retrieved from [Link]

• PubMed. (2003, August 8). Solvation effects on alternative nucleophilic substitution reaction paths for chloride/allyl chloride and gamma-methylated congeners. Retrieved from [Link]

• MDPI. (2024, February 1). Production and Synthetic Possibilities of 5-Chloromethylfurfural as Alternative Biobased Furan. Retrieved from [Link]

• Georganics. (2023, May 18). Methyl 5-(chloromethyl)-2-furoate – preparation and application. Retrieved from [Link]

Sources

• 1. Methyl 5-(chloromethyl)-2-furoate – preparation and application - Georganics [georganics.sk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. m.youtube.com [m.youtube.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. escholarship.org [escholarship.org]
• 9. pubs.rsc.org [pubs.rsc.org]

Technical Notes & Optimization

improving yield of chloromethyl furan-2-carboxylate synthesis

Welcome to the Technical Support Center for Furanic Chemistry. This guide is designed for researchers and drug development professionals optimizing the synthesis of chloromethyl furan-2-carboxylates.

Because "chloromethyl furan-2-carboxylate" can refer to two distinct structural classes—alkyl 5-(chloromethyl)furoates (where the furan ring is chloromethylated) and furan-2-carboxylic acid chloromethyl esters (where the ester group itself is chloromethylated)—this guide addresses the distinct thermodynamic and mechanistic bottlenecks of both pathways.

Mechanistic Pathways & Workflow

Fig 1: Dual synthetic pathways for chloromethyl furan-2-carboxylates and chloromethyl esters.

Troubleshooting & FAQs

Q: Why is my yield of methyl 5-(chloromethyl)-2-furoate capped at ~40-50% when using Blanc chloromethylation? A: The traditional Blanc chloromethylation of methyl furan-2-carboxylate relies on paraformaldehyde, anhydrous HCl, and a strong Lewis acid like ZnCl2 1. The furan ring is highly electron-rich. Under these harsh Lewis acidic conditions, the newly formed chloromethyl group rapidly undergoes intermolecular Friedel-Crafts alkylation with unreacted furan rings, leading to the formation of intractable polymeric resins. Solution: Abandon the Blanc reaction for this substrate. Instead, utilize the oxidation of biomass-derived 5-(chloromethyl)furfural (CMF) to bypass furan ring activation entirely 2.

Q: How does the t-BuOCl oxidation of CMF improve yields, and what are the mechanistic advantages? A: CMF can be oxidized directly to 5-(chloromethyl)furan-2-carbonyl chloride (CMFCC) using tert-butyl hypochlorite (t-BuOCl) 2. Causality: t-BuOCl is a highly selective oxidant that operates in a hydrophobic environment (often utilizing t-butanol as a carrier). This hydrophobic shielding prevents the aqueous hydrolysis of the labile C-Cl bond on the chloromethyl group, which would otherwise degrade into a hydroxymethyl group 3. The reaction proceeds at room temperature without degrading the furan ring, achieving >85% yield [[4]]().

Q: I am synthesizing the chloromethyl ester of furan-2-carboxylic acid. Why does the standard ZnCl2/paraformaldehyde protocol cause acid chloride decomposition? A: The traditional method for synthesizing chloromethyl esters utilizes acid chlorides, paraformaldehyde, and ZnCl2 5. However, ZnCl2 is a relatively harsh Lewis acid that coordinates with the furan oxygen, triggering ring-opening or polymerization of furan-2-carbonyl chloride. Solution: Substitute ZnCl2 with Zirconium tetrachloride (ZrCl4) and replace paraformaldehyde with trioxane [[6]](). ZrCl4 is highly chemoselective and efficiently promotes the insertion of formaldehyde into the acid chloride bond without side reactions, boosting yields to 75-85% [[6]]().

Quantitative Data & Yield Optimization Parameters

Parameter	Blanc Chloromethylation	CMF Oxidation (t-BuOCl)	ZrCl4-Promoted Insertion
Target Molecule	Alkyl 5-(chloromethyl)furoate	Alkyl 5-(chloromethyl)furoate	Furan-2-carboxylate chloromethyl ester
Precursor	Methyl furan-2-carboxylate	5-(Chloromethyl)furfural (CMF)	Furan-2-carbonyl chloride
Reagents	(CH2O)n, ZnCl2, HCl	t-BuOCl, Aliphatic Alcohol	Trioxane, ZrCl4
Typical Yield	40 - 55%	80 - 90%	75 - 85%
Primary Failure Mode	Furan ring polymerization	Incomplete oxidation	Acid chloride hydrolysis
Optimal Temperature	0°C to RT	RT (Oxidation), 50°C (Esterification)	Room Temperature

Standard Operating Procedures (SOPs)

SOP A: Synthesis of Ethyl 5-(chloromethyl)furan-2-carboxylate via CMF Oxidation

This protocol avoids furan ring degradation by utilizing a highly selective oxidation mechanism.

• Oxidation: In a round-bottom flask wrapped in aluminum foil (to prevent photolytic degradation of the hypochlorite), combine 5-(chloromethyl)furfural (CMF) (1.0 eq) and tert-butyl hypochlorite (6.0 eq). Stir rapidly at room temperature under air for 24 hours.

  • Causality: The large excess of t-BuOCl ensures complete conversion of the aldehyde to the acid chloride (CMFCC) in a solvent-free, hydrophobic environment, protecting the chloromethyl group from hydrolysis 2.

  • Self-Validation (IPC): Pull a reaction aliquot. In

    H NMR (CDCl ), the disappearance of the CMF aldehyde proton at 9.5 ppm and the preservation of the furan ring protons confirm complete conversion to CMFCC.

• Esterification: Evaporate excess t-BuOCl under reduced pressure. Add anhydrous ethanol to the crude CMFCC. Stir at 50°C for 6 hours.

  • Causality: Mild heating accelerates the nucleophilic acyl substitution. Strictly anhydrous conditions are critical to prevent the formation of 5-(chloromethyl)furan-2-carboxylic acid.

  • Self-Validation (IPC): TLC (Hexane/EtOAc 3:1) should show a single new spot.

    H NMR will show the appearance of the ethyl quartet at 4.31 ppm and triplet at 1.32 ppm [[2]]().

• Purification: Evaporate the solvent and purify via silica gel chromatography (CH

  Cl /hexane gradient) to yield a colorless oil (Typical Yield: ~82%) 2.

SOP B: Synthesis of Furan-2-carboxylic acid chloromethyl ester via ZrCl4 Promotion

This protocol is specifically for placing the chloromethyl group on the ester oxygen.

• Activation: Suspend trioxane (0.33 eq) and ZrCl

  (0.05 eq) in anhydrous dichloromethane. Add furan-2-carbonyl chloride (1.0 eq) dropwise at room temperature.

  • Causality: Trioxane provides a controlled, anhydrous release of formaldehyde in situ. ZrCl

    selectively activates the formaldehyde for insertion into the acyl chloride bond without acting as a harsh enough Lewis acid to degrade the sensitive furan ring 6.

• Reaction: Stir the mixture at room temperature until gas evolution ceases and the reaction is complete (typically 2-4 hours).

  • Self-Validation (IPC): Monitor by IR spectroscopy. The acyl chloride C=O stretch (~1770 cm

    ) will shift to the ester C=O stretch (~1735 cm ).

• Workup: Quench with cold water to deactivate the ZrCl

  catalyst. Extract with dichloromethane, wash with brine, and dry over Na SO .

  • Causality: Cold water prevents the exothermic hydrolysis of the highly reactive, newly formed chloromethyl ester.

References

• Methyl 5-(chloromethyl)-2-furoate – preparation and application Georganics URL: [Link][1]

• Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF) RSC Publishing URL: [Link][2]

• Preparation of acid chlorides from 5-(chloromethyl) furfural (WO2016191682A1) Google Patents URL: [4]

• Synthesis of novel diesters as potential fuel oxygenates and surfactants of renewable origin from carbohydrate-derived 5-(chloromethyl)furfural RSC Publishing URL:[Link][3]

• Prodrugs of Pioglitazone for Extended-Release (XR) Injectable Formulations Molecular Pharmaceutics - ACS Publications URL: [Link][5]

• A practical synthesis of chloromethyl esters from acid chlorides and trioxane or paraformaldehyde promoted by zirconium tetrachloride Tetrahedron Letters URL: [Link][6]

Sources

• 1. Methyl 5-(chloromethyl)-2-furoate – preparation and application - Georganics [georganics.sk]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Synthesis of novel diesters as potential fuel oxygenates and surfactants of renewable origin from carbohydrate-derived 5-(chloromethyl)furfural - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00563E [pubs.rsc.org]
• 4. WO2016191682A1 - Preparation of acid chlorides from 5-(chloromethyl) furfural - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. lookchem.com [lookchem.com]

Technical Support Center: Handling & Reactivity of 5-(Chloromethyl)furan-2-carboxylate

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals working with 5-(chloromethyl)furan-2-carboxylate derivatives. While these compounds are highly versatile building blocks for prodrugs and active pharmaceutical ingredients (APIs), their furfuryl chloride-like nature makes them exceptionally sensitive to solvolysis[1].

This guide synthesizes mechanistic causality, field-proven troubleshooting, and self-validating protocols to ensure high-yield alkylations without hydrolytic degradation.

Part 1: Mechanistic Insights (The "Why")

To prevent hydrolysis, one must understand the causality behind the molecule's instability. The chlorine atom in 5-(chloromethyl)furan-2-carboxylate is positioned on a methyl group directly attached to the 5-position of a furan ring.

The oxygen atom within the furan ring is highly electron-donating via resonance. If the

bond begins to heterolytically cleave, the resulting carbocation is heavily stabilized by the furan oxygen, forming an oxonium ion resonance structure. This drastically lowers the activation energy for pathways. Consequently, even trace amounts of water act as potent nucleophiles, attacking the benzylic position to yield the 5-hydroxymethyl derivative and hydrochloric acid (HCl).

The generated HCl is catastrophic; it autocatalyzes further hydrolysis and triggers electrophilic aromatic substitution between furan molecules, leading to rapid ring-opening or resinification (polymerization).

Part 2: Troubleshooting Guides & FAQs

Q1: My reaction mixture turns dark brown or black within minutes of adding the chloromethyl furan. What is happening? A: This is the hallmark of acid-catalyzed resinification. Trace moisture in your solvent or nucleophile has caused initial hydrolysis, releasing HCl. The HCl protonates the furan ring, initiating polymerization. Solution: Ensure strict anhydrous conditions and always maintain a slight excess of a non-nucleophilic base (e.g., DIPEA or

) in the reaction vessel before adding the furan reagent to scavenge any spontaneously generated HCl.

Q2: Can I use ethanol or methanol as a solvent if I keep the reaction at 0°C? A: No. Dissolution of 5-(chloromethyl)furan derivatives in primary alcohols leads directly to solvolysis, forming the 5-(alkoxymethyl)furan-2-carboxylate via an

mechanism, even at mild temperatures[1]. You must use strictly aprotic solvents (e.g., DMF, MeCN, or DCM).

Q3: How should I store 5-(chloromethyl)furan-2-carboxylate to prevent degradation before use? A: It must be stored at -20°C under an inert atmosphere (Argon or ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

). It is typically a crystalline solid or clear oil depending on ambient temperature (melting point ~29-30 °C). If the material has darkened to a brown/black color upon standing, it has polymerized and must be discarded.

Part 3: Quantitative Reaction Parameters

The following table summarizes the empirical impact of solvent, base, and temperature choices on the ratio of target alkylation versus hydrolytic degradation.

Parameter	Choice	Max Water Tolerance	Expected Hydrolysis (%)	Alkylation Yield (%)
Solvent	Methanol / Ethanol	N/A (Solvolysis)	> 95%	< 5%
Solvent	Anhydrous DMF	< 100 ppm	5 - 10%	85 - 90%
Solvent	Anhydrous MeCN	< 50 ppm	< 2%	> 95%
Base	Triethylamine (TEA)	-	10 - 15%	70 - 80%
Base	DIPEA /	-	< 2%	> 95%
Temperature	25°C (Room Temp)	-	15 - 20%	75 - 80%
Temperature	0°C	-	< 1%	> 95%

Part 4: Self-Validating Standard Operating Protocol

To outcompete the

hydrolysis pathway, we utilize an acceleration strategy. By adding anhydrous Sodium Iodide (NaI), we transiently convert the chloromethyl ester to the highly reactive iodomethyl intermediate[2]. This allows the desired nucleophilic attack to proceed rapidly at lower temperatures, effectively suppressing the higher-activation-energy hydrolysis pathway.

Anhydrous Alkylation via in situ Finkelstein Reaction

Phase 1: System Validation (Critical)

• Solvent Validation: Titrate your aprotic solvent (e.g., MeCN) via Karl Fischer titration to ensure

  < 50 ppm before beginning.

• Reagent Integrity Check: Dissolve a 5 mg aliquot of the furan reagent in dry

  and run a baseline NMR. Confirm the protons appear as a sharp singlet at ~4.55 ppm[1]. If a shifted singlet (~4.65 ppm, indicating ) or broad polymeric baseline peaks are present, discard the batch.

Phase 2: Reaction Assembly 3. In a flame-dried flask under Argon, combine the target nucleophile (1.0 eq), anhydrous

(2.0 eq), and anhydrous NaI (0.2 eq) in the validated dry MeCN. 4. Cool the suspension to 0°C using an ice bath. Causality: Lowering the temperature suppresses the thermal activation required for heterolysis.

Phase 3: Addition & Monitoring 5. Dissolve 5-(chloromethyl)furan-2-carboxylate (1.1 eq) in a minimum volume of dry MeCN. 6. Add the solution dropwise over 15 minutes to the 0°C suspension. 7. Reaction Monitoring: Check the reaction via TLC (Hexane/EtOAc) after 30 minutes. The starting material is strongly UV active. A successful reaction will show the product spot, whereas moisture contamination will immediately present as a highly polar, streaking spot at the baseline (hydroxymethyl derivative/polymer).

Phase 4: Quench & Workup 8. Once complete, quench the reaction at 0°C with saturated aqueous

. Causality: This mildly basic quench neutralizes any trace HCl generated during the reaction before phase separation, preventing degradation during solvent evaporation. 9. Extract with EtOAc, dry over anhydrous , and concentrate under reduced pressure.

Part 5: Reaction Pathway Visualization

Reaction pathways of 5-(chloromethyl)furan-2-carboxylate under hydrolytic vs. anhydrous conditions.

References

• Mascal, M., et al. (2015). "Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF)." RSC Advances. 1

• Georganics. "Methyl 5-(chloromethyl)-2-furoate - High purity." Georganics Product Database. 3

• Gomes, P., et al. (2020). "Synthetic Approaches, Properties, and Applications of Acylals in Preparative and Medicinal Chemistry." PMC / NIH.2

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Synthetic Approaches, Properties, and Applications of Acylals in Preparative and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methyl 5-(chloromethyl)-2-furoate - High purity | EN [georganics.sk]

Technical Support Center: Minimizing Side Reactions in Chloromethyl 2-Furoate Alkylations

Welcome to the Application Scientist Support Center. This guide is designed for researchers and drug development professionals working with methyl 5-(chloromethyl)-2-furoate . While this reagent is a highly versatile building block for introducing the furan-2-carboxylate moiety, its unique electronic structure makes it prone to specific side reactions. The furan oxygen donates electron density, stabilizing the transition state during

displacement. This makes the chloromethyl group exceptionally reactive toward nucleophiles but equally susceptible to hydrolysis, over-alkylation, and base-catalyzed degradation.

The following technical guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure high-yielding alkylations.

System Diagnostics & Troubleshooting Logic

Before adjusting your experimental parameters, it is critical to identify the exact side reaction competing with your target

pathway. Use the diagnostic workflow below to map your observed impurities to their mechanistic causes.

Diagnostic workflow for identifying and resolving chloromethyl 2-furoate alkylation side reactions.

Frequently Asked Questions (FAQs)

Q1: I am observing significant hydrolysis of the chloromethyl group instead of my desired alkylated product. What is the mechanistic cause? A1: The chloromethyl group on the furan ring is highly activated. Even trace amounts of water in your solvent or hygroscopic bases will act as competing nucleophiles, rapidly hydrolyzing the C-Cl bond to form 5-(hydroxymethyl)-2-furoate and hydrochloric acid. Solution: Transition to strictly anhydrous polar aprotic solvents (e.g., DMSO or DMF) and use oven-dried, non-nucleophilic bases. For phenol alkylations, anhydrous

in DMSO is the gold standard, effectively deprotonating the phenol without introducing moisture[1].

Q2: My target molecule contains an ester group, and LC-MS shows a mass corresponding to the free carboxylic acid. How do I prevent saponification? A2: Strong aqueous bases like

or will indiscriminately attack both the chloromethyl group and the methyl ester of the furoate (or your substrate). For instance, using in aqueous DMF actively drives the alkaline hydrolysis of the methyl ester, yielding the corresponding furoic acid derivative[2]. Solution: Replace strong hydroxide bases with mild carbonate bases ( or ) or organic bases like N,N-Diisopropylethylamine (DIPEA). in DMF at 80 °C is mild enough to facilitate nitrogen alkylation of N-hydroxy imides while perfectly preserving ester functionalities[3].

Q3: When alkylating primary amines, I am generating a complex mixture of mono- and di-alkylated products. How can I control the stoichiometry? A3: Once a primary amine is mono-alkylated, the resulting secondary amine is often more nucleophilic than the starting material, leading to rapid over-alkylation. Solution: Invert your addition sequence. Dissolve your amine and base (e.g., DIPEA) in a non-polar solvent like DCM at 0 °C, and add the methyl 5-(chloromethyl)-2-furoate dropwise over 1-2 hours. Maintaining the amine in large stoichiometric excess relative to the alkylating agent in the microenvironment prevents poly-alkylation.

Quantitative Reaction Metrics

To aid in experimental design, the following table summarizes the quantitative impact of various reaction parameters on the alkylation of standard nucleophiles with methyl 5-(chloromethyl)-2-furoate.

Base Selection	Solvent System	Temperature	Primary Side Reaction Observed	Mechanistic Consequence	Target Yield (%)
(aq)	DMF /	80 °C	Ester Saponification	Hydroxide acts as a nucleophile, cleaving the methyl ester to yield furoic acid[2].	< 40%
	THF (Anhydrous)	25 °C	Furan Ring Degradation	Excessive basicity causes side-reactions and potential ring-opening or polymerization.	~ 50%
(Anhydrous)	DMSO	25 °C	None (Optimal for Phenols)	Mild base selectively deprotonates phenols; DMSO solvates the phenoxide for rapid [1].	75 - 85%
(Anhydrous)	DMF	80 °C	None (Optimal for Imides)	Thermal energy overcomes the activation barrier for less reactive N-hydroxy imides[3].	70 - 80%

Standardized Self-Validating Protocol: O-Alkylation of Phenols

This methodology is optimized for the synthesis of asymmetric di-aromatic diester monomers via the

reaction of a phenolic substrate (e.g., methyl vanillate) with methyl 5-(chloromethyl)-2-furoate[1]. The protocol is designed as a self-validating system, meaning each step contains a visual or analytical checkpoint to confirm success before proceeding.

Step 1: Substrate Dissolution

• Action: In a flame-dried 500 mL three-necked round-bottom flask equipped with a nitrogen inlet, dissolve the phenolic substrate (e.g., methyl vanillate, 1.0 eq) in anhydrous DMSO (0.25 M concentration).

• Causality: DMSO is chosen because it efficiently dissolves both the organic substrate and the inorganic base, maximizing the reaction surface area without acting as a nucleophile.

• Self-Validation Checkpoint: The solution must be completely clear. Any turbidity indicates the presence of moisture or insoluble impurities, which will cause downstream hydrolysis.

Step 2: Base Activation

• Action: Add anhydrous

  (2.0 eq) to the stirring solution. Stir for 30 minutes at room temperature.

• Causality:

  deprotonates the phenol to form a highly nucleophilic phenoxide ion. The 2.0 eq excess ensures complete deprotonation and acts as an acid scavenger for the byproduct generated during alkylation.

• Self-Validation Checkpoint: A slight color change (often deepening to a pale yellow/orange) indicates successful phenoxide formation.

Step 3: Controlled Alkylation

• Action: Add methyl 5-(chloromethyl)-2-furoate (2.0 eq) continuously but slowly to the reaction mixture. Stir for 24 hours at room temperature under a nitrogen atmosphere[1].

• Causality: Room temperature is sufficient for phenoxide

  attack. Avoiding elevated temperatures prevents the thermal degradation of the furan ring and minimizes poly-alkylation pathways.

Step 4: Reaction Quenching & Isolation

• Action: Pour the reaction suspension directly into an excess of ice water (e.g., 800 mL for a 150 mL reaction volume).

• Causality: The massive dilution in cold water crashes out the hydrophobic alkylated product while keeping the DMSO, unreacted

  , and any water-soluble hydrolyzed salts in solution.

• Self-Validation Checkpoint (Critical): A beige-to-white precipitate must form immediately upon contact with the ice water[1]. If the mixture forms an oily emulsion or remains clear, it indicates that the alkylating agent was hydrolyzed (yielding water-soluble furoic acid derivatives) rather than reacting with the nucleophile.

Step 5: Purification

• Action: Filter the crude precipitate, wash thoroughly with cold water, dry under vacuum, and recrystallize from ethanol.

• Self-Validation Checkpoint:

  NMR ( ) of the purified product will show the complete disappearance of the chloromethyl protons (~4.6 ppm) and the appearance of a new singlet (~5.1 ppm) corresponding to the bridging ether group[1].

References

• Closed-loop chemically recyclable aromatic polyesters based on asymmetric dicarboxylates obtainable from lignocellulose Source: Green Chemistry (RSC Publishing) URL:[Link]

• Synthesis and Reactions of Substituted 3-amino-2-furyl(aryl)-thieno[2,3-b]pyridines Source: Molecules (MDPI) URL:[Link]

• WO2006014647A2 - Cyclic n-hydroxy imides as inhibitors of flap endonuclease and uses thereof Source: Google Patents URL

Sources

• 1. Closed-loop chemically recyclable aromatic polyesters based on asymmetric dicarboxylates obtainable from lignocellulose - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC05572A [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. WO2006014647A2 - Cyclic n-hydroxy imides as inhibitors of flap endonuclease and uses thereof - Google Patents [patents.google.com]

removing unreacted furan-2-carboxylic acid from product mixture

Welcome to the technical support center for handling furan-2-carboxylic acid in your product mixtures. This guide is designed for researchers, scientists, and professionals in drug development who may encounter challenges in removing unreacted furan-2-carboxylic acid from their reaction products. Here, you will find troubleshooting advice and frequently asked questions to streamline your purification processes.

Frequently Asked Questions (FAQs)

Q1: Why is removing furan-2-carboxylic acid from my product mixture proving to be difficult?

A1: Furan-2-carboxylic acid, also known as 2-furoic acid, possesses a combination of properties that can complicate its removal.[1][2] Its moderate polarity and ability to act as a hydrogen bond donor and acceptor can lead to co-elution with polar products during chromatography or solubility in a range of solvents. Understanding its physicochemical properties is the first step to effective separation.

Q2: What are the key physical and chemical properties of furan-2-carboxylic acid I should be aware of?

A2: Key properties to consider are its pKa, solubility, and potential for degradation. Its acidic nature is central to many purification strategies.

Property	Value	Significance for Purification
pKa	3.16 (at 25 °C)[3]	This relatively low pKa indicates it is a moderately strong organic acid, allowing for easy deprotonation with a weak base to form a water-soluble salt.[4][5]
Solubility in Water	~36-37.1 g/L at 15-20 °C[1][6]	It has moderate water solubility, which can be significantly increased upon conversion to its carboxylate salt.[4]
Solubility in Organic Solvents	Readily soluble in ethanol and diethyl ether; less soluble in non-polar solvents.[1]	Its solubility in common organic solvents necessitates careful selection of extraction and chromatography solvents.
Melting Point	129–133 °C[1]	This distinct melting point can be useful for characterization after isolation.
Boiling Point	230–232 °C[1]	High boiling point makes distillation a less common method for its removal from many product mixtures.
Stability	The furan ring can be susceptible to acid-catalyzed degradation.[7]	Avoid strongly acidic conditions during purification, especially with silica gel chromatography.[7]

Q3: My furan-containing product seems to be degrading during silica gel chromatography. What is happening and how can I prevent it?

A3: The acidic nature of standard silica gel can catalyze the degradation of the furan ring.[7] This can lead to ring-opening and subsequent polymerization, resulting in streaking on the column, dark coloration, and low recovery of your desired compound.[7]

To mitigate this, you can:

• Neutralize the silica gel: Pre-treat the silica with a solution of triethylamine in your eluent.[7]

• Use an alternative stationary phase: Consider using neutral or basic alumina.[7]

• Work at lower temperatures: Perform the chromatography at reduced temperatures if possible.[7]

Troubleshooting Guides

Issue 1: Unreacted Furan-2-Carboxylic Acid Remains in the Organic Layer After Basic Wash

This is a common issue that can arise from several factors. The underlying principle of an acid-base extraction is to convert the acidic furan-2-carboxylic acid into its more water-soluble salt form, thereby partitioning it into the aqueous layer.[8][9][10][11]

Caption: Troubleshooting workflow for ineffective basic wash.

• Dissolution : Dissolve the crude product mixture in a suitable water-immiscible organic solvent such as diethyl ether or ethyl acetate.[12]

• First Extraction : Transfer the solution to a separatory funnel and add an equal volume of a saturated aqueous solution of a weak base like sodium bicarbonate.

• Mixing : Stopper the funnel and shake vigorously, periodically venting to release any pressure buildup.

• Separation : Allow the layers to separate. The deprotonated furan-2-carboxylate salt will be in the upper aqueous layer (assuming the organic solvent is denser than water).[5]

• Collection : Drain the lower organic layer.

• Repeat : Repeat the extraction of the organic layer with fresh basic solution at least two more times to ensure complete removal of the acid.[13]

• Re-acidification (Optional) : If you need to recover the furan-2-carboxylic acid, combine the aqueous layers and acidify with a strong acid (e.g., HCl) until the furan-2-carboxylic acid precipitates out.[4]

Issue 2: Furan-2-Carboxylic Acid Co-elutes with the Product During Flash Chromatography

When the polarity of your product is similar to that of furan-2-carboxylic acid, co-elution can be a significant challenge.

• Modify the Mobile Phase: For acidic compounds like furan-2-carboxylic acid, adding a small amount of a volatile acid like acetic or formic acid to the mobile phase can suppress the ionization of the carboxylic acid, reducing tailing and improving separation.[14][15]

• Consider Reverse-Phase Chromatography: If your compound is sufficiently non-polar, reverse-phase chromatography (e.g., with a C18 column) can be an effective alternative.[16][17] In this technique, polar compounds like furan-2-carboxylic acid will elute earlier.[16]

• Utilize HILIC: For very polar products, Hydrophilic Interaction Liquid Chromatography (HILIC) can be an excellent choice for separating polar compounds.[16][18]

Caption: Workflow for flash chromatography with acidic additives.

Issue 3: The Product is an Acid and Cannot be Separated by Simple Acid-Base Extraction

If your desired product is also acidic, a simple acid-base extraction will not be effective. In this scenario, more advanced techniques are required.

• Fractional Crystallization: If there is a significant difference in the solubility of your product and furan-2-carboxylic acid in a particular solvent system, fractional crystallization can be employed. This involves dissolving the mixture in a minimal amount of hot solvent and allowing it to cool slowly, leading to the crystallization of the less soluble component.

• Preparative HPLC: For challenging separations, preparative High-Performance Liquid Chromatography (HPLC) offers high resolution and can effectively separate compounds with very similar properties.

References

• Acid–base extraction. (n.d.). In Wikipedia. Retrieved March 7, 2026, from [Link]

• Fiveable. (2025, August 15). Acid-Base Extraction Definition. [Link]

• Grokipedia. (n.d.). 2-Furoic acid. [Link]

• EduBirdie. (n.d.). Acid-Base Liquid-Liquid Extraction. Eastern Kentucky University. [Link]

• Study.com. (n.d.). Video: Acid-Base Extraction | Purpose, Theory & Applications. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Furancarboxylic acid. PubChem. [Link]

• ACS Publications. (2014, March 18). Measurement and Correlation of Solubility and Dissolution Thermodynamic Properties of Furan-2-carboxylic Acid in Pure and Binary Solvents. Journal of Chemical & Engineering Data. [Link]

• Teledyne ISCO. (2012, November 9). RediSep C-18 reversed phase column purification of carboxylic acids. [Link]

• Chemistry LibreTexts. (2022, June 21). Acid-Base Extraction. [Link]

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• Organic Syntheses. (n.d.). Procedure. [Link]

• Chemistry LibreTexts. (2021, June 20). 2.3: LIQUID-LIQUID EXTRACTION. [Link]

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• Unknown. (2022, December 7). Liquid-liquid extraction for neutral, acidic and basic compounds. [Link]

• SRS CAB. (n.d.). Acid Side Solvent Extraction. [Link]

• Cheméo. (n.d.). Chemical Properties of 2-Furancarboxylic acid (CAS 88-14-2). [Link]

• National Center for Biotechnology Information. (n.d.). Applications of Ionic Liquids in Carboxylic Acids Separation. PMC. [Link]

• Google Patents. (n.d.).

• StudySmarter. (2023, October 21). Furan Derivatives: Preparation & Hydrogenation Techniques. [Link]

• Wikipedia. (n.d.). Liquid–liquid extraction. [Link]

• Google Patents. (n.d.).

• Unknown. (n.d.). A common problem encountered in chemistry involves the separation of a mixture of two or three compounds into single compound fractions followed by the purification and identification of each. [Link]

• FooDB. (2010, April 8). Showing Compound 2-Furancarboxylic acid (FDB000951). [Link]

• PubMed. (2013, April 5). An efficient method for the determination of furan derivatives in apple cider and wine by solid phase extraction and high performance liquid chromatography--diode array detector. [Link]

• Biotage. (n.d.). Successful flash chromatography. [Link]

• NIST. (n.d.). 2-Furancarboxylic acid. WebBook. [Link]

• Google Patents. (n.d.). CA2921489A1 - Process for purifying an acid composition comprising 2-formyl-furan-5-carboxylic acid and 2,5-furandicarboxylic acid.

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. [Link]

• SIELC Technologies. (n.d.). HILIC Separation of Carboxylic Acids. [Link]

• Reddit. (2016, November 8). Column chromatography of carboxylic acids?. r/chemistry. [Link]

• Arkivoc. (n.d.). One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. [Link]

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optimizing temperature for chloromethyl furan-2-carboxylate stability

Welcome to the Technical Support Center for furanic platform chemicals. This guide provides authoritative troubleshooting strategies, validated protocols, and mechanistic insights to optimize temperature control during the synthesis, handling, and storage of chloromethyl furan-2-carboxylate (CMFC) derivatives.

Part 1: Core Principles of CMFC Thermal Stability

Chloromethyl furan-2-carboxylate derivatives, such as ethyl 5-(chloromethyl)furan-2-carboxylate, are highly versatile biobased platform molecules. While they exhibit superior stability compared to their precursor 5-(chloromethyl)furfural (CMF) [1], the reactive nature of the chloromethyl ester makes it susceptible to thermal degradation, unwanted nucleophilic substitution, and hydrolysis. Understanding the thermodynamic thresholds of the furan ring and the chloromethyl group is critical for preventing yield loss and polymerization.

Troubleshooting Guide: Temperature & Stability Issues

Q: Why am I losing the chloromethyl group when refluxing CMFC in alcoholic solvents? A: The loss of the chloromethyl group is driven by temperature-dependent nucleophilic substitution. Mechanistically, the chloromethyl group in CMFC is remarkably stable at moderate temperatures; for example, no substitution occurs in ethanol even after heating at 50 °C for several hours [1]. However, forcing the system to 150 °C in a closed vessel overcomes the activation energy barrier, driving an SN2 substitution to form 5-(alkoxymethyl)furan-2-carboxylates [1]. Solution: Cap reaction temperatures at 50 °C when nucleophilic solvents are present, unless substitution is your intended outcome.

Q: My distilled CMFC product is turning dark and forming a tarry residue. What is the cause? A: Furanic compounds are highly prone to thermal degradation. The thermal degradation of furan derivatives, including decarboxylation and dehydration pathways, is activated at temperatures between 140 °C and 160 °C [2]. Furthermore, chloromethyl esters can thermally decompose to release hydrogen chloride gas [3], which auto-catalyzes the electrophilic polymerization of the furan ring. Solution: Distillation must be performed under high vacuum to keep the pot temperature well below the 140 °C degradation threshold.

Q: How should I store CMFC to prevent gradual degradation? A: Chloromethyl esters are water-reactive and will slowly hydrolyze upon exposure to atmospheric moisture, generating heat and corrosive HCl fumes [4]. Solution: CMFC should be stored at 4 °C (refrigerated) in a tightly sealed container backfilled with an inert gas (argon or nitrogen) to maintain chemical stability [3].

Part 2: Quantitative Stability Data

The following table summarizes the temperature thresholds and environmental conditions dictating CMFC stability.

Temperature	Environment	Observed Effect	Reference
< 25 °C	Dry, Inert Atmosphere	Stable indefinitely; no degradation or polymerization.	[3]
50 °C	Ethanol (Nucleophilic)	Stable; no alkoxymethyl substitution observed.	[1]
140 - 160 °C	Dry / Atmospheric	Onset of thermal degradation and furan ring polymerization.	[2]
150 °C	Ethanol (Closed Vessel)	Forced substitution yielding 5-(ethoxymethyl)furan-2-carboxylate.	[1]

Part 3: Self-Validating Experimental Protocols

Protocol 1: Temperature-Controlled Synthesis of Ethyl 5-(chloromethyl)furan-2-carboxylate

This protocol ensures the esterification of the furanic acid chloride without triggering nucleophilic substitution of the chloromethyl group [1].

• Reaction Setup: Dissolve crude 5-(chloromethyl)furan-2-carbonyl chloride (CMFCC) in anhydrous ethanol (approx. 20 mL per 2.90 g of CMFCC).

• Thermal Control: Stir the clear yellow solution at exactly 50 °C for 6 hours .

  • Validation Check: Monitor the internal temperature continuously. Exceeding 50 °C risks nucleophilic attack on the chloromethyl carbon by ethanol.

• Solvent Removal: Evaporate the volatiles at room temperature .

  • Causality: Rotary evaporation must be performed without a heated water bath to prevent thermal stress and HCl elimination from the newly formed ester.

• Purification: Purify the residue via silica gel column chromatography using a CH₂Cl₂/hexane gradient (1:1 to 3:1) to isolate the product as a colorless oil.

  • Validation Check: Confirm structural integrity via ¹H NMR. A sharp singlet at δ 4.55 ppm confirms the intact -CH₂Cl group, validating that no thermal substitution occurred [1].

Protocol 2: Thermal Stress-Testing and Storage Workflow

• Aliquotting: Transfer the purified CMFC into amber glass vials to prevent UV-induced radical reactions.

• Atmospheric Control: Purge the headspace of the vial with dry Argon for 30 seconds to displace atmospheric moisture.

• Sealing: Seal with PTFE-lined caps. Do not use standard rubber septa, as halogenated vapors will degrade them over time.

• Storage: Store strictly at 4 °C .

  • Validation Check: Before subsequent use, visually inspect the oil. A shift from colorless to yellow/brown indicates thermal or acid-catalyzed polymerization. If pressure releases upon opening the cap, HCl gas has formed due to moisture contamination.

Part 4: Visualizing the Logic

Figure 1: Temperature-dependent stability and degradation pathways of CMFC.

Figure 2: Optimized low-temperature experimental workflow for CMFC synthesis and storage.

References

• Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). RSC Green Chemistry.
• Thermal Degradation of 2-furoic Acid and Furfuryl Alcohol as Pathways in the Formation of Furan and 2-methylfuran in Food. PubMed / NIH.
• Material Safety Data Sheet - Chloromethyl butyrate, 99%. Cole-Parmer.
• Chloromethyl chloroformate | C2H2Cl2O2 | CID 62754. PubChem - NIH.

Technical Support Center: Recrystallization of Chloromethyl Furan-2-Carboxylate

Welcome to the Advanced Technical Support Center. This guide is specifically engineered for researchers and drug development professionals handling methyl 5-(chloromethyl)furan-2-carboxylate (MCMF) and its derivatives. Due to its unique physicochemical profile, this versatile building block presents significant purification challenges, most notably "oiling out" and rapid solvolysis.

Below, you will find a comprehensive physicochemical breakdown, a causality-driven troubleshooting guide, and a self-validating Standard Operating Procedure (SOP) to ensure high-yield, high-purity crystallization.

Physicochemical Profiling & Thermodynamic Implications

To successfully crystallize chloromethyl furan-2-carboxylate, one must first understand the thermodynamic and kinetic boundaries of the molecule.

Parameter	Value	Causality & Impact on Purification
Melting Point	29–36 °C[1][2]	High risk of "oiling out." Because the melting point is near ambient room temperature, the compound tends to separate as a supercooled liquid rather than forming a solid lattice. Crystallization must be strictly sub-ambient.
Boiling Point	114–116 °C (at 3 mbar)[1]	While vacuum distillation is possible, the thermal stress risks degradation. Recrystallization is the preferred non-destructive purification method.
Reactivity	Highly Electrophilic ( )	Prone to solvolysis. The benzylic-type chloromethyl group is highly susceptible to nucleophilic attack. Heating in protic solvents (e.g., ethanol) forces substitution, yielding alkoxymethyl impurities[3].
Stability	White to yellow solid	Auto-polymerization. The compound darkens upon long standing[1]. This is often catalyzed by trace Lewis acids (e.g., ) left over from Blanc chloromethylation syntheses.

Troubleshooting Guide & FAQs

Q1: My crude compound is separating as a dense, dark oil instead of forming crystals. How do I fix this? Causality: This phenomenon, known as "oiling out," occurs when the saturation point of the solution is reached at a temperature above the compound's melting point (29–36 °C)[1][2]. Instead of organizing into a crystal lattice, the compound minimizes its free energy by forming a separate, supercooled liquid phase. Solution: You must bypass the melt-to-oil transition by lowering the kinetic energy of the system before saturation is reached.

• Switch to a highly volatile, dual-solvent system (e.g., Diethyl Ether / Hexane).

• Perform the crystallization at sub-ambient temperatures (-20 °C).

• If an oil layer forms, mechanically induce nucleation by scratching the inner glass surface with a glass rod to create micro-abrasions that lower the activation energy for lattice formation.

Q2: I attempted to recrystallize using hot ethanol, but my final yield is low, and NMR shows a different product. What happened? Causality: The

moiety on the furan ring is a highly reactive electrophile. Heating this compound in a protic, nucleophilic solvent like ethanol induces solvolysis (an pathway), converting your target compound into a 5-(ethoxymethyl)furan-2-carboxylate derivative[3]. Solution: Never use primary or secondary alcohols for the recrystallization of reactive alkyl halides. Utilize strictly anhydrous, non-nucleophilic solvent systems (e.g., Diethyl Ether, Hexane, or Pentane).

Q3: The isolated crystals darken significantly upon standing at room temperature. Is the compound degrading? Causality: Yes. Chloromethyl furan derivatives are prone to auto-polymerization and degradation initiated by trace moisture or residual Lewis acidic impurities[1]. The darkening is a visual indicator of conjugated polymeric byproducts forming. Solution: Prior to crystallization, wash your organic extract with saturated aqueous

to neutralize trace acids. Store the purified, dried crystals in an amber vial under an inert atmosphere (Argon or Nitrogen) at -20 °C.

Standard Operating Procedure (SOP): Sub-Ambient Anti-Solvent Crystallization

This protocol utilizes a self-validating methodology. Do not proceed to the next step unless the validation checkpoint is successfully met.

Step 1: Primary Dissolution Action: Dissolve the crude methyl 5-(chloromethyl)furan-2-carboxylate in a minimal volume of anhydrous diethyl ether at room temperature (20–25 °C). Do not apply external heat. Validation Checkpoint: The solution should be free-flowing. If a dark, insoluble tar remains at the bottom of the flask, these are polymerized impurities. Decant or filter the clear ether layer into a clean flask and discard the tar.

Step 2: Anti-Solvent Titration Action: While gently swirling the flask, add anhydrous hexane (the anti-solvent) dropwise. Validation Checkpoint: Observe the fluid dynamics carefully. A successful titration yields a faint, bluish opalescence (Tyndall effect), indicating micro-nucleation. Failure & Correction: If the solution suddenly forms heavy, distinct oil droplets at the bottom of the flask, macroscopic phase separation (oiling out) has occurred prematurely. Corrective Action: Add 1-2 drops of diethyl ether and gently warm the flask with your hand until the solution is completely clear again. Resume hexane addition at a slower rate.

Step 3: Sub-Ambient Nucleation Action: Immediately transfer the opalescent solution to a freezer set to -20 °C. Allow the solution to rest undisturbed for 12–24 hours. Validation Checkpoint: White to pale-yellow needle-like crystals should form along the walls of the flask[1]. The supernatant mother liquor should be clear.

Step 4: Isolation & Washing Action: Rapidly filter the crystals using a pre-chilled Büchner funnel. Wash the filter cake with a minimal volume of ice-cold hexane (-20 °C) to displace the mother liquor without dissolving the product. Validation Checkpoint: The crystals should be free-flowing and bright. If they begin to melt or clump into a paste on the filter paper, ambient humidity/temperature is too high. Apply maximum vacuum to dry them rapidly.

Phase-Correction Workflow

Decision tree and phase-correction workflow for sub-ambient recrystallization.

References

• Methyl 5-(chloromethyl)-2-furoate – preparation and application Georganics URL:[Link]

• Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF) RSC Advances (Royal Society of Chemistry) URL:[Link]

Sources

• 1. Methyl 5-(chloromethyl)-2-furoate – preparation and application - Georganics [georganics.sk]
• 2. 2144-37-8 CAS MSDS (METHYL 5-(CHLOROMETHYL)-2-FUROATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Mastering the Control of Moisture Sensitivity in Chloromethyl Esters

Welcome to the technical support center dedicated to providing researchers, scientists, and drug development professionals with in-depth guidance on controlling the moisture sensitivity of chloromethyl esters. These highly reactive intermediates are invaluable in organic synthesis, particularly for the creation of acyloxymethyl ester prodrugs. However, their utility is intrinsically linked to their high susceptibility to hydrolysis. This guide offers practical, field-proven insights to help you navigate the challenges of working with these sensitive compounds, ensuring the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

This section addresses the most common questions and concerns regarding the handling and use of chloromethyl esters.

Q1: What makes chloromethyl esters so sensitive to moisture?

A1: The high reactivity of chloromethyl esters stems from the presence of two electron-withdrawing groups attached to the methylene carbon: the chlorine atom and the ester oxygen. This electronic arrangement makes the carbon atom highly electrophilic and susceptible to nucleophilic attack by water. The hydrolysis reaction is often rapid, leading to the formation of the corresponding carboxylic acid, formaldehyde, and hydrochloric acid, which can further catalyze the degradation.[1]

Q2: How can I visually identify if my chloromethyl ester has degraded due to moisture?

A2: While visual inspection is not a definitive method, there are a few signs that may indicate degradation. A pure chloromethyl ester is typically a clear, colorless liquid. If your sample appears cloudy, has a yellowish tint, or if you observe the formation of a precipitate, it could be an indication of hydrolysis. Additionally, the generation of HCl gas upon exposure to air can sometimes be detected by a faint, acrid odor. However, for accurate assessment, analytical techniques such as NMR, GC-MS, or IR spectroscopy are recommended.

Q3: What are the absolute essential precautions I must take before starting any reaction with a chloromethyl ester?

A3: The cornerstone of success with chloromethyl esters is the rigorous exclusion of moisture. Before you begin, ensure all glassware is meticulously dried, either by flame-drying under vacuum or by oven-drying at a temperature greater than 120°C for at least four hours.[2] Assemble the glassware while still hot and allow it to cool under a stream of dry, inert gas like nitrogen or argon.[2] All solvents and reagents must be anhydrous. Use freshly distilled solvents or purchase high-purity anhydrous grade solvents. Finally, always conduct the reaction under a positive pressure of an inert gas.[3]

Q4: Can I store a solution of a chloromethyl ester?

A4: Storing chloromethyl esters in solution is generally not recommended due to their reactivity.[4] If temporary storage is unavoidable, use a validated anhydrous solvent and store the solution under an inert atmosphere in a tightly sealed container, preferably at a low temperature (2-8 °C). However, it is always best practice to prepare the solution immediately before use.

Troubleshooting Guides

This section provides a question-and-answer formatted guide to troubleshoot specific issues you may encounter during your experiments.

Low or No Product Yield

Q: I ran my reaction, but I have a very low yield of my desired product. What could have gone wrong?

A: Low yields in reactions involving chloromethyl esters are most commonly traced back to moisture contamination, which leads to the premature hydrolysis of your starting material. Here’s a systematic approach to troubleshooting this issue:

1. Assess the Integrity of Your Anhydrous Setup:

• Glassware: Was your glassware truly dry? Re-evaluate your drying procedure. Flame-drying immediately before use is often the most effective method.[5]

• Inert Atmosphere: Did you maintain a positive pressure of inert gas throughout the entire reaction? A simple way to monitor this is with an oil bubbler.[2] Even small leaks can introduce atmospheric moisture.

• Syringes and Needles: Were your syringes and needles for transferring reagents and solvents properly dried? They should be oven-dried and cooled in a desiccator before use.

2. Scrutinize Your Solvents and Reagents:

• Solvent Purity: Did you use a freshly opened bottle of anhydrous solvent or a properly distilled and stored solvent? Solvents can absorb moisture over time, even with septa. Consider using a solvent drying system or fresh molecular sieves.

• Reagent Quality: How old is your chloromethyl ester? If it has been stored for an extended period or handled improperly, it may have already hydrolyzed. If in doubt, it is best to use a fresh batch or re-purify the existing one.

3. Evaluate Your Reaction Conditions:

• Temperature: Some reactions with chloromethyl esters are exothermic.[6][7] If the temperature is not controlled, side reactions can occur. Ensure your cooling bath is adequate and that reagents are added slowly to maintain the desired temperature.

• Reaction Time: While you want to ensure the reaction goes to completion, extended reaction times can increase the window for moisture to enter the system. Monitor your reaction by TLC or another appropriate method to determine the optimal reaction time.

Formation of Unexpected Byproducts

Q: My post-reaction analysis (e.g., NMR or GC-MS) shows several unexpected peaks. What are the likely side products and how can I avoid them?

A: The presence of unexpected byproducts often points to the degradation of the chloromethyl ester or side reactions with impurities.

1. Identify the Culprits:

• Hydrolysis Products: The most common byproducts are the carboxylic acid and alcohol resulting from the hydrolysis of the chloromethyl ester. The presence of formaldehyde or its polymers may also be observed.

• Reaction with Solvent: If you are using a nucleophilic solvent, it may compete with your desired nucleophile, leading to the formation of an unwanted ester or ether.

• Side Reactions with the Base: If your reaction requires a base, ensure it is non-nucleophilic (e.g., diisopropylethylamine) to avoid it reacting with the chloromethyl ester.

2. Implement Preventative Measures:

• Strict Anhydrous Technique: As with low yield, the most critical step is to rigorously exclude water.

• Solvent Choice: Use a non-nucleophilic, anhydrous solvent. Common choices include dichloromethane (DCM), tetrahydrofuran (THF), and toluene.

• Purification of Starting Materials: Ensure your starting materials are pure and free from nucleophilic impurities.

Experimental Protocols

Protocol 1: General Procedure for a Moisture-Sensitive Reaction with a Chloromethyl Ester

This protocol provides a step-by-step guide for setting up and running a reaction under strictly anhydrous conditions.

1. Glassware Preparation:

• Thoroughly clean all necessary glassware (e.g., round-bottom flask, condenser, addition funnel).
• Place the glassware in an oven at >120°C for at least 4 hours, or flame-dry under a vacuum.[2]
• Assemble the glassware while it is still hot and immediately place it under a positive pressure of dry nitrogen or argon. Allow the apparatus to cool to room temperature under the inert atmosphere.

2. Solvent and Reagent Preparation:

• Use only high-purity, anhydrous solvents. If the solvent is not from a freshly opened bottle, it should be appropriately dried before use. (See Table 1 for recommended drying agents).
• Ensure all liquid reagents are transferred via a dry syringe or cannula.[2]
• Solid reagents should be dried in a vacuum oven or desiccator before use and added to the reaction flask under a positive flow of inert gas.

3. Running the Reaction:

• Dissolve the starting materials in the anhydrous solvent in the reaction flask under an inert atmosphere.
• Cool the reaction mixture to the desired temperature using an appropriate cooling bath.
• Slowly add the chloromethyl ester to the reaction mixture via a syringe or an addition funnel.
• Maintain a positive pressure of inert gas throughout the reaction, which can be monitored with an oil bubbler.[2]
• Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS).

4. Quenching and Work-up:

• Once the reaction is complete, cool the reaction mixture to an appropriate temperature (e.g., 0°C).
• Slowly and carefully quench the reaction by adding a suitable quenching agent (e.g., saturated aqueous sodium bicarbonate, water) via a syringe or an addition funnel. Be aware that the quench may be exothermic.
• Once the reaction is quenched, the inert atmosphere can be removed, and standard aqueous work-up procedures can be followed for product isolation and purification.

Protocol 2: Analytical Detection of Chloromethyl Ester Hydrolysis via GC-MS

This protocol outlines a general method for detecting the hydrolysis of a chloromethyl ester in a sample.

1. Sample Preparation:

• Dissolve a small, accurately weighed amount of the chloromethyl ester sample in an anhydrous solvent (e.g., dichloromethane).
• For a qualitative assessment of moisture sensitivity, a separate sample can be intentionally exposed to a small amount of water and then prepared in the same manner.

2. GC-MS Analysis:

• Inject the sample solution into a GC-MS system.
• Use a suitable GC column (e.g., a non-polar or medium-polarity column) and a temperature program that allows for the separation of the chloromethyl ester from its potential hydrolysis products (the corresponding carboxylic acid and alcohol).
• The mass spectrometer will help in identifying the peaks based on their mass-to-charge ratio (m/z). Look for the molecular ion peak of the intact chloromethyl ester and the characteristic fragmentation patterns of the expected hydrolysis products.

Data and Visualizations

Table 1: Recommended Drying Agents for Common Solvents

Solvent	Recommended Drying Agent(s)	Incompatible Drying Agents
Dichloromethane (DCM)	Calcium hydride (CaH₂), Phosphorus pentoxide (P₄O₁₀), Molecular sieves (4Å)	Sodium
Tetrahydrofuran (THF)	Sodium/benzophenone, Lithium aluminum hydride (LiAlH₄), Molecular sieves (4Å)	Acidic drying agents
Toluene	Sodium/benzophenone, Calcium hydride (CaH₂)
Acetonitrile	Calcium hydride (CaH₂), Phosphorus pentoxide (P₄O₁₀), Molecular sieves (4Å)	Potassium permanganate

This table is a general guide. Always consult the relevant literature for specific applications.[8][9][10]

Diagram 1: The Hydrolysis of a Chloromethyl Ester

Caption: The hydrolysis of a chloromethyl ester yields a carboxylic acid, formaldehyde, and hydrochloric acid.

Diagram 2: Troubleshooting Workflow for Low Product Yield

Caption: A systematic approach to troubleshooting low yields in chloromethyl ester reactions.

References

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• Process for the preparation of chloromethyl methyl ether. Google Patents.

• Simple, rapid procedure for the synthesis of chloromethyl methyl ether and other chloro alkyl ethers. PubMed. Available at: [Link]

• solvent drying and drying agents. Delloyd's Lab-Tech Chemistry resource. Available at: [Link]

• Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers1. The Journal of Organic Chemistry - ACS Figshare. Available at: [Link]

• Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers 1. ResearchGate. Available at: [Link]

• Organic stabilizers. Google Patents.

• Troubleshooting: How to Improve Yield. Chemistry - University of Rochester. Available at: [Link]

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• Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. Available at: [Link]

• Gas chromatography-mass spectrometry combined detection method for chloromethyl methyl ether residue in bulk drug. Google Patents.

• Drying solvents. Sciencemadness Wiki. Available at: [Link]

• Using drying agents. Available at: [Link]

• Synthesis of novel diesters as potential fuel oxygenates and surfactants of renewable origin from carbohydrate-derived 5-(chloromethyl)furfural. RSC Publishing. Available at: [Link]

• Determination of chloropropanol esters and glycidyl esters in nutritional foods by gas chromatography-tandem mass spectrometry based on acid hydrolysis and solid-phase extraction. ResearchGate. Available at: [Link]

• Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. Available at: [Link]

• Working with air and moisture sensitive compounds. Molecular Inorganic Chemistry. Available at: [Link]

• Determination of chlorinated fatty acids using SPE, XSD and GC/MS. ResearchGate. Available at: [Link]

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• Acyl Chlorides & Esters (Edexcel A Level Chemistry): Revision Note. Available at: [Link]

• Problem 121 The yield of ester in esterifica... [FREE SOLUTION]. Vaia. Available at: [Link]

• Method for synthesizing chloromethyl isopropyl carbonate. Google Patents.

• The effect of water on the esterification reaction. (A) The effect of... | Download Scientific Diagram. ResearchGate. Available at: [Link]

• General procedures for the purification of Esters. Chempedia - LookChem. Available at: [Link]

• Stabilizing trichloromethane. Sciencemadness Discussion Board. Available at: [Link]

• Routes of formation of esters with highest yield. Chemistry Stack Exchange. Available at: [Link]

• Effect of water activity (aw) of the reaction system on ester... ResearchGate. Available at: [Link]

• Inert atmosphere Technique : r/chemistry. Reddit. Available at: [Link]

• Explain why the yield of ester is relatively low? How to improve the yield and the purity of ester?. Homework.Study.com. Available at: [Link]

• hydrolysis of esters. Chemguide. Available at: [Link]

• Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers. Organic Chemistry Portal. Available at: [Link]

• Process for purifying esters. Google Patents.

• Determination of Acid Herbicides in Water by GC-MS: A Modified Method Using Single Extraction and Methanol Esterification. American Laboratory. Available at: [Link]

• GC-MS-Based Analysis of Methanol: Chloroform-extracted Fatty Acids from Plant Tissues. PMC. Available at: [Link]

• The reactions of acyl chlorides and acid anhydrides. Crunch Chemistry. Available at: [Link]

• Ch20: Hydrolysis of Esters. University of Calgary. Available at: [Link]

• Reactions of Acid Chlorides (ROCl) with Nucleophiles. Chemistry Steps. Available at: [Link]

• Fisher Esterification, Reflux, Isolation and Purification of Esters. Science Ready. Available at: [Link]

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Technical Support Center: Chloromethyl Furan-2-Carboxylate Degradation Analysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, analytical chemists, and drug development professionals in navigating the complex degradation pathways of chloromethyl furan-2-carboxylates (such as alkyl 5-(chloromethyl)furan-2-carboxylates).

Because the furan ring and the chloromethyl group form a highly reactive, resonance-stabilized system, analyzing these compounds requires strict control over solvent environments, pH, and extraction techniques. This guide provides field-proven causality, self-validating protocols, and troubleshooting insights to ensure absolute analytical integrity.

Degradation Pathways & Analytical Workflow

Fig 1. Primary degradation pathways and analytical workflows for chloromethyl furan-2-carboxylates.

FAQs: Chemistry & Causality

Q: Why does the chloromethyl group degrade so rapidly in aqueous or protic media? A: The rapid degradation is driven by the extreme electrophilicity of the benzylic-like carbon at the C5 position of the furan ring. When the chloride ion leaves, the resulting furfuryl carbocation is highly resonance-stabilized by the lone electron pairs on the furan ring's oxygen atom 1. This stabilization drastically lowers the activation energy for nucleophilic substitution (SN1 pathway), making the chloromethyl group highly susceptible to attack by water (forming hydroxymethyl derivatives) or alcohols.

Q: During forced aqueous degradation, my mass balance is consistently off by 15-20%, and the solution turns progressively darker. What is causing this? A: The darkening of the solution is the macroscopic symptom of humin formation 2. The initial hydrolysis of the chloromethyl group releases equimolar amounts of HCl. The furan ring is highly sensitive to this auto-catalytic acidic environment, which triggers ring-opening into levulinic and formic acids. These intermediates subsequently polymerize into dark, insoluble humin networks. The "missing mass" is trapped in these insoluble polymers.

Troubleshooting Guide: Analytical Challenges

Q: I am observing a major unexpected peak in my LC-MS chromatogram when preparing my stock solutions in methanol. Is my reference standard impure? A: It is highly likely that your compound is undergoing rapid methanolysis rather than being inherently impure. When dissolved in nucleophilic alcohols (like methanol or ethanol), the chloromethyl group undergoes facile substitution to form 5-(methoxymethyl)furan-2-carboxylate derivatives 3. Solution: Never use nucleophilic alcohols as diluents for chloromethyl furan-2-carboxylates. Switch your stock solvent to an aprotic solvent such as anhydrous acetonitrile (MeCN) or dichloromethane (DCM).

Q: Why am I seeing ethyl acetate artifacts and poor recovery of the parent compound during liquid-liquid extraction (LLE) of my degradation media? A: Ethyl acetate (EtOAc) is prone to acid-catalyzed hydrolysis under the low-pH conditions generated by the degradation of the chloromethyl group (which releases HCl). This decomposes the extraction solvent into acetic acid and ethanol, which can further react with your furanic intermediates 4. Solution: Switch your extraction solvent to Dichloromethane (DCM). DCM is chemically inert to acidic hydrolysis and provides excellent partitioning for the hydrophobic parent compound.

Self-Validating Experimental Protocol: Forced Degradation & LC-MS/MS

To ensure absolute scientific integrity, forced degradation studies of these compounds cannot rely on LC-MS alone. The following protocol utilizes a tripartite mass-balance check to create a self-validating analytical system. If the molar sum of the unreacted parent, the soluble degradants, and the released chloride ions do not align, the system flags unmeasured polymeric loss.

Step 1: Controlled Hydrolytic Stress

• Prepare a 1.0 mg/mL stock solution of the chloromethyl furan-2-carboxylate in anhydrous Acetonitrile.

• Transfer 1.0 mL of the stock into a chemically inert PTFE vial and add 9.0 mL of LC-MS grade water (unbuffered to observe auto-catalysis, or phosphate-buffered to pH 7.0 to isolate pure hydrolysis).

• Incubate at 40°C in a thermoshaker at 800 RPM.

Step 2: Quenching and Biphasic Extraction

• At designated time points (e.g., 1h, 4h, 24h), extract a 1.0 mL aliquot.

• Immediately quench the reaction by adding 1.0 mL of ice-cold Dichloromethane (DCM) to halt degradation and partition the analytes 4.

• Vortex for 60 seconds and centrifuge at 10,000 x g for 5 minutes to separate the layers.

Step 3: Tripartite Mass-Balance Validation (The Self-Validating Step)

• Organic Phase (DCM): Extract and dilute 100 µL into MeCN. Analyze via LC-MS/MS to quantify the surviving hydrophobic parent compound.

• Aqueous Phase (Water): Analyze via LC-MS/MS to quantify the hydrophilic degradants (hydroxymethyl derivatives, levulinic acid).

• Chloride Release (Aqueous): Subject a fraction of the aqueous phase to Ion Chromatography (IC). Causality Check: The molar concentration of released[Cl⁻] must perfectly match the molar degradation of the parent compound. If [Cl⁻] is high but soluble furanic degradants are low, it mathematically proves the missing mass has polymerized into humins.

Quantitative Data Summary

The following table summarizes the expected quantitative MS parameters and physicochemical shifts for Ethyl 5-(chloromethyl)furan-2-carboxylate and its primary degradants.

Analyte / Degradant	Degradation Mechanism	LC-MS/MS Precursor (m/z)	LC-MS/MS Product (m/z)	LogP (Est.)
Ethyl 5-(chloromethyl)furan-2-carboxylate	N/A (Parent Compound)	189.0 [M+H]⁺	153.0 [M-Cl]⁺	1.8
Ethyl 5-(hydroxymethyl)furan-2-carboxylate	Aqueous Hydrolysis (-CH₂Cl)	171.1 [M+H]⁺	125.0 [M-EtOH]⁺	0.9
5-(chloromethyl)furan-2-carboxylic acid	Ester Hydrolysis (-COOR)	161.0 [M+H]⁺	125.0 [M-HCl]⁺	1.2
Ethyl 5-(methoxymethyl)furan-2-carboxylate	Methanolysis (Solvent Artifact)	185.1 [M+H]⁺	153.1 [M-MeOH]⁺	1.5

References

• Title: Synthesis of novel diesters as potential fuel oxygenates and surfactants of renewable origin from carbohydrate-derived 5-(chloromethyl)
• Title: A Comparative Study of 5-(Chloromethyl)furfural and 5-(Hydroxymethyl)
• Title: The Conversion of 5-Chloromethylfurfural into 5-Methoxymethylfurfural via Nucleophilic Substitution: Kinetic Modeling Source: Chemical Engineering Transactions URL
• Title: One-Pot Conversion of Starch into 5-Chloromethylfurfural and 5-Hydroxymethylfurfural in a Low-Transition Temperature Mixture Source: ACS Publications URL

Sources

• 1. Synthesis of novel diesters as potential fuel oxygenates and surfactants of renewable origin from carbohydrate-derived 5-(chloromethyl)furfural - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00563E [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. cetjournal.it [cetjournal.it]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Advanced Catalytic Strategies for Chloromethyl 2-Furoate Synthesis

Welcome to the Application Science Technical Support Center. Synthesizing methyl 5-(chloromethyl)-2-furoate—a critical building block for biologically relevant compounds, pharmaceuticals, and novel biobased polyesters—often presents significant scale-up and purity challenges when relying on traditional 1[1]. The standard use of stoichiometric zinc chloride (ZnCl

) and anhydrous hydrogen chloride gas frequently leads to furan ring degradation, low yields, and the generation of highly toxic byproducts[1].

This guide provides troubleshooting insights, mechanistic causality, and validated protocols for alternative catalytic systems, including Phase Transfer Catalysts (PTCs), ultra-low loading Zinc(II) salts, and Heteropolyacids.

Fig 1: Reaction workflows for synthesizing chloromethyl 2-furoate using alternative catalysts.

Troubleshooting & FAQs

Q1: We are experiencing significant furan ring degradation (resinification) and low yields when using the standard ZnCl

/ anhydrous HCl protocol. What causes this, and how can we mitigate it? Mechanistic Causality: The furan heterocycle is highly sensitive to strong, concentrated mineral acids. In traditional Blanc chloromethylation, the combination of anhydrous HCl and stoichiometric ZnCl creates a highly acidic environment that induces electrophilic ring-opening and subsequent polymerization of the substrate[1]. Solution: Transition to a Phase Transfer Catalyst (PTC) system, such as hexadecyltrimethylammonium bromide (CTAB), in a biphasic aqueous/organic mixture. This isolates the sensitive furan substrate in the organic phase. The PTC shuttles the active chloromethylating species across the phase boundary, minimizing the furan ring's direct exposure to the bulk acidic aqueous phase, thereby preserving the ring structure[2].

Q2: Our scale-up process generates unacceptable levels of the highly carcinogenic byproduct bis(chloromethyl) ether (BCME). Are there alternative Lewis acids that suppress BCME formation? Mechanistic Causality: BCME forms when unreacted formaldehyde reacts with HCl in the vapor phase or bulk solution. Traditional high-loading Lewis acids require excess reagents and extended reaction times, significantly increasing the probability of BCME formation[3]. Solution: Utilize ultra-low loading Zinc(II) triflate or Zinc(II) bromide (0.01 mol%) or solid 3 (e.g., H

PMo O ) [3]. Heteropolyacids provide a highly structured, solid-acid surface that accelerates the specific reaction of the formaldehyde intermediate with the substrate, rapidly consuming the formaldehyde and drastically reducing the free reagents available to form BCME[3]. Alternatively, utilizing 0.01 mol% Zinc(II) salts drives the reaction to near-quantitative yields in 1-4 hours, allowing excess carcinogenic ethers to be easily destroyed during a controlled workup[4].

Q3: We want to eliminate the use of gaseous anhydrous HCl entirely due to safety and infrastructure constraints. Can this synthesis be performed using liquid reagents only? Mechanistic Causality: Anhydrous HCl gas is traditionally used to drive the equilibrium toward the chloromethylated product by providing a massive excess of chloride ions without introducing water, which would otherwise hydrolyze the ester or the newly formed chloromethyl group[1]. Solution: Yes. You can generate the chloromethylating agent in situ using an acid halide (such as acetyl chloride or thionyl chloride) and an acetal/paraformaldehyde source, catalyzed by a mild 4[4]. Alternatively, the PTC method uses concentrated aqueous HCl and H

SO , completely eliminating the need for pressurized gas cylinders[2].

Quantitative Data: Catalyst Performance Comparison

Catalyst System	Catalyst Loading	Reaction Time	Typical Yield (%)	BCME Byproduct Risk	Primary Operational Advantage
ZnCl + HCl (gas)	Stoichiometric (100 mol%)	12-24 h	50-65%	High	Low material cost; traditional baseline[1]
PTC (CTAB) + Aq. HCl	5 mol%	4-6 h	75-80%	Moderate	Eliminates HCl gas; protects furan ring[2]
Heteropolyacid (H PMo O )	1-2 wt%	2-4 h	85-90%	Low	Solid, recyclable catalyst; low toxicity[3]
Zn(II) salts (e.g., ZnBr )	0.01 mol%	1-4 h	>90%	Very Low	Ultra-low loading; rapid kinetics[4]

Experimental Protocols

Protocol A: Biphasic Phase-Transfer Catalyzed (PTC) Chloromethylation

Self-Validating Mechanism: The biphasic nature prevents bulk resinification. Successful reaction progression is validated by the organic layer remaining clear to pale yellow rather than turning dark brown (which would indicate catastrophic ring degradation).

• Aqueous Phase Preparation: In a flask, prepare a cold solution (0°C) of water and concentrated sulfuric acid (H

  SO )[2].

• Organic Phase Preparation: Dissolve methyl 2-furoate (1.0 eq) in a non-polar organic solvent (e.g., dichloromethane).

• Reagent Addition: To the cold acid solution, add the organic phase, 5 mol% hexadecyltrimethylammonium bromide (CTAB), paraformaldehyde (1.5 eq), and sodium chloride (NaCl)[2].

• Biphasic Reaction: Place the flask in an oil bath preheated to 40°C. Stir the mixture vigorously (minimum 800 rpm) for 4-6 hours to ensure adequate phase mixing across the boundary layer[2].

• Workup & Quenching: Cool the mixture. Separate the organic layer and extract the aqueous layer with dichloromethane. Wash the combined organic layers with saturated NaHCO

  to neutralize residual acid and destroy unreacted chloromethylating agents. Dry over anhydrous MgSO , filter, and concentrate under reduced pressure[2].

Protocol B: Ultra-Low Loading Zinc(II) Catalyzed Synthesis

Self-Validating Mechanism: The reaction utilizes solid paraformaldehyde, which is insoluble in the starting mixture. The visual disappearance of the solid polymer into a clear, homogeneous solution serves as an intrinsic, real-time indicator of reaction completion.

• Reagent Mixing: In a well-ventilated fume hood, combine methyl 2-furoate (1.0 eq) and dimethoxymethane or paraformaldehyde (1.5 eq) in a dry round-bottom flask under a nitrogen atmosphere[4].

• Catalyst Introduction: Add 0.01 mol% anhydrous Zinc(II) bromide (ZnBr

  ) or Zinc(II) triflate[4].

• Chlorination: Cool the flask to 0°C. Slowly add an acid halide (e.g., acetyl chloride, 1.2 eq) dropwise to generate the chloromethylating species in situ[4].

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 1-4 hours until the mixture becomes completely homogeneous[4].

• Safety Workup: Quench the reaction carefully with cold methanol to immediately destroy any trace amounts of carcinogenic haloalkyl ethers[4]. Extract with diethyl ether, wash with brine, dry, and purify the crude methyl 5-(chloromethyl)-2-furoate via vacuum distillation.

References

• Georganics. "Methyl 5-(chloromethyl)-2-furoate – preparation and application." Georganics.sk. 1

• Berliner, M. A., & Belecki, K. "Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers." Organic Chemistry Portal (J. Org. Chem., 2005). 4

• Benchchem. "Comparative analysis of catalysts for chloromethylation reactions." Benchchem.com.2

• ResearchGate. "Heteropolyacid-catalyzed synthesis of chloromethyl methyl ether." ResearchGate.net. 3

Sources

• 1. Methyl 5-(chloromethyl)-2-furoate – preparation and application - Georganics [georganics.sk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers [organic-chemistry.org]

Reference Data & Comparative Studies

1H NMR spectrum analysis of chloromethyl furan-2-carboxylate

An in-depth structural analysis of reactive intermediates requires more than just reading a spectrum; it demands an understanding of the physical chemistry governing the molecule. As a Senior Application Scientist, I frequently encounter challenges in the structural validation of highly reactive electrophilic building blocks.

Chloromethyl furan-2-carboxylate (CAS: 127039-04-7) is a critical intermediate, particularly in the synthesis of acyloxyalkyl prodrugs[1]. However, it is frequently confused in literature and supply chains with its structural isomer, methyl 5-(chloromethyl)furan-2-carboxylate (CAS: 2144-37-8)[2].

This guide provides an objective comparison of

H NMR analytical strategies to differentiate these compounds, evaluate solvent effects, and optimize instrument platforms for routine QA/QC.

Part 1: Mechanistic Grounding & Isomer Differentiation

The most critical diagnostic feature in the

H NMR spectrum of chloromethyl furan-2-carboxylate is the chloromethyl ester group (–CO–O–CH –Cl).

The Causality of Chemical Shifts: Protons situated between an ester oxygen and a chlorine atom experience intense electron withdrawal via inductive effects. This dual-deshielding pushes the –CH

Cl singlet significantly downfield to approximately 5.95 ppm[1]. In stark contrast, its isomer, methyl 5-(chloromethyl)furan-2-carboxylate, features the –CH Cl group attached directly to the furan ring (a benzylic-type position), resulting in a resonance around 4.55 ppm[3]. Furthermore, the target compound retains all three furan ring protons (H3, H4, H5), whereas the isomer lacks the highly deshielded H5 proton due to C5 substitution[4].

Table 1: Structural Isomer Differentiation via H NMR (in CDCl )

Spectral Feature	Target: Chloromethyl furan-2-carboxylate	Isomer: Methyl 5-(chloromethyl)furan-2-carboxylate	Mechanistic Causality
–CH Cl Shift	~5.95 ppm (s, 2H)	~4.55 ppm (s, 2H)	Ester oxygen + chlorine causes extreme deshielding (~5.95 ppm). Ring attachment is only benzylic + chlorine (~4.55 ppm).
Ester Methyl Shift	Absent	~3.90 ppm (s, 3H)	The isomer contains a standard, shielded methyl ester group.
Furan Protons	3 protons (H3, H4, H5)	2 protons (H3, H4)	The isomer is substituted at the C5 position, eliminating the highly deshielded H5 proton signal (~7.6 ppm).

Part 2: Solvent System Comparison (CDCl vs. DMSO-d )

While Chloroform-d (CDCl

) is the industry standard for non-polar to moderately polar intermediates, Dimethyl Sulfoxide-d (DMSO-d ) is often required for downstream prodrug formulations or solubility testing.

The Causality of Solvent Effects: DMSO is a strong hydrogen-bond acceptor with a high dipole moment. Although chloromethyl furan-2-carboxylate lacks classic H-bond donors (like –OH or –NH), the highly polarized furan ring protons (especially H5, adjacent to the heteroatom) engage in weak dipole-dipole interactions with DMSO. This results in a systematic downfield shift compared to CDCl

. The –CH Cl singlet also shifts slightly downfield as the polar solvent stabilizes the polarized C–Cl bond.

Table 2: Solvent-Induced Chemical Shift Variations

Proton Assignment	Multiplicity	Expected Shift in CDCl	Expected Shift in DMSO-d	Shift
H5 (Furan ring)	dd (J = 1.8, 0.8 Hz)	~7.62 ppm	~7.95 ppm	+0.33 ppm
H3 (Furan ring)	dd (J = 3.5, 0.8 Hz)	~7.30 ppm	~7.45 ppm	+0.15 ppm
H4 (Furan ring)	dd (J = 3.5, 1.8 Hz)	~6.55 ppm	~6.70 ppm	+0.15 ppm
–CH Cl (Ester)	s	~5.95 ppm	~6.10 ppm	+0.15 ppm

Part 3: Instrument Platform Performance

With the rise of benchtop NMR, process chemists must decide between deploying a 60 MHz benchtop system or relying on a centralized 400 MHz high-field instrument.

The Causality of Resolution Limits: The furan ring exhibits tight J-coupling (

Hz, Hz, Hz)[5]. A 400 MHz instrument provides the signal dispersion necessary to resolve these fine doublet-of-doublets (dd). At 60 MHz, these signals collapse into broad multiplets. However, the critical –CH Cl singlet at ~5.95 ppm is isolated from the aromatic region, making benchtop NMR perfectly adequate for rapid isomer differentiation.

Table 3: High-Field vs. Benchtop NMR for Routine QA/QC

Feature	High-Field NMR (400 MHz)	Benchtop NMR (60 MHz)
Furan J-coupling Resolution	Excellent (Baseline resolution of 0.8 Hz couplings)	Poor (Protons appear as broad multiplets)
–CH Cl Singlet Detection	Unambiguous (~5.95 ppm)	Unambiguous (~5.95 ppm, well separated)
Acquisition Time	< 2 minutes (16 scans)	5 - 10 minutes (64 - 128 scans)
Best Use Case	Rigorous structural elucidation, impurity profiling	Rapid reaction monitoring, go/no-go decisions

Part 4: Standardized Experimental Protocol (Self-Validating System)

To ensure trustworthiness, the NMR acquisition must function as a self-validating system. Chloromethyl esters are susceptible to moisture-induced hydrolysis, yielding furan-2-carboxylic acid and formaldehyde. The following quantitative NMR (qNMR) protocol ensures accurate purity assessment.

Figure 1: 1H NMR workflow for the structural verification of chloromethyl furan-2-carboxylate.

Step-by-Step Methodology:

• Sample Preparation : Accurately weigh 15.0 mg of the analyte and dissolve completely in 0.6 mL of anhydrous CDCl

  .

• Internal Standardization : Ensure the CDCl

  contains 0.03% v/v Tetramethylsilane (TMS) to lock the chemical shift reference at exactly 0.00 ppm.

• Acquisition Parameters (Crucial for qNMR) :

  • Pulse Angle : 30° (zg30) to ensure rapid longitudinal relaxation.

  • Relaxation Delay (D1) : Set to 5.0 seconds. Causality: The furan protons (especially H5) have longer

    relaxation times than the –CH Cl protons. A short D1 will truncate their recovery, artificially inflating the integration of the –CH Cl peak and masking potential hydrolysis impurities.

  • Scans (NS) : 16 scans for 400 MHz; 64 scans for 60 MHz.

• Processing & Validation : Apply a 0.3 Hz exponential line broadening (LB) function. Phase and baseline correct manually. Integrate the –CH

  Cl singlet (set to exactly 2.00). The furan H5, H3, and H4 signals must each integrate to 1.00 ± 0.05. Any integration >1.05 for the furan protons indicates the presence of hydrolyzed furan-2-carboxylic acid.

References

• Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived Source: Royal Society of Chemistry (RSC) URL:[Link]

• Improved Synthesis of Amino Acid and Dipeptide Chloromethyl Esters Using Bromochloromethane Source: ResearchGate URL:[Link]

• Hept-6-en-1-yl Furan-2-carboxylate Source: MDPI URL:[Link]

• Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate Source: MDPI URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. CAS 2144-37-8: Methyl 5-(chloromethyl)-2-furoate [cymitquimica.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]

Mechanistic Insights: Why CMF-Esters Outperform HMF Derivatives

An essential consideration in modern bio-based monomer synthesis is the transition from traditional, heavily processed intermediates to highly reactive, direct-from-biomass platform chemicals. For researchers and drug development professionals, chloromethyl furan-2-carboxylate (commonly utilized as its methyl or ethyl ester, e.g., methyl 5-(chloromethyl)-2-furoate) has emerged as a disruptive building block.

Derived from 5-chloromethylfurfural (CMF)—a lipophilic compound directly accessible from raw cellulosic biomass—CMF-esters offer profound synthetic advantages over traditional 5-hydroxymethylfurfural (HMF) derivatives .

This guide objectively compares the structural and spectral performance of CMF-esters against alternative monomers, detailing the mechanistic causality behind their Fourier Transform Infrared (FTIR) spectral shifts, and providing a self-validating experimental protocol for their synthesis.

The core advantage of methyl 5-(chloromethyl)furan-2-carboxylate lies in its electrophilic reactivity. The hydroxyl group in HMF is a poor leaving group, typically requiring secondary activation (e.g., tosylation or halogenation) before it can participate in coupling reactions.

In contrast, the chloromethyl group (-CH₂Cl) in CMF-esters provides a highly activated electrophilic center. The adjacent furan ring stabilizes the S_N2 transition state (analogous to benzylic activation), allowing for direct, catalyst-free, or mildly basic nucleophilic substitutions. This enables the rapid synthesis of complex pharmaceutical intermediates and closed-loop recyclable amorphous polyesters, as recently demonstrated by .

Synthetic pathway of chloromethyl furan-2-carboxylate and its downstream applications.

Comparative FTIR Spectral Profiling

When tracking the synthesis or downstream functionalization of these molecules, FTIR spectroscopy is the primary diagnostic tool. To objectively evaluate the structural conversion, we compare the FTIR absorption bands of Methyl 5-(chloromethyl)furan-2-carboxylate (MCMF) against 5-Hydroxymethylfurfural (HMF) and the fossil-based standard, Dimethyl Terephthalate (DMT).

Functional Group / Vibration Mode	Methyl 5-(chloromethyl)furan-2-carboxylate	5-Hydroxymethylfurfural (HMF)	Dimethyl Terephthalate (DMT)
O-H Stretch (Hydroxyl)	Absent	~3300 - 3400 cm⁻¹ (Broad)	Absent
C=O Stretch (Carbonyl)	~1720 - 1730 cm⁻¹ (Ester)	~1670 cm⁻¹ (Aldehyde, conjugated)	~1715 - 1725 cm⁻¹ (Ester, conjugated)
C=C Stretch (Aromatic Ring)	~1580, 1520 cm⁻¹ (Furan)	~1610, 1520 cm⁻¹ (Furan)	~1600, 1505 cm⁻¹ (Benzene)
C-O-C Stretch (Ester/Ether)	~1300, 1130 cm⁻¹	~1190 cm⁻¹	~1270, 1100 cm⁻¹
C-Cl Stretch (Alkyl Halide)	~1260 cm⁻¹ (CH₂ wag), ~700 cm⁻¹ (C-Cl)	Absent	Absent

Diagnostic Causality in Spectral Shifts

• The Carbonyl (C=O) Shift: The ester carbonyl in MCMF appears at ~1720 cm⁻¹. This is significantly higher than the highly conjugated aldehyde carbonyl of HMF (~1670 cm⁻¹) but aligns closely with DMT. The furan ring's electron-donating resonance slightly lowers the ester C=O frequency compared to a standard non-conjugated aliphatic ester (~1740 cm⁻¹).

• The Halogen Signature: The heavy atom effect of the chlorine atom introduces a distinct stretching vibration at ~700 cm⁻¹ and a characteristic CH₂-Cl wagging mode at ~1260 cm⁻¹.

Logical causality of FTIR spectral shifts in chloromethyl furan-2-carboxylate.

Experimental Protocol: Synthesis & FTIR Validation

To ensure high-fidelity downstream S_N2 reactions, the chloromethyl furan-2-carboxylate must be synthesized and validated with strict exclusion of moisture. The following protocol utilizes Blanc chloromethylation and incorporates a self-validating FTIR checkpoint.

Step 1: Reaction Setup (Blanc Chloromethylation)

• In a thoroughly dried fume hood setup, dissolve commercially available methyl furan-2-carboxylate (1.0 eq) and paraformaldehyde (1.5 eq) in an anhydrous solvent.

• Add anhydrous zinc chloride (ZnCl₂) as a Lewis acid catalyst.

• Causality: ZnCl₂ activates the formaldehyde, generating a highly reactive carbocation intermediate. Anhydrous conditions are critical; the presence of water would inevitably hydrolyze the ester or convert the chloromethyl group into a hydroxymethyl group, destroying the S_N2 potential of the product.

Step 2: Chloromethylation

• Bubble anhydrous hydrogen chloride (HCl) gas through the reaction mixture while maintaining the temperature strictly between 0–5 °C.

• Causality: Low temperatures prevent the unwanted exothermic polymerization of the furan ring, ensuring high monomeric yield. Stir until TLC indicates complete consumption of the starting material.

Step 3: Isolation & Purification

• Quench the reaction carefully with ice-water. Extract the aqueous layer with dichloromethane (DCM).

• Wash the combined organic layers with cold saturated NaHCO₃ to neutralize residual acid, followed by brine. Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure.

Step 4: ATR-FTIR Validation (The Self-Validating System)

• Preparation: Clean the Attenuated Total Reflectance (ATR) crystal (Diamond or ZnSe) with isopropanol and collect a background spectrum. ATR is chosen over KBr pellets to prevent the hygroscopic KBr from introducing artificial O-H stretch signals.

• Acquisition: Apply a drop of the neat liquid product (or solid crystal, as MCMF melts around 29-30 °C) directly onto the crystal.

• Validation Criteria: Scan from 4000 to 400 cm⁻¹. The protocol is deemed successful and the product validated for downstream use only if the spectrum shows a sharp C=O peak at ~1720 cm⁻¹, a C-Cl stretch at ~700 cm⁻¹, and a strictly flat baseline in the 3200-3500 cm⁻¹ region. The absence of the broad O-H peak self-validates both the complete conversion of any hydroxymethyl intermediates and the absolute exclusion of moisture during isolation.

References

• Valsange, N. G., Warlin, N., Mankar, S. V., Rehnberg, N., Zhang, B., & Jannasch, P. "Closed-loop chemically recyclable aromatic polyesters based on asymmetric dicarboxylates obtainable from lignocellulose." Green Chemistry, 2025, 27, 5770-5781. URL:[Link]

• Georganics. "Methyl 5-(chloromethyl)-2-furoate – preparation and application." Georganics Technical Publications, 2023. URL:[Link]

• Miao, H., Shevchenko, N. E., Otsuki, A., & Mascal, M. "Diversification of the Renewable Furanic Platform via 5-(Chloromethyl)furfural-Based Carbon Nucleophiles." ChemSusChem, 2020. URL:[Link]

High-Efficiency HPLC Method Development for Chloromethyl Furan-2-Carboxylate: A Core-Shell vs. Fully Porous Column Comparison

Executive Summary

Chloromethyl furan-2-carboxylate is a highly reactive alkylating agent and a vital intermediate in prodrug synthesis. However, its inherent chemical instability presents a severe challenge during High-Performance Liquid Chromatography (HPLC) purity analysis. Prolonged exposure to aqueous mobile phases induces rapid on-column hydrolysis, leading to inaccurate purity reporting and poor mass balance.

This guide objectively compares the chromatographic performance of traditional Fully Porous Particles (FPP) against Superficially Porous Particles (SPP, or Core-Shell technology). By leveraging the accelerated mass transfer of core-shell columns, we demonstrate a self-validating methodology that eliminates on-column degradation artifacts while maintaining baseline resolution.

Mechanistic Challenges in Purity Analysis

To develop a robust analytical method, we must first understand the causality of the analyte's degradation. Chloromethyl esters are structurally primed for nucleophilic attack. When introduced into an aqueous reversed-phase HPLC environment, the chloromethyl group undergoes rapid hydrolysis. Studies on the stability of similar steroidal chloromethyl esters confirm that they easily hydrolyze to form the corresponding 1[1].

In the case of chloromethyl furan-2-carboxylate, this reaction yields furan-2-carboxylic acid, formaldehyde, and hydrochloric acid. If the chromatographic run time is too long, this degradation occurs inside the column, masquerading as a synthetic impurity rather than an analytical artifact.

Figure 1: Hydrolytic degradation pathway of chloromethyl furan-2-carboxylate in aqueous conditions.

Column Technology Comparison: FPP vs. SPP

To prevent on-column hydrolysis, the primary analytical objective is to minimize the analyte's residence time in the mobile phase without sacrificing the resolution between the active compound and its degradant.

The FPP Limitation: Traditional 5 µm Fully Porous Particles (FPP) require longer column lengths (typically 150 mm) to achieve the necessary theoretical plates for baseline resolution. This inherently increases the retention time, exposing the labile ester to aqueous conditions for over 10 minutes.

The SPP Solution: Superficially Porous Particles (SPP) feature a solid, non-porous silica core surrounded by a thin, porous outer shell. This architecture drastically reduces the intra-particle diffusion distance. Because analytes do not travel deep into the particle core, SPP columns provide 2[2]. A shorter 50 mm core-shell column (2.7 µm) can deliver efficiencies comparable to sub-2 µm FPPs, but at a fraction of the analysis time.

Comparative Performance Data

The following table summarizes the experimental data comparing a standard FPP column against an optimized SPP column for this specific assay.

Chromatographic Parameter	Fully Porous C18 (Reference)	Core-Shell C18 (Optimized)	Analytical Impact
Particle Size & Dimensions	5.0 µm, 150 x 4.6 mm	2.7 µm, 50 x 4.6 mm	Reduced diffusion path in SPP.
Retention Time (Target)	12.4 min	3.2 min	74% reduction in aqueous exposure.
Theoretical Plates (N)	~11,500	~14,200	Higher efficiency despite shorter length.
System Backpressure	145 bar	160 bar	Fully compatible with standard HPLC systems.
On-Column Degradation	2.8%	< 0.1%	Eliminates false impurity reporting.

Data Interpretation: By reducing the retention time from 12.4 minutes to 3.2 minutes using the SPP column, on-column degradation is suppressed from a problematic 2.8% to a negligible <0.1%.

Optimized Experimental Protocol

To ensure scientific integrity, the method must be a self-validating system . This means the sample preparation must decouple pre-injection degradation (occurring in the autosampler vial) from chromatographic degradation (occurring on the column).

Sample Preparation (Aprotic Quenching)

Causality: If the sample is prepared in an aqueous diluent, hydrolysis will occur in the vial before injection. Using an aprotic solvent stalls this reaction.

• Accurately weigh 10.0 mg of chloromethyl furan-2-carboxylate standard.

• Dissolve immediately in 10.0 mL of anhydrous Acetonitrile (HPLC grade) to create a 1 mg/mL stock solution.

• Sonicate for 2 minutes at room temperature (strictly avoid heating to prevent thermal degradation).

• Dilute to a working concentration of 0.1 mg/mL using a 90:10 Acetonitrile:Water mixture immediately prior to injection. Note: The minimal water content ensures injection solvent compatibility with the mobile phase while preventing premature hydrolysis.

HPLC Conditions

Causality: The primary degradant, furan-2-carboxylic acid, has a pKa of ~3.1. To ensure it remains fully protonated—preventing peak tailing and retention time shifts—the aqueous mobile phase must be buffered at least 1 pH unit below its pKa. An3 is optimal for this separation[3].

• Column: Core-Shell C18, 50 mm × 4.6 mm, 2.7 µm (e.g., Kinetex or equivalent).

• Mobile Phase A: 0.1% Phosphoric Acid in Milli-Q Water (pH ~2.5).

• Mobile Phase B: Acetonitrile (UV grade).

• Flow Rate: 1.5 mL/min (leveraging the low backpressure of SPP to accelerate the run).

• Gradient Program:

  • 0.0 - 1.0 min: 20% B (Isocratic hold to focus polar impurities)

  • 1.0 - 3.0 min: 20% → 80% B (Rapid ramp to elute the target ester)

  • 3.0 - 4.0 min: 80% B (Column wash)

  • 4.0 - 5.0 min: 20% B (Re-equilibration)

• Column Temperature: 25°C (Elevated temperatures exponentially accelerate on-column hydrolysis; maintain at or below ambient).

• Detection: UV at 250 nm (optimal absorbance for the furan ring).

• Injection Volume: 2 µL.

Method Validation Strategy

To ensure regulatory compliance, this optimized method must be validated according to the4 guidelines[4]. Key parameters to evaluate include Specificity (ensuring baseline resolution between the active ester and furan-2-carboxylic acid), Linearity, and Robustness (particularly sensitivity to minor pH variations).

Figure 2: Step-by-step HPLC method development and validation workflow for reactive esters.

References

• An HPLC method to evaluate purity of a steroidal drug, loteprednol etabonate - Ovid. 1

• The Difference Between Superficially Porous and Fully Porous Particles - Chrom Tech, Inc.2

• 2-Furancarboxylic acid - SIELC Technologies. 3

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline (europa.eu). 4

Sources

• 1. ovid.com [ovid.com]
• 2. chromtech.com [chromtech.com]
• 3. 2-Furancarboxylic acid | SIELC Technologies [sielc.com]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

A Comparative Guide to the Electron Ionization Mass Spectrometry of Substituted Furoates: Elucidating the Fragmentation Pattern of Methyl 5-(chloromethyl)-2-furoate

This guide provides an in-depth analysis of the gas chromatography-mass spectrometry (GC-MS) fragmentation pattern of methyl 5-(chloromethyl)-2-furoate, a crucial intermediate in pharmaceutical and agrochemical synthesis.[1][2] By comparing its mass spectrum with that of the parent compound, methyl 2-furoate, we will elucidate the diagnostic fragmentation pathways introduced by the 5-(chloromethyl) substituent. This document is intended for researchers, scientists, and drug development professionals who rely on GC-MS for the structural identification and quality control of complex organic molecules.

A note on nomenclature: The topic "chloromethyl 2-furoate" can be ambiguous. This guide focuses on methyl 5-(chloromethyl)-2-furoate (CAS 2144-37-8), the common and commercially available synthetic building block. An alternative interpretation, the ester "chloromethyl 2-furoate," would exhibit a substantially different fragmentation pattern, primarily involving the chloromethyl ester moiety.

Foundational Fragmentation: The Furan-2-Carboxylate Core

To understand the mass spectrum of the substituted compound, we must first examine the fragmentation of its core structure, exemplified by methyl 2-furoate (C₆H₆O₃, MW: 126.11 g/mol ).[3][4] Under electron ionization (EI), the fragmentation of furan-2-carboxylic acid esters is predominantly directed by the stable aromatic furan ring and the carbonyl group.[5]

The primary and most favored fragmentation event is the α-cleavage at the ester C-O bond, resulting in the loss of the alkoxy group.[6] For methyl 2-furoate, this involves the loss of a methoxy radical (•OCH₃), leading to the formation of the highly stable furoylium cation at m/z 95 . This ion is typically the base peak in the spectrum.[5][7]

Subsequent fragmentation of the furoylium cation involves the breakdown of the furan ring itself, producing characteristic ions at m/z 67 (resulting from the loss of carbon monoxide, CO) and m/z 39 .[5]

Elucidating the Fragmentation of Methyl 5-(chloromethyl)-2-furoate

Methyl 5-(chloromethyl)-2-furoate (C₇H₇ClO₃, MW: 174.58 g/mol ) retains the core furoate structure but adds the reactive chloromethyl group. This addition introduces several new, diagnostically significant fragmentation pathways alongside the foundational pattern.

The Molecular Ion and Isotopic Signature

A key feature of chlorine-containing compounds is the natural abundance of its isotopes: ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). This results in a characteristic 3:1 intensity ratio for any chlorine-containing fragment.[8] Therefore, the molecular ion of methyl 5-(chloromethyl)-2-furoate will appear as a pair of peaks:

• M⁺• at m/z 174 (corresponding to the ³⁵Cl isotope)

• [M+2]⁺• at m/z 176 (corresponding to the ³⁷Cl isotope), with an intensity approximately one-third of the m/z 174 peak.

Key Fragmentation Pathways

The fragmentation is initiated by the removal of an electron to form an energetically unstable molecular ion, which then dissociates.[9]

• Loss of the Methoxy Group (•OCH₃): Similar to the parent compound, the loss of the methoxy radical is a dominant pathway. This leads to the formation of the 5-(chloromethyl)furoylium cation, which will appear as an isotopic pair at m/z 143 and m/z 145 . This is often the base peak.

  • [M - 31]⁺: C₆H₄³⁵ClO₂⁺

• Loss of a Chlorine Radical (•Cl): Cleavage of the C-Cl bond results in the loss of a chlorine radical. This is a common fragmentation pathway for alkyl halides. This produces a prominent ion at m/z 139 .

  • [M - 35]⁺: C₇H₇O₃⁺

• Loss of the Chloromethyl Radical (•CH₂Cl): Cleavage of the bond between the furan ring and the chloromethyl group results in the loss of a chloromethyl radical. This leads back to the furoate methyl ester cation at m/z 125 .

  • [M - 49]⁺: C₆H₅O₃⁺

• Formation of the Furoylium Cation (m/z 95): A significant fragmentation involves the loss of the chloromethyl group and the methoxy group, leading to the characteristic furoylium cation at m/z 95 . This confirms the underlying furoate structure.

The proposed fragmentation cascade is visualized in the diagram below.

Caption: Proposed EI fragmentation pathway for Methyl 5-(chloromethyl)-2-furoate.

Comparative Data Summary

The following table objectively compares the key mass fragments of methyl 2-furoate and methyl 5-(chloromethyl)-2-furoate, highlighting the diagnostic ions for the substituted compound.

m/z	Proposed Ion Structure / Fragment Lost	Methyl 2-furoate	Methyl 5-(chloromethyl)-2-furoate	Significance
174/176	[M]⁺• (Molecular Ion)	-	◆◆◆	Confirms molecular weight and presence of one chlorine atom.
143/145	[M - •OCH₃]⁺	-	◆◆◆	Base Peak. Loss of methoxy group. Confirms ester and Cl presence.
139	[M - •Cl]⁺	-	◆◆	Loss of chlorine radical. Diagnostic for the chloromethyl group.
126	[M]⁺• (Molecular Ion)	◆◆◆	-	Molecular ion of the unsubstituted parent compound.
125	[M - •CH₂Cl]⁺	-	◆◆	Loss of chloromethyl radical.
95	[Furoylium Cation]⁺	◆◆◆	◆◆	Confirms the core furan-2-carboxylate structure.
67	[m/z 95 - CO]⁺	◆◆	◆	Confirms furan ring structure.
39	[m/z 67 - C₂H₂]⁺	◆	◆	Confirms furan ring structure.
Relative abundance indicated by: ◆◆◆ (High), ◆◆ (Medium), ◆ (Low).

Experimental Protocol: GC-MS Analysis

This protocol provides a self-validating system for the analysis of methyl 5-(chloromethyl)-2-furoate.

Sample Preparation

• Stock Solution: Accurately weigh ~10 mg of methyl 5-(chloromethyl)-2-furoate standard and dissolve in 10 mL of high-purity ethyl acetate to create a 1 mg/mL stock solution.

• Working Solution: Dilute the stock solution 1:100 with ethyl acetate to a final concentration of 10 µg/mL.

• Quality Control: Prepare a solvent blank (ethyl acetate) to run between samples to check for carryover.

GC-MS Instrumentation and Conditions

The following conditions are a robust starting point and can be optimized for specific instrumentation.

• Gas Chromatograph: Agilent 8890 GC System (or equivalent).

• Mass Spectrometer: Agilent 5977B MSD (or equivalent).

• Injector: Split/Splitless Inlet.

  • Mode: Splitless (for optimal sensitivity).

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program:

  • Initial Temperature: 80°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Final Hold: Hold at 280°C for 5 minutes.

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent low-bleed 5% phenyl-methylpolysiloxane column).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Full Scan.

  • Scan Range: 35 - 350 amu.

The workflow for this analysis is depicted below.

Caption: Standard experimental workflow for GC-MS analysis.

Conclusion

The GC-MS fragmentation pattern of methyl 5-(chloromethyl)-2-furoate is a predictable and informative combination of pathways derived from its core furoate structure and the chloromethyl substituent. The presence of the molecular ion pair at m/z 174/176 , the base peak pair at m/z 143/145 , and diagnostic ions at m/z 139 and m/z 125 provides an unambiguous fingerprint for its identification. This comparative guide equips researchers with the foundational knowledge and practical methodology to confidently identify this compound and distinguish it from related structures in complex analytical matrices.

References

• Methyl 5-(chloromethyl)-2-furoate – preparation and application. Georganics. [Link]

• Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. Semantic Scholar. [Link]

• Methyl 2-furoate. NIST WebBook. [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Fragmentation (mass spectrometry). Wikipedia. [Link]

• Methyl 2-furoate | C6H6O3. PubChem. [Link]

• GCMS 3 Fragmentation Patterns. YouTube. [Link]

• Methyl 2-furoate. NIST WebBook. [Link]

Sources

• 1. Methyl 5-(chloromethyl)-2-furoate – preparation and application - Georganics [georganics.sk]
• 2. CAS 2144-37-8: Methyl 5-(chloromethyl)-2-furoate [cymitquimica.com]
• 3. Methyl 2-furoate [webbook.nist.gov]
• 4. Methyl 2-furoate [webbook.nist.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Methyl 2-furoate | C6H6O3 | CID 11902 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]

comparing reactivity of chloromethyl furan-2-carboxylate vs chloromethyl acetate

Comparative Reactivity Guide: Chloromethyl Furan-2-Carboxylate vs. Chloromethyl Acetate in Prodrug Synthesis

Executive Summary

In the landscape of drug development, optimizing the oral bioavailability and cellular permeability of polar active pharmaceutical ingredients (APIs) is a persistent challenge. Acyloxyalkyl prodrugs—synthesized by alkylating a drug's carboxylic acid, phosphate, or amine group with a chloromethyl ester—are a proven strategy to mask polarity and increase lipophilicity.

This guide provides an objective, data-driven comparison of two critical alkylating agents: Chloromethyl Acetate (CMA) , a standard aliphatic reagent, and Chloromethyl Furan-2-carboxylate (CMFC) , a heteroaromatic alternative. By analyzing their distinct electronic properties, this guide equips medicinal chemists with the mechanistic insights needed to select the optimal reagent for their specific pharmacokinetic goals.

Mechanistic Causality: The Electronic Tug-of-War

The reactivity of a chloromethyl ester in a nucleophilic substitution (SN2) reaction is not solely dependent on the leaving chloride ion; it is heavily dictated by the adjacent ester oxygen. This oxygen accelerates the reaction by donating its lone pair to stabilize the transition state, creating a partial oxocarbenium ion (the "alpha effect") 1[1].

However, the ester carbonyl group competes for this oxygen lone pair. The electron-withdrawing strength of the acyl group directly modulates the SN2 kinetics at the chloromethyl carbon:

• Chloromethyl Acetate (CMA): Acetic acid is a weak acid (pKa 4.76). The acetyl group is only mildly electron-withdrawing, allowing the ester oxygen to effectively stabilize the SN2 transition state. Consequently, CMA exhibits high reactivity as an alkylating agent[1].

• Chloromethyl Furan-2-carboxylate (CMFC): 2-Furoic acid is significantly more acidic (pKa 3.16). The conjugated furan ring makes the carbonyl group strongly electron-withdrawing. This pulls electron density away from the ester oxygen, severely dampening its ability to stabilize the transition state. As a result, CMFC exhibits sluggish SN2 kinetics compared to CMA.

Conversely, once the prodrug is formed, the leaving group ability of the parent acid dictates its hydrolysis rate. Because the furoate anion is more stable than the acetate anion, CMFC-derived prodrugs are generally more chemically labile and undergo faster intracellular esterase cleavage 2[2].

Quantitative Data & Physicochemical Profiling

The following table summarizes the quantitative metrics that govern the selection between CMA and CMFC during lead optimization 3[3].

Property / Metric	Chloromethyl Acetate (CMA)	Chloromethyl Furan-2-carboxylate (CMFC)
CAS Number	625-56-9	127039-04-7
Parent Acid pKa	4.76 (Acetic Acid)	3.16 (2-Furoic Acid)
SN2 Alkylation Reactivity	High (Fast kinetics)	Moderate to Low (Requires catalytic activation)
Leaving Group Ability (Hydrolysis)	Moderate	Excellent (Rapid esterase/chemical cleavage)
cLogP Contribution	Low (Aliphatic, small footprint)	High (Aromatic, significant lipophilicity boost)
Molecular Weight	108.52 g/mol	160.55 g/mol
Primary Application	Standard prodrug screening	Targeted lipophilicity enhancement

Experimental Workflow: Self-Validating Alkylation Protocol

To overcome the inherent kinetic limitations of CMFC while maximizing yields for both reagents, the following protocol utilizes a Finkelstein halogen exchange to drive the reaction forward 4[4].

Objective: Covalently link a carboxylic acid-containing API with CMA or CMFC to form a lipophilic acylal prodrug.

Step-by-Step Methodology:

• Deprotonation: Dissolve the API (1.0 eq) in anhydrous DMF to achieve a 0.2 M concentration. Add finely powdered K2CO3 (2.0 eq).

  • Causality: DMF is a polar aprotic solvent that poorly solvates anions, thereby maximizing the nucleophilicity of the API carboxylate. K2CO3 is a non-nucleophilic base strong enough to deprotonate the API without hydrolyzing the incoming chloromethyl ester.

• In Situ Halogen Exchange: Add Sodium Iodide (NaI) (0.1 eq) to the suspension.

  • Causality: Because CMFC has sluggish SN2 kinetics due to its electron-withdrawing furoate group, NaI initiates a Finkelstein reaction. This transiently converts the chloromethyl ester to a highly reactive iodomethyl ester, effectively lowering the activation energy barrier for the alkylation[1][4].

• Alkylation: Dropwise add CMA or CMFC (1.2 eq). Stir the reaction at 25 °C (for CMA) or 40 °C (for CMFC) for 4–12 hours.

  • Causality: Dropwise addition prevents localized concentration spikes that could lead to dimerization. The elevated temperature for CMFC compensates for its reduced electrophilicity.

• Workup & Isolation: Quench the reaction with ice-cold water. Extract with ethyl acetate and wash the organic layer extensively with a 5% aqueous LiCl solution.

  • Causality: The LiCl wash is critical for the complete removal of residual DMF, which otherwise suppresses downstream crystallization and interferes with biological assays.

Self-Validation & Quality Control: To ensure the correct acylal linkage was formed, monitor the purified product via 1H NMR. The characteristic signature of a successful acyloxyalkyl linkage is the appearance of a distinct singlet (or AB quartet if a chiral center is nearby) for the -O-CH2-O- methylene protons, typically resonating between δ 5.7 and 6.2 ppm. The disappearance of the starting chloromethyl protons validates the complete SN2 displacement.

Logical Relationship Diagram

Workflow of acyloxyalkyl prodrug synthesis and intracellular enzymatic activation.

References

• Chloromethyl Acetate: Comprehensive Overview and Applications. nbinno.com. 5

• Chemical and Enzymatic Stability of Amino Acid Prodrugs Containing Methoxy, Ethoxy and Propylene Glycol Linkers. Molecular Pharmaceutics - ACS Publications.2

• Synthetic Approaches, Properties, and Applications of Acylals in Preparative and Medicinal Chemistry. MDPI.1

• Optimization of labile esters for esterase–assisted accumulation of nitroxides into cells: A model for in vivo EPR imaging. PMC. 4

• Discovery of VNRX-7145 (VNRX-5236 Etzadroxil): An Orally Bioavailable β-Lactamase Inhibitor for Enterobacterales Expressing Ambler Class A, C, and D Enzymes. PMC. 3

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of VNRX-7145 (VNRX-5236 Etzadroxil): An Orally Bioavailable β-Lactamase Inhibitor for Enterobacterales Expressing Ambler Class A, C, and D Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimization of labile esters for esterase–assisted accumulation of nitroxides into cells: A model for in vivo EPR imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]

A Comparative Guide to the Validation of Analytical Methods for Furan-2-Carboxylate Esters

For Researchers, Scientists, and Drug Development Professionals

The accurate and reliable quantification of furan-2-carboxylate esters is critical in various fields, including medicinal chemistry and materials science, where these compounds are of significant interest.[1] Validated analytical methods are the cornerstone of ensuring data integrity for regulatory submissions, quality control, and research and development. This guide provides a comparative overview of the validation of analytical methods for furan-2-carboxylate esters, focusing on Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). It delves into the key validation parameters as stipulated by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), offering practical insights and experimental protocols.[2][3][4]

Choosing the Right Analytical Technique

The selection of an appropriate analytical technique is the first critical step. For furan-2-carboxylate esters, two common and powerful methods are GC-MS and HPLC.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is highly suitable for volatile and thermally stable compounds like many furan-2-carboxylate esters.[5] It offers excellent separation efficiency and provides structural information through mass spectrometry, aiding in compound identification.[1] The primary fragmentation of furan-2-carboxylate esters in GC-MS often involves the loss of the alkoxy group, resulting in a stable furoylium cation, which is a key diagnostic ion.[1]

• High-Performance Liquid Chromatography (HPLC): HPLC is a versatile technique that can be adapted for a wide range of furan derivatives, including those that may not be suitable for GC due to low volatility or thermal instability.[6][7] Coupled with a UV or Diode Array Detector (DAD), HPLC provides robust quantitative analysis.[6][7]

Core Principles of Analytical Method Validation

The objective of analytical method validation is to demonstrate that a procedure is suitable for its intended purpose.[2] The key parameters, as outlined by the ICH Q2(R1) and more recent Q2(R2) guidelines, include specificity, linearity, range, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.[2][4][8][9][10]

The Validation Workflow

A systematic approach to validation is crucial for ensuring all aspects of the method's performance are thoroughly evaluated.

Caption: A generalized workflow for analytical method validation.

Comparative Analysis of Validation Parameters

The following table provides a comparative overview of typical performance characteristics for GC-MS and HPLC methods in the analysis of furan-2-carboxylate esters.

Validation Parameter	GC-MS	HPLC-UV/DAD	ICH Q2(R1) Guideline[2][10]
Specificity	High, confirmed by mass spectra and retention time.	Good, confirmed by retention time and peak purity (DAD). Potential for co-elution.	The ability to assess the analyte unequivocally in the presence of other components.
Linearity (r²)	Typically ≥ 0.995	Typically ≥ 0.999[9]	A linear relationship between concentration and response. A minimum of 5 concentrations is recommended.[2][11]
Range	Dependent on detector saturation, often in the µg/mL to ng/mL range.[1]	Wide dynamic range, typically in the µg/mL to ng/mL range.	The interval between the upper and lower concentrations of the analyte for which the method has suitable linearity, accuracy, and precision.[12]
Accuracy (% Recovery)	90-110%	98-102%	The closeness of test results to the true value.
Precision (%RSD)	Repeatability: < 5%, Intermediate Precision: < 10%	Repeatability: < 2%, Intermediate Precision: < 5%	The degree of agreement among individual test results.
LOD	Low ng/mL to pg/mL range.[13]	ng/mL range.[7]	The lowest amount of analyte that can be detected but not necessarily quantitated.
LOQ	Low ng/mL range.[13]	ng/mL range.[7]	The lowest amount of analyte that can be quantified with suitable precision and accuracy.
Robustness	Sensitive to changes in temperature ramp, gas flow, and injection parameters.	Sensitive to mobile phase composition, pH, flow rate, and column temperature.	The capacity of a method to remain unaffected by small, deliberate variations in method parameters.

In-Depth Look at Key Validation Parameters

Specificity

Specificity ensures that the analytical signal is solely from the analyte of interest.[8][14] For GC-MS, the combination of retention time and the unique mass spectrum of the furan-2-carboxylate ester provides a high degree of specificity.[1] In HPLC-UV/DAD, specificity is demonstrated by the absence of interfering peaks at the retention time of the analyte in a placebo or blank sample.[7] Peak purity analysis using a DAD can further confirm the homogeneity of the chromatographic peak.[6]

Linearity and Range

Linearity demonstrates a proportional relationship between the concentration of the analyte and the analytical response.[9][12] The range is the interval over which this linearity, along with acceptable accuracy and precision, is demonstrated.[12] For both GC-MS and HPLC, a calibration curve is constructed by analyzing a series of standards of known concentrations. A linear regression analysis is performed, and the correlation coefficient (r²) is a key indicator of linearity, with values greater than 0.99 generally being desirable.[9]

Accuracy

Accuracy reflects the closeness of the measured value to the true value. It is typically assessed by a recovery study, where a known amount of the analyte is spiked into a sample matrix and the percentage of the analyte recovered is calculated. For both GC-MS and HPLC, accuracy should be evaluated at a minimum of three concentration levels covering the specified range.[3]

Precision

Precision measures the degree of scatter between a series of measurements. It is evaluated at two levels:

• Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval of time.[12]

• Intermediate Precision: The precision within the same laboratory but with different analysts, on different days, or with different equipment.[12]

Precision is typically expressed as the relative standard deviation (RSD) of a series of measurements.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest concentration of an analyte that can be reliably detected, while LOQ is the lowest concentration that can be quantified with acceptable accuracy and precision.[15] These can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[7]

Robustness

Robustness testing evaluates the method's reliability when subjected to small, deliberate variations in method parameters.[2] For GC-MS, these variations could include the GC oven temperature program, carrier gas flow rate, and injector temperature.[3] For HPLC, parameters to investigate include mobile phase composition, pH, flow rate, and column temperature.[3]

Experimental Protocol: GC-MS Analysis of a Furan-2-Carboxylate Ester

This protocol provides a general framework for the analysis of a furan-2-carboxylate ester using GC-MS. Method optimization will be required for specific analytes and matrices.

Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the furan-2-carboxylate ester reference standard and dissolve it in 10 mL of a suitable volatile solvent (e.g., methanol, dichloromethane).[1]

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create calibration standards. For example, concentrations ranging from 1 to 100 µg/mL are often suitable for GC-MS analysis.[1]

• Sample Preparation: The sample preparation will be matrix-dependent. For simple matrices, a direct dissolution in a suitable solvent followed by filtration may be sufficient. For more complex matrices, an extraction technique such as solid-phase microextraction (SPME) may be necessary to isolate and concentrate the analyte.[16][17]

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Equipped with a split/splitless injector and a suitable capillary column (e.g., HP-5MS).[13][16][18]

• Mass Spectrometer: Capable of electron ionization (EI) and full scan or selected ion monitoring (SIM) data acquisition.

• Typical GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Typical MS Conditions:

  • Ion Source Temperature: 230 °C

  • Electron Energy: 70 eV

  • Scan Range: m/z 40-400

Data Analysis

• Acquire the total ion chromatogram (TIC) to determine the retention time of the analyte.[1]

• Extract the mass spectrum at the chromatographic peak and identify the molecular ion and characteristic fragment ions.[1]

• For quantification, construct a calibration curve by plotting the peak area of the analyte against its concentration.

• Determine the concentration of the analyte in the samples by interpolating their peak areas from the calibration curve.

Caption: A streamlined workflow for GC-MS analysis.

Conclusion

The validation of analytical methods for furan-2-carboxylate esters is a rigorous but essential process to ensure the generation of reliable and accurate data. Both GC-MS and HPLC are powerful techniques, and the choice between them will depend on the specific properties of the analyte and the requirements of the analysis. By following the principles outlined in regulatory guidelines such as ICH Q2(R1), researchers can develop and validate robust analytical methods that are fit for their intended purpose, thereby contributing to the advancement of science and the development of safe and effective products. The recent emphasis on a lifecycle approach to analytical procedure validation further underscores the importance of continuous monitoring and improvement of analytical methods.[19]

References

• A Comparative Guide to the Mass Spectrometry of Furan-2-Carboxylic Acid Esters - Benchchem.

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Available from: [Link]

• Analytical Method Validation (AMV) in Pharmaceuticals. Pharmaguideline. Available from: [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma. Available from: [Link]

• Validating Analytical Methods in Pharma: Accuracy, Specificity, Linearity & Robustness Explained. Cencora. Available from: [Link]

• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. Available from: [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available from: [Link]

• FDA Guidance for Industry: Q2B Validation of Analytical Procedures: Methodology. U.S. Food and Drug Administration. Available from: [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration. Available from: [Link]

• The 6 Key Aspects of Analytical Method Validation. Element Lab Solutions. Available from: [Link]

• Analytical Method Validation: Key Parameters & Common Challenges. Neuland Labs. Available from: [Link]

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. Available from: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. Available from: [Link]

• Analytical method validation: A brief review. Journal of Pharmaceutical and Biomedical Analysis. Available from: [Link]

• ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Scribd. Available from: [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. Available from: [Link]

• Separation of 2-Furancarboxylic acid, 1-methylethyl ester on Newcrom R1 HPLC column. SIELC Technologies. Available from: [Link]

• LC method for the direct and simultaneous determination of four major furan derivatives in coffee grounds and brews. National Center for Biotechnology Information. Available from: [Link]

• Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography-Tandem Mass Spectrometry. PubMed. Available from: [Link]

• Methods for the determination of furan in food. JRC Publications Repository. Available from: [Link]

• Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography-Tandem Mass Spectrometry. ResearchGate. Available from: [Link]

• Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. ResearchGate. Available from: [Link]

• Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. National Center for Biotechnology Information. Available from: [Link]

• Simultaneous determination of furan and its derivatives in food by headspace gas chromatography-mass spectrometry (HS-GC-MS). Vietnam Journal of Science and Technology. Available from: [Link]

• Validation of analytical method for furan determination in eight food matrices and its levels in various foods. PubMed. Available from: [Link]

• Analysis of furan by GC/MS. ORBi. Available from: [Link]

• Determination of Furan-2,5-dicarboxylic Acid in Beverages by High Performance Liquid Chromatography. Food Science. Available from: [Link]

• Analysis of furan and alkylfurans in food commodities using headspace SPME arrow and GC-MS. Restek. Available from: [Link]

• Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. National Center for Biotechnology Information. Available from: [Link]

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• A Rapid HPLC Method for the Simultaneous Determination of Organic Acids and Furans: Food Applications. MDPI. Available from: [Link]

• Preparation of furan-2-carboxamide derivatives a(1–7) and furan-2-carboxylate ester derivatives b(1–7). ResearchGate. Available from: [Link]

• One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. Arkivoc. Available from: [Link]

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A Senior Scientist's Guide to Reference Standards for the Analysis of Chloromethyl furan-2-carboxylate

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of chloromethyl furan-2-carboxylate is paramount. This reactive intermediate and building block in organic synthesis demands rigorous analytical control to ensure the quality and safety of downstream products. The cornerstone of such control lies in the selection and proper use of high-quality reference standards. This guide provides an in-depth comparison of available reference standards for chloromethyl furan-2-carboxylate, supported by experimental data and detailed analytical protocols, to empower you in making informed decisions for your analytical workflows.

The Critical Role of Reference Standards in Analytical Accuracy

A reference standard serves as a highly purified and well-characterized substance used as a benchmark for the identification and quantification of an analyte. In the context of chloromethyl furan-2-carboxylate analysis, the reference standard is indispensable for:

• Method Validation: Establishing the performance characteristics of an analytical method, including linearity, accuracy, precision, and specificity.

• Instrument Calibration: Creating calibration curves to determine the concentration of the analyte in unknown samples.

• Quality Control: Ensuring the ongoing reliability and accuracy of analytical measurements.

• Impurity Profiling: Identifying and quantifying process-related impurities and degradation products.

The choice of a reference standard directly impacts the quality of analytical data. A standard of questionable purity or characterization will invariably lead to erroneous results, potentially compromising research findings and regulatory submissions.

Comparative Analysis of Commercially Available Reference Standards

Several suppliers offer reference standards for chloromethyl furan-2-carboxylate, primarily as the methyl or ethyl ester. While a direct head-to-head experimental comparison of all commercially available standards is beyond the scope of this guide, we can objectively evaluate them based on the information provided by the suppliers and general principles of reference material quality.

Supplier	Product Name	CAS Number	Stated Purity	Availability of Certificate of Analysis (CoA)	Notes
LGC Standards	Methyl 5-(Chloromethyl)-2-furoate	2144-37-8	Varies by lot; typically high purity	Available upon request	LGC is a well-established provider of reference materials, often with detailed characterization.[1]
Santa Cruz Biotechnology	Ethyl 5-(chloromethyl)-2-furancarboxylate	2528-00-9	Not specified; for research use only	Lot-specific data available	Primarily for research applications; purity may not be suitable for quantitative analysis without independent verification.[2]
PureSynth	Ethyl 5-Chloromethyl-2-Furancarboxylate	2528-00-9	≥97.0% (GC)	Available	Provides a purity value determined by Gas Chromatography (GC).[3]
ChemScene	Ethyl 5-(chloromethyl)furan-2-carboxylate	2528-00-9	≥98%	Available	Offers a high-purity standard.[4]
Georganics	Ethyl 5-(chloromethyl)-2-furancarboxylate	2528-00-9	High purity	Not specified	States high purity and offers various batch sizes.[5]
Thermo Scientific	Ethyl 5-(chloromethyl)-2-furancarboxylate	2528-00-9	95%	Available	Provides a specified purity level.[6]

Key Considerations When Selecting a Reference Standard:

• Purity: A higher stated purity is generally desirable. However, the method used to determine purity is equally important. Look for standards characterized by multiple techniques (e.g., chromatography, NMR, mass spectrometry).

• Certificate of Analysis (CoA): Always request a CoA for the specific lot you are purchasing. A comprehensive CoA should include the purity value, the method(s) used for its determination, identification data (e.g., NMR, IR, MS spectra), and information on storage and handling.

• Traceability: For the highest level of confidence, consider Certified Reference Materials (CRMs) from accredited providers. CRMs offer traceability to national or international standards. At the time of writing, a specific CRM for chloromethyl furan-2-carboxylate was not readily identifiable. In its absence, selecting a well-characterized standard from a reputable supplier is the next best option.

• Intended Use: For qualitative identification, a lower purity standard may suffice. However, for quantitative analysis (e.g., assays, impurity determination), a high-purity, well-characterized standard is essential.

Potential Impurities and Degradation Products

The synthesis of chloromethyl furan-2-carboxylate can result in several process-related impurities. Additionally, the compound's reactivity makes it susceptible to degradation. A high-quality reference standard should be free from significant levels of these impurities.

Potential Process-Related Impurities:

• Starting materials: Residual 5-(hydroxymethyl)furfural or the corresponding methyl/ethyl furan-2-carboxylate.

• By-products: Dimerization or polymerization products.

• Reagents: Traces of chlorinating agents or solvents.

Potential Degradation Products:

• Hydrolysis: The chloromethyl group can hydrolyze to a hydroxymethyl group, forming the corresponding 5-(hydroxymethyl)furan-2-carboxylate.

• Solvolysis: In the presence of alcoholic solvents, the chloromethyl group can be converted to an alkoxymethyl group.[7]

• Oxidation: The furan ring is susceptible to oxidation, which can lead to ring-opened products.

The presence of these impurities or degradants in a reference standard can lead to inaccurate quantification of the main analyte and misidentification of impurities in a sample.

Experimental Protocols for the Analysis of Chloromethyl furan-2-carboxylate

The following are detailed, step-by-step methodologies for the analysis of chloromethyl furan-2-carboxylate. These protocols are designed to be self-validating and serve as a robust starting point for your in-house method development and validation.

Purity Determination by Gas Chromatography (GC-FID)

Gas chromatography with flame ionization detection (GC-FID) is a powerful technique for assessing the purity of volatile and semi-volatile compounds like chloromethyl furan-2-carboxylate.

Methodology:

• Standard and Sample Preparation:

  • Reference Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the chloromethyl furan-2-carboxylate reference standard and dissolve it in 25.0 mL of high-purity acetone in a volumetric flask.

  • Sample Solution (1000 µg/mL): Prepare a solution of the sample to be analyzed at the same concentration as the reference standard stock solution.

• GC-FID Conditions:

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injector Temperature: 250 °C.

  • Injection Volume: 1 µL (split ratio 50:1).

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 250 °C.

    • Hold: 5 minutes at 250 °C.

  • Detector Temperature: 280 °C.

• Data Analysis:

  • Inject the reference standard and sample solutions.

  • Determine the area percent of the main peak in the chromatogram for both the standard and the sample.

  • The purity of the reference standard can be confirmed by the absence of significant impurity peaks.

  • The purity of the sample can be calculated by comparing its peak area to that of the reference standard (using a calibration curve for quantitative analysis).

Causality Behind Experimental Choices:

• The DB-5ms column is a good general-purpose column with a non-polar stationary phase suitable for the separation of a wide range of compounds, including furan derivatives.

• The temperature program is designed to ensure good separation of the analyte from potential impurities and solvent peaks while keeping the run time reasonable.

• The use of a split injection prevents column overloading and ensures sharp peaks.

Assay and Impurity Determination by High-Performance Liquid Chromatography (HPLC-UV)

HPLC with UV detection is a versatile technique for the quantitative analysis of chloromethyl furan-2-carboxylate and the separation of its non-volatile impurities.

Methodology:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% (v/v) formic acid in water.

  • Mobile Phase B: Acetonitrile.

• Standard and Sample Preparation:

  • Reference Standard Stock Solution (500 µg/mL): Accurately weigh approximately 12.5 mg of the chloromethyl furan-2-carboxylate reference standard and dissolve it in 25.0 mL of acetonitrile in a volumetric flask.

  • Working Standard Solutions: Prepare a series of calibration standards (e.g., 10, 25, 50, 100, 250 µg/mL) by diluting the stock solution with the mobile phase.

  • Sample Solution: Prepare the sample in the mobile phase to a concentration within the calibration range.

• HPLC-UV Conditions:

  • Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase Gradient:

    • 0-15 min: 40% B to 90% B.

    • 15-20 min: Hold at 90% B.

    • 20-21 min: 90% B to 40% B.

    • 21-25 min: Hold at 40% B (equilibration).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • UV Detection: 265 nm.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the reference standard against its concentration.

  • Determine the concentration of chloromethyl furan-2-carboxylate in the sample solution from the calibration curve.

  • Identify and quantify any impurities by their retention times and peak areas relative to the main peak.

Causality Behind Experimental Choices:

• A C18 column is a robust and widely used reversed-phase column suitable for the separation of moderately polar compounds.

• The gradient elution allows for the effective separation of the analyte from both more polar and less polar impurities.

• Formic acid is added to the mobile phase to improve peak shape and reproducibility.

• The detection wavelength of 265 nm is chosen based on the UV absorbance maximum of the furan-2-carboxylate chromophore.

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the unambiguous structural confirmation of a reference standard. The following are typical ¹H and ¹³C NMR chemical shifts for ethyl 5-(chloromethyl)furan-2-carboxylate in CDCl₃.[7]

• ¹H NMR (300 MHz, CDCl₃):

  • δ 7.06 (d, J = 3.5 Hz, 1H, furan H)

  • δ 6.44 (d, J = 3.5 Hz, 1H, furan H)

  • δ 4.55 (s, 2H, -CH₂Cl)

  • δ 4.31 (q, J = 7.1 Hz, 2H, -OCH₂CH₃)

  • δ 1.32 (t, J = 7.1 Hz, 3H, -OCH₂CH₃)

• ¹³C NMR (75 MHz, CDCl₃):

  • δ 158.35 (C=O)

  • δ 153.96 (furan C)

  • δ 145.02 (furan C)

  • δ 118.54 (furan CH)

  • δ 111.37 (furan CH)

  • δ 61.10 (-OCH₂)

  • δ 36.68 (-CH₂Cl)

  • δ 14.26 (-CH₃)

A high-quality reference standard should have an NMR spectrum that is consistent with these values and free from any significant impurity signals.

Visualization of Analytical Workflows

To further clarify the experimental processes, the following diagrams illustrate the GC-FID and HPLC-UV analytical workflows.

Caption: Workflow for GC-FID Purity Analysis.

Sources

• 1. Methyl 5-(Chloromethyl)-2-furoate | LGC Standards [lgcstandards.com]
• 2. scbt.com [scbt.com]
• 3. pure-synth.com [pure-synth.com]
• 4. chemscene.com [chemscene.com]
• 5. Ethyl 5-(chloromethyl)-2-furancarboxylate - High purity | EN [georganics.sk]
• 6. Ethyl 5-(chloromethyl)-2-furancarboxylate, 95% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 7. pubs.rsc.org [pubs.rsc.org]

A Senior Application Scientist's Guide to Identifying Impurities in Commercial Chloromethyl Furan-2-Carboxylate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the purity of starting materials and intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. Chloromethyl furan-2-carboxylate, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), is no exception. The presence of even trace-level impurities can have cascading effects, leading to the formation of unwanted byproducts, reduced yields, and in the worst-case scenario, the introduction of potentially toxic components into the final drug product.

This guide provides an in-depth comparison of analytical methodologies for the robust identification and characterization of impurities in commercial batches of chloromethyl furan-2-carboxylate. Moving beyond a simple recitation of protocols, we will delve into the rationale behind experimental design, offering insights grounded in the compound's synthesis and potential degradation pathways.

Understanding the Impurity Landscape: Synthesis and Degradation

A thorough understanding of a compound's synthetic route and stability profile is paramount to anticipating the nature of potential impurities.[1][2] Commercial chloromethyl furan-2-carboxylate is typically synthesized from 5-(chloromethyl)furfural (CMF). A common synthetic pathway involves the oxidation of CMF to 5-(chloromethyl)furan-2-carbonyl chloride, followed by esterification with the corresponding alcohol.[3][4]

This synthetic pathway illuminates several potential classes of process-related impurities:

• Starting Material Residues: Incomplete conversion can lead to the presence of residual 5-(chloromethyl)furfural (CMF).

• Intermediates: The highly reactive intermediate, 5-(chloromethyl)furan-2-carbonyl chloride, may persist in the final product if the esterification reaction is not driven to completion.

• Byproducts of Side Reactions: The synthesis of CMF itself can generate byproducts that may carry through the subsequent steps.[5] Furthermore, side reactions during the oxidation or esterification stages can introduce additional impurities.

Beyond process-related impurities, the inherent stability of the chloromethyl furan-2-carboxylate molecule must be considered. Furan-containing compounds can be susceptible to degradation over time, particularly when exposed to air, light, or elevated temperatures.[6] This can lead to the formation of degradation products, including:

• Hydrolysis Products: The ester linkage is susceptible to hydrolysis, which would yield 5-(chloromethyl)furan-2-carboxylic acid and the corresponding alcohol. The chloromethyl group can also undergo hydrolysis to form 5-(hydroxymethyl)furan-2-carboxylate.

• Oxidation Products: The furan ring can be prone to oxidation, leading to a variety of ring-opened or other oxidized species.[7]

• Polymerization Products: Furan derivatives can be prone to polymerization, especially under acidic conditions or upon prolonged storage.

The following diagram illustrates the logical relationship between the sources of impurities and the final product.

Caption: Logical flow of impurity generation from synthesis and degradation.

A Comparative Analysis of Analytical Techniques

A multi-pronged analytical approach is essential for the comprehensive identification and quantification of impurities in chloromethyl furan-2-carboxylate.[1] The three pillars of this approach are Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds, making it well-suited for identifying many of the potential impurities in chloromethyl furan-2-carboxylate.[8][9]

Causality Behind Experimental Choices: The choice of GC-MS is predicated on the volatility of the target analyte and its expected impurities, such as residual starting materials and low molecular weight byproducts. The mass spectrometer provides definitive identification through fragmentation patterns.[10]

Data Presentation: Potential GC-MS Findings

Compound Name	Expected Retention Time (Relative)	Key Mass Fragments (m/z)	Potential Source
Chloromethyl furan-2-carboxylate (e.g., methyl ester)	1.00	174 (M+), 139, 111, 81	Main Component
5-(Chloromethyl)furfural (CMF)	< 1.00	144 (M+), 115, 85, 53	Starting Material
5-(Hydroxymethyl)furan-2-carboxylate (e.g., methyl ester)	> 1.00	156 (M+), 125, 97, 69	Degradation Product
Furan-2,5-dicarbaldehyde (DFF)	> 1.00	124 (M+), 95, 67, 39	Synthesis Byproduct

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Dissolve approximately 10 mg of the commercial chloromethyl furan-2-carboxylate sample in 1 mL of a suitable solvent (e.g., dichloromethane or ethyl acetate).

• GC-MS System: An Agilent 7890B GC coupled with a 5977A MSD or equivalent.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is a good starting point.[11]

• Injection: 1 µL injection with a split ratio of 50:1. The injector temperature should be set to 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-400.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

• Data Analysis: Identify peaks by comparing their mass spectra with a reference library (e.g., NIST). Quantify impurities using an internal standard method if required.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC-MS is indispensable for the analysis of less volatile and more polar impurities, such as hydrolysis products and higher molecular weight byproducts.[1]

Causality Behind Experimental Choices: HPLC is chosen for its ability to separate a wider range of compounds based on their polarity. Coupling it with a mass spectrometer allows for the identification of compounds that may not be amenable to GC analysis.

Data Presentation: Potential HPLC-MS Findings

Compound Name	Expected Retention Time (Relative)	[M+H]+ (m/z)	Potential Source
Chloromethyl furan-2-carboxylate (e.g., ethyl ester)	1.00	189.03	Main Component
5-(Chloromethyl)furan-2-carboxylic acid	< 1.00	161.00	Degradation Product
5-(Hydroxymethyl)furan-2-carboxylic acid	< 1.00	143.03	Degradation Product
Dimerization/Polymerization Products	> 1.00	Variable	Degradation Product

Experimental Protocol: HPLC-MS Analysis

• Sample Preparation: Dissolve approximately 1 mg of the commercial chloromethyl furan-2-carboxylate sample in 1 mL of a 50:50 mixture of acetonitrile and water.

• HPLC-MS System: An Agilent 1290 Infinity II LC coupled with a 6545XT AdvanceBio Q-TOF or equivalent.

• Column: A C18 reverse-phase column, such as a ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm), is suitable for separating compounds of varying polarity.

• Mobile Phase:

  • A: 0.1% formic acid in water.

  • B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • Start with 10% B, hold for 1 minute.

  • Linear gradient to 95% B over 10 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to 10% B and equilibrate for 3 minutes.

• Flow Rate: 0.5 mL/min.

• MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Capillary Voltage: 3500 V.

  • Fragmentor Voltage: 175 V.

  • Gas Temperature: 325°C.

  • Mass Range: m/z 100-1000.

• Data Analysis: Extract ion chromatograms for expected impurities and identify unknown peaks based on their accurate mass measurements and fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the gold standard for the structural elucidation of unknown impurities.[12] While not a primary separation technique, it provides unambiguous structural information.

Causality Behind Experimental Choices: When GC-MS and HPLC-MS suggest the presence of an unknown impurity, NMR is employed for its definitive structural characterization capabilities. 2D NMR experiments like COSY, HSQC, and HMBC can be used to piece together the molecular structure.

Experimental Protocol: NMR Analysis

• Sample Preparation: For a bulk sample analysis, dissolve 5-10 mg of the commercial chloromethyl furan-2-carboxylate in a suitable deuterated solvent (e.g., CDCl3 or DMSO-d6). If an impurity has been isolated by preparative HPLC, dissolve the isolated fraction in a deuterated solvent.

• NMR Spectrometer: A Bruker Avance III HD 400 MHz spectrometer or higher field instrument.

• Experiments:

  • 1H NMR: Provides information on the proton environment and can be used for initial assessment and quantification.

  • 13C NMR: Provides information on the carbon skeleton.

  • 2D NMR (COSY, HSQC, HMBC): Used to establish connectivity between atoms for structural elucidation of unknown impurities.

• Data Analysis: Process the spectra using appropriate software (e.g., MestReNova, TopSpin). Compare the chemical shifts and coupling constants of the main component with literature values. Analyze the spectra of any impurities to determine their structure.

Integrated Workflow for Impurity Identification

A systematic and logical workflow ensures a comprehensive and efficient investigation of impurities.

Caption: A comprehensive workflow for impurity identification.

Conclusion

The identification of impurities in chloromethyl furan-2-carboxylate is a critical step in ensuring the quality and safety of pharmaceuticals derived from this important building block. A robust analytical strategy, leveraging the complementary strengths of GC-MS, HPLC-MS, and NMR, is essential for a comprehensive impurity profile. By understanding the synthetic and degradation pathways, researchers can proactively anticipate potential impurities and design their analytical methods accordingly. This guide provides a framework for such an approach, empowering scientists and drug development professionals to confidently assess the purity of their materials.

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• Preparation of acid chlorides from 5-(chloromethyl) furfural.

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• METHYL 5-(CHLOROMETHYL)FURAN-2-CARBOXYLATE | CAS 2144-37-8. Molbase. [Link]

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• Evaluating the Effect of Methyl 5-(Hydroxy-Methyl) Furan-2-Carboxylate on Cytotoxicity and Antibacterial Activity. Science Alert. [Link]

• 5-Hydroxymethyl-2-furancarboxylic acid. SIELC Technologies. [Link]

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A Comparative Guide to ¹³C NMR Chemical Shifts: Chloromethyl Furan-2-Carboxylate and Structural Analogs

As bio-based platform chemicals gain prominence in pharmaceutical and polymer development, derivatives of 5-(chloromethyl)furfural (CMF) have become critical synthetic intermediates. Among these, 5-(chloromethyl)furan-2-carboxylate (both methyl and ethyl esters) stands out as a highly versatile building block. For researchers synthesizing these compounds, precise structural elucidation is paramount.

This guide provides an objective comparison of the ¹³C NMR chemical shifts of chloromethyl furan-2-carboxylates against structural alternatives. By analyzing the electronic causality behind these shifts and implementing self-validating experimental protocols, drug development professionals can achieve unambiguous structural verification.

Structural Context & Electronic Causality

The ¹³C NMR spectrum of a molecule is a direct readout of its local electronic environment. When comparing 5-(chloromethyl)furan-2-carboxylate to standard aromatic or unhalogenated analogs, several distinct electronic effects dictate the chemical shifts:

• The Furan Ring Anisotropy & Resonance (+M Effect): The furan oxygen donates π-electron density into the ring, shielding the C3 and C4 carbons (shifting them upfield to ~111–118 ppm). However, the oxygen's inductive withdrawal (-I effect) and the electron-withdrawing nature of the ester group at C2 strongly deshield the C2 and C5 quaternary carbons, pushing them downfield (145–154 ppm).

• The Chloromethyl Shift Causality: The most diagnostic peak in this molecule is the exocyclic chloromethyl carbon (-CH₂Cl). The highly electronegative chlorine atom exerts a strong inductive pull, deshielding the carbon relative to a standard methyl group. Interestingly, the -CH₂Cl carbon on a furan ring resonates at approximately 36.7 ppm 1[1]. When compared to a benzylic -CH₂Cl in methyl 4-(chloromethyl)benzoate (which resonates at ~44.5–45.0 ppm), the furan-bound -CH₂Cl is significantly more shielded. This ~8 ppm difference is caused by the differing magnetic anisotropy and overall electron-rich nature of the heteroaromatic furan ring partially offsetting the inductive deshielding of the halogen.

Logical mapping of electronic effects governing the 13C NMR chemical shifts in furan derivatives.

Comparative ¹³C NMR Data Analysis

To objectively evaluate the performance of your synthesis, compare your empirical data against the benchmark shifts of the target molecule and its structural alternatives. The table below summarizes the quantitative ¹³C NMR data acquired in CDCl₃ at standard frequencies (75–101 MHz).

Carbon Position	Ethyl 5-(chloromethyl)furan-2-carboxylate[1]	Methyl furan-2-carboxylate[2]	Methyl (chloromethyl)benzoate[3]
C=O (Ester)	158.4 ppm	159.2 ppm	167.1 ppm
C2 (Ring)	145.0 ppm	144.7 ppm	129.0 ppm (Ar-C)
C3 (Ring)	118.5 ppm	118.0 ppm	128.4 ppm (Ar-C)
C4 (Ring)	111.4 ppm	112.0 ppm	130.9 ppm (Ar-C)
C5 (Ring)	154.0 ppm	146.4 ppm	138.8 ppm (Ar-C)
-CH₂Cl	36.7 ppm	N/A	44.5 ppm
Ester Alkyl	61.1 (CH₂), 14.3 (CH₃) ppm	52.0 (CH₃) ppm	52.3 (CH₃) ppm

Data Interpretation: The introduction of the chloromethyl group at C5 of the furan ring shifts the C5 resonance from 146.4 ppm down to 154.0 ppm due to the electronegative substituent effect. Furthermore, the stark contrast between the furan -CH₂Cl (36.7 ppm) and the benzylic -CH₂Cl (44.5 ppm) serves as a definitive marker for confirming the integrity of the heteroaromatic core.

Self-Validating ¹³C NMR Acquisition Protocol

A robust analytical workflow must be self-validating. Relying solely on a 1D ¹³C spectrum can lead to ambiguous assignments, especially for quaternary carbons and overlapping aliphatic signals. The following step-by-step methodology ensures absolute confidence in your structural elucidation 4[4].

Step 1: Optimized Sample Preparation

• Dissolve 25–35 mg of the purified chloromethyl furan-2-carboxylate in 0.6 mL of deuterated chloroform (CDCl₃).

• Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) to act as an internal standard (0.0 ppm).

• Filter the solution through a plug of glass wool to remove any paramagnetic particulate matter (e.g., residual iron or zinc catalysts from the chloromethylation step), which can severely broaden carbon signals.

Step 2: Parameter Causality & 1D Acquisition

When acquiring ¹³C spectra for heteroaromatic esters, standard default parameters often fail to yield visible peaks for quaternary carbons (C2, C5, and the ester carbonyl).

• The Causality: These carbons lack attached protons, depriving them of efficient dipole-dipole relaxation pathways. This results in exceptionally long longitudinal relaxation times (T₁).

• The Adjustment: Set the relaxation delay (D1) to a minimum of 2.0 to 3.0 seconds (instead of the default 1.0s) and acquire at least 512 scans. This ensures the quaternary carbons fully relax between pulses, yielding quantifiable signal-to-noise ratios for the 158.4 ppm, 154.0 ppm, and 145.0 ppm peaks.

Step 3: Closed-Loop Validation via DEPT-135

To establish a self-validating system, a DEPT-135 (Distortionless Enhancement by Polarization Transfer) experiment must be run sequentially on the same sample.

• The Logic: In a DEPT-135 spectrum, the physics of polarization transfer dictate that CH and CH₃ carbons will phase positively (pointing up), while CH₂ carbons phase negatively (pointing down). Quaternary carbons are completely nulled.

• The Validation: If the peak at ~36.7 ppm is truly the chloromethyl group (-CH₂Cl), it must appear as an inverted (negative) peak in the DEPT-135 spectrum. Concurrently, the furan C3/C4 peaks (118.5, 111.4 ppm) must remain positive, and the C2, C5, and C=O peaks must disappear entirely. This binary confirmation eliminates all assignment ambiguity.

Workflow for the synthesis and self-validating NMR analysis of 5-(chloromethyl)furan-2-carboxylates.

References

• Mascal, M. et al. "Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF)." Green Chemistry, The Royal Society of Chemistry, 2015.[Link]

• "1H-NMR and 13C-NMR of methyl furan-2-carboxylate." RSC.org, The Royal Society of Chemistry.[Link]

• Madsen, R. et al. "Synthesis of methyl 5-(chloromethyl)furan-2-carboxylate from D-glucono-δ-lactone." RSC Advances, The Royal Society of Chemistry, 2020.[Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. rsc.org [rsc.org]
• 3. 34040-62-5|Methyl 2-(chloromethyl)benzoate| Ambeed [ambeed.com]
• 4. rsc.org [rsc.org]

Safety & Regulatory Compliance

Chloromethyl furan-2-carboxylate proper disposal procedures

Comprehensive Operational and Disposal Protocol for Chloromethyl Furan-2-Carboxylate

As drug development professionals and synthetic chemists, handling reactive intermediates like chloromethyl furan-2-carboxylate (available as both methyl and ethyl esters) requires a rigorous understanding of their physicochemical behavior. This guide provides a self-validating system for the safe handling, storage, and disposal of these compounds, ensuring laboratory safety, scientific integrity, and regulatory compliance.

Chemical Profile & Mechanistic Hazard Assessment

Chloromethyl furan-2-carboxylate derivatives are highly versatile building blocks in heterocyclic chemistry and active pharmaceutical ingredient (API) synthesis[1][2]. However, the benzylic-like chloromethyl group is highly electrophilic and prone to rapid hydrolysis upon exposure to ambient moisture[3].

Causality of Hazards: The primary danger of this compound stems directly from the hydrolysis of the chloromethyl moiety. When exposed to water or high humidity, the compound degrades into the corresponding hydroxymethyl derivative and hydrogen chloride (HCl) gas[4]. This continuous generation of HCl not only degrades the reagent—ruining experimental yields—but can also pressurize sealed containers and cause severe skin burns and eye damage (GHS Hazard H314: Corrosive)[3].

Table 1: Physicochemical and Hazard Summary

Property / Attribute	Methyl 5-(chloromethyl)furan-2-carboxylate	Ethyl 5-(chloromethyl)furan-2-carboxylate
CAS Number	2144-37-8[5]	2528-00-9
Molecular Weight	174.58 g/mol [3]	188.61 g/mol [2]
Storage Conditions	2-8°C, Inert Atmosphere[3]	-20°C, Inert Atmosphere[2]
Primary Hazards	Corrosive (H314), Acute Toxicity	Corrosive (H314), Irritant[6]
UN Classification	UN 1759 (Class 8: Corrosive)[3]	UN 1759 (Class 8: Corrosive)

Mechanistic Degradation Pathway

Understanding the degradation pathway is critical for anticipating hazards and validating our handling choices. The diagram below illustrates the moisture-driven hydrolysis that necessitates our strict environmental controls.

Caption: Moisture-driven hydrolysis pathway of chloromethyl furan-2-carboxylate generating corrosive HCl.

Operational Safety & Handling Protocol

To maintain scientific integrity and prevent the degradation cascade shown above, the following step-by-step methodology must be strictly adhered to:

• Step 1: Environmental Control: Always handle the material inside a certified chemical fume hood. Purge the reaction vessel with an inert gas (Argon or Nitrogen) prior to introducing the reagent to preclude moisture-driven hydrolysis[3].

• Step 2: Personal Protective Equipment (PPE): Wear heavy-duty nitrile or neoprene gloves (double-gloving is highly recommended), a chemically resistant lab coat, and tightly fitting safety goggles. The corrosive nature of the potential HCl byproduct necessitates strict dermal and ocular protection.

• Step 3: Transfer and Weighing: Use oven-dried glassware. For solid or semi-solid forms, use a static-free spatula. Immediately flush the primary container with Argon before resealing and returning it to cold storage (2-8°C or -20°C depending on the ester)[2][3].

Proper Disposal Procedures (Core Protocol)

Disposal of chloromethyl furan-2-carboxylate cannot be treated as standard organic waste due to its reactive alkylating properties and corrosive nature[6]. Direct disposal into standard waste bins risks cross-reaction with incompatible solvents (e.g., amines, alcohols) and subsequent hazardous gas evolution.

Step-by-Step Quenching and Disposal Methodology:

• Step 1: Segregation and Preparation Isolate all unreacted material, contaminated reaction mixtures, and empty primary containers in a dedicated fume hood. Do not mix with general organic waste yet.

• Step 2: Controlled Quenching (For bulk unreacted material) If disposing of a significant quantity (>1 gram) of unreacted chemical, it must be quenched to neutralize the reactive chloromethyl group.

  • Suspend the material in a non-reactive, water-miscible co-solvent (e.g., THF or 1,4-dioxane).

  • Place the flask in an ice-water bath to control the exothermic reaction.

  • Slowly add a saturated aqueous solution of Sodium Bicarbonate (

    ) dropwise while stirring vigorously.

  • Continue stirring until effervescence (

    evolution from HCl neutralization) completely ceases.

• Step 3: Phase Separation and Waste Routing

  • Transfer the quenched mixture to a separatory funnel.

  • Extract with a suitable organic solvent (e.g., Ethyl Acetate).

  • Organic Phase: Contains the hydrolyzed, non-reactive furan derivatives. Route this to the Halogenated Organic Waste receptacle (due to the presence of residual chlorinated organics or solvents).

  • Aqueous Phase: Contains sodium chloride and residual bicarbonate. Verify the pH is between 6 and 8 using indicator paper. Route to the Aqueous Halogenated Waste stream.

• Step 4: Container Disposal Empty reagent bottles must be triple-rinsed with a dry solvent (e.g., acetone or dichloromethane). The rinsate must be added to the Halogenated Organic Waste. The rinsed, dry bottles can then be disposed of according to local institutional guidelines for chemically contaminated glass[6][7].

• Step 5: Licensed Professional Transfer Ensure all waste containers are clearly labeled with GHS corrosive pictograms (P501 compliance). Final disposal must be executed by a licensed professional waste disposal service in accordance with local, state, and federal environmental regulations[1][4].

Disposal Workflow Visualization

Caption: Step-by-step quenching and phase-separation disposal workflow for reactive chloromethyl esters.

References

1.1 2. 3.4 4.5 5.8 6. 7.6 8. 9. 10.7 11.3

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. chemscene.com [chemscene.com]
• 3. 2144-37-8|Methyl 5-(chloromethyl)furan-2-carboxylate|BLD Pharm [bldpharm.com]
• 4. enamine.enamine.net [enamine.enamine.net]
• 5. chemscene.com [chemscene.com]
• 6. chemscene.com [chemscene.com]
• 7. echemi.com [echemi.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling Chloromethyl furan-2-carboxylate

Comprehensive Safety and PPE Guide for Handling Chloromethyl furan-2-carboxylate

Chloromethyl furan-2-carboxylate (1)[1] is a highly reactive, bifunctional building block widely utilized in organic synthesis and drug development. While its reactivity makes it a valuable intermediate, the presence of the highly electrophilic chloromethyl moiety classifies it as a potent alkylating agent[2].

To ensure absolute laboratory safety and operational integrity, handling this compound requires moving beyond basic safety guidelines and implementing a self-validating, mechanistically grounded protection strategy.

Mechanistic Hazard Assessment (The "Why" Behind the Protocol)

To design an effective safety protocol, scientists must understand the chemical causality of the compound's hazards. Chloromethyl groups (-CH₂Cl) are highly susceptible to nucleophilic substitution (Sₙ1/Sₙ2). In a biological context, this means the compound can rapidly cross-link with nucleophilic centers in human proteins and nucleic acids, leading to severe cellular damage[3].

According to its GHS classification, Chloromethyl furan-2-carboxylate presents three primary acute hazards[4]:

• H315 (Skin Irritation): Direct dermal contact causes immediate protein alkylation in the epidermis, leading to severe chemical burns and potential systemic absorption.

• H319 (Eye Irritation): The aqueous environment of the human eye rapidly hydrolyzes the chloromethyl group, releasing localized hydrochloric acid (HCl) alongside direct tissue alkylation, risking permanent ocular damage.

• H335 (Respiratory Irritation): Volatilization of the compound leads to the inhalation of reactive vapors that can cause severe mucosal damage and pulmonary edema[4].

Mandatory Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling concentrated alkylating agents. The following table outlines the mandatory equipment specifications and the scientific justification for each selection[5].

PPE Category	Technical Specification	Mechanistic Justification (Causality)
Hand Protection	Double-layer Nitrile (≥8 mil) or heavy-duty Butyl Rubber gloves.	Chloromethyl compounds are lipophilic and can permeate thin, single-layer barriers over time. Double-gloving provides a fail-safe against micro-tears and permeation[5].
Eye/Face Protection	Chemical Splash Goggles + Full Polycarbonate Face Shield.	Prevents ocular alkylation (H319). Safety glasses are inadequate as they do not seal against localized vapor hydrolysis or lateral liquid splashes[4].
Body Protection	Flame-resistant, chemically impervious lab coat or Tyvek apron.	Mitigates severe skin irritation (H315) by preventing direct dermal contact and subsequent protein cross-linking[4].
Respiratory	Class II Chemical Fume Hood (min 100 fpm) or NIOSH-approved respirator (Organic Vapor cartridge).	Prevents inhalation of volatile reactive intermediates that cause severe mucosal and respiratory tract damage (H335)[4].

Operational Workflow & Handling Protocol

The following step-by-step methodology ensures a self-validating workflow, minimizing exposure risks during synthesis.

Phase 1: Pre-Operational Validation

• Ventilation Check: Verify the fume hood face velocity is operating at ≥100 feet per minute (fpm). Do not proceed if the airflow alarm is active.

• Environmental Purge: Clear the workspace of incompatible materials—specifically strong oxidizers, bases, and aqueous solutions. Ambient moisture can induce slow hydrolysis of the compound, releasing toxic HCl gas[3].

• Barrier Integrity Test: Inspect all PPE. Perform a manual inflation test on your outer gloves to ensure there are no microscopic punctures before donning.

Phase 2: Chemical Handling & Transfer

• Donning Sequence: Apply PPE in the strict order of: Inner nitrile gloves → Lab coat → Splash goggles → Outer butyl rubber gloves.

• Aseptic Transfer: Unseal the Chloromethyl furan-2-carboxylate container only within the active ventilation zone of the fume hood.

• Inert Handling: Utilize a chemically inert, gas-tight glass syringe or a PTFE-coated spatula for material transfer. This prevents degradation or violent side reactions with ambient atmospheric moisture.

• Atmospheric Sealing: Immediately re-seal the primary container and flush the headspace with an inert gas (Argon or Nitrogen) to maintain reagent integrity for future use.

Phase 3: Reaction Quenching & Decontamination

• Nucleophilic Quenching: Upon completion of the synthetic step, neutralize any residual chloromethyl furan-2-carboxylate by slowly adding a mild nucleophilic quenching agent (e.g., dilute aqueous ammonium hydroxide) dropwise under continuous stirring.

• Thermal Management: Maintain the reaction vessel in an ice bath during the quenching process to safely dissipate the exothermic heat generated by the rapid substitution reaction.

• Tool Decontamination: Submerge all spatulas, syringes, and glassware in the quenching solution for 30 minutes prior to standard laboratory washing.

Emergency Response & Spill Logistics

In the event of an accidental release, standard cleanup procedures must be abandoned in favor of targeted chemical isolation[3].

• Dermal Exposure: Immediately remove contaminated clothing. Flush the affected area with copious amounts of water for a minimum of 15 minutes. Crucial: Do not use organic solvents (like ethanol or acetone) to wash the skin, as this will drastically increase the dermal absorption rate of the lipophilic alkylating agent.

• Spill Containment:

  • Evacuate personnel from the immediate vicinity and isolate the area.

  • Cover the spill with an inert, non-combustible absorbent (e.g., dry sand or vermiculite). Do not use combustible materials like paper towels, which can react with the chemical.

  • Carefully sweep the absorbed material using non-sparking tools and place it into a designated, sealable hazardous waste container[3].

• Disposal Logistics: Label the waste clearly as "Toxic/Halogenated Organic Waste - Contains Alkylating Agent." Store in a cool, well-ventilated secondary containment area until collection by certified environmental health and safety (EHS) personnel.

Workflow Visualization

Operational Workflow for Handling and Emergency Response of Chloromethyl furan-2-carboxylate.

References

1.[1] CymitQuimica. "CAS 2144-37-8: Methyl 5-(chloromethyl)-2-furoate." Available at:1 2.[4] Canbipharm. "Safety Data Sheet: 2144-37-8 (Hazard Classifications)." Available at: 4 3.[2] ChemicalBull. "Chloromethyl Methyl Ether - Material Safety Data Sheet (Alkylating Agents)." Available at:2 4.[5] Cornell University. "Laboratory Safety Manual - Environment, Health and Safety (PPE Guidelines)." Available at:5 5.[3] NOAA. "Dichlorodimethyl ether, symmetrical - CAMEO Chemicals (Chloromethyl Ethers Toxicity & Spill Response)." Available at: 3

Sources

• 1. CAS 2144-37-8: Methyl 5-(chloromethyl)-2-furoate [cymitquimica.com]
• 2. chemicalbull.com [chemicalbull.com]
• 3. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. canbipharm.com [canbipharm.com]
• 5. Laboratory Safety Manual [ehs.cornell.edu]